1-Chlorohexane

• CAS: 544-10-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical and Chemical Properties of 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chlorohexane, an organochloride with the chemical formula C₆H₁₃Cl, is a colorless to pale yellow liquid. As a primary alkyl halide, it serves as a versatile intermediate and reagent in a multitude of organic syntheses, finding applications in the pharmaceutical and fine chemical industries. Its utility stems from the reactivity of the carbon-chlorine bond, which allows for the introduction of the hexyl group into various molecular scaffolds. This guide provides a comprehensive overview of the physical and chemical properties of 1-chlorohexane, complete with experimental protocols for their determination and visualizations of its key chemical transformations.

Physical Properties of 1-Chlorohexane

The physical characteristics of 1-chlorohexane are crucial for its handling, storage, and application in various experimental and industrial settings. A summary of its key physical properties is presented in the tables below.

General and Physical Properties

Property	Value	Reference
Molecular Formula	C₆H₁₃Cl	N/A
Molecular Weight	120.62 g/mol	N/A
Appearance	Colorless to pale yellow liquid	N/A
Odor	Characteristic, sweetish odor	N/A
Density	0.879 g/mL at 25 °C	N/A
Boiling Point	134-136 °C	N/A
Melting Point	-94 °C	N/A
Refractive Index (n_D^20)	1.430	N/A

Solubility and Vapor Properties

Property	Value	Reference
Solubility in Water	Insoluble	N/A
Solubility in Organic Solvents	Soluble in ethanol, ether, acetone, and other common organic solvents	N/A
Vapor Pressure	10 mmHg at 20 °C	N/A
Vapor Density	4.16 (Air = 1)	N/A

Safety and Flammability

Property	Value	Reference
Flash Point	26 °C (79 °F) - Closed Cup	N/A
Autoignition Temperature	204 °C (399 °F)	N/A
Lower Explosive Limit (LEL)	1.8 %	N/A
Upper Explosive Limit (UEL)	8.6 %	N/A

Experimental Protocols for Physical Property Determination

Accurate determination of physical properties is paramount for ensuring the quality and consistency of chemical substances. The following section outlines standardized experimental methodologies for measuring the key physical properties of 1-chlorohexane.

Boiling Point Determination (ASTM D1078 / ISO 3405)

The boiling point of 1-chlorohexane can be determined using the distillation method as specified by ASTM D1078 or ISO 3405.[1]

• Principle: This method involves the distillation of a liquid to determine its boiling range. The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

• Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving cylinder.

• Procedure:

  • A measured volume of 1-chlorohexane is placed in the distillation flask.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to measure the temperature of the vapor.

  • The flask is heated, and the temperature at which the first drop of condensate falls from the condenser is recorded as the initial boiling point.

  • Heating is continued, and the temperature is recorded as the liquid distills. The temperature at which the last of the liquid evaporates from the bottom of the flask is the final boiling point.

  • The boiling point is typically reported as a range.

Melting Point Determination (ASTM E324)

While 1-chlorohexane is a liquid at room temperature, its melting point can be determined using a cryostat and following the principles outlined in ASTM E324 for organic compounds.[2][3][4]

• Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature range.

• Apparatus: Capillary tubes, melting point apparatus with a controlled heating block and a viewing scope, and a calibrated thermometer or temperature probe.

• Procedure:

  • A small, finely powdered sample of solidified 1-chlorohexane is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the first signs of melting are observed and the temperature at which the entire sample has melted are recorded to define the melting range.

Density Determination (ASTM D4052)

The density of 1-chlorohexane can be accurately measured using a digital density meter, following the procedure described in ASTM D4052.[5][6]

• Principle: This method utilizes an oscillating U-tube. The frequency of oscillation of the tube changes based on the mass of the liquid it contains. This change in frequency is used to calculate the density of the liquid.

• Apparatus: Digital density meter with a thermostatically controlled measuring cell (oscillating U-tube).

• Procedure:

  • The instrument is calibrated using two standards of known density, typically dry air and distilled water.

  • The sample of 1-chlorohexane is introduced into the measuring cell.

  • The instrument measures the oscillation period of the U-tube containing the sample and calculates the density.

  • The measurement is typically performed at a specified temperature, such as 25 °C.

Refractive Index Determination (ASTM D1218)

The refractive index of 1-chlorohexane can be determined using a refractometer according to the guidelines of ASTM D1218.[7][8][9][10]

• Principle: The refractive index is a dimensionless number that describes how light propagates through a substance. It is the ratio of the speed of light in a vacuum to the speed of light in the substance.

• Apparatus: A calibrated refractometer (e.g., an Abbe refractometer) with a light source and a temperature-controlled prism.

• Procedure:

  • A few drops of 1-chlorohexane are placed on the prism of the refractometer.

  • The prism is closed, and the sample is allowed to equilibrate to the desired temperature (typically 20 °C).

  • Light is passed through the sample, and the refractometer is adjusted until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

  • The refractive index is read directly from the instrument's scale.

Flash Point Determination (ASTM D93)

The flash point of 1-chlorohexane is a critical safety parameter and can be determined using a closed-cup tester as per ASTM D93.[11][12][13][14][15]

• Principle: The flash point is the lowest temperature at which the vapors of a volatile material will ignite when given an ignition source. In a closed-cup method, the vapors are contained, leading to a lower flash point compared to an open-cup method.

• Apparatus: Pensky-Martens closed-cup flash point tester, which includes a test cup with a lid, a stirring mechanism, a heating source, and an ignition source.

• Procedure:

  • The sample cup is filled with 1-chlorohexane to the specified level.

  • The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, the stirring is stopped, and an ignition source is introduced into the vapor space above the liquid.

  • The flash point is the lowest temperature at which a flash is observed.

Chemical Properties and Reactivity of 1-Chlorohexane

The chemical behavior of 1-chlorohexane is dominated by the polar carbon-chlorine bond, which makes the α-carbon electrophilic and susceptible to attack by nucleophiles. It undergoes a variety of reactions that are fundamental to organic synthesis.

Nucleophilic Substitution Reactions

1-Chlorohexane, being a primary alkyl halide, readily undergoes bimolecular nucleophilic substitution (S_N2) reactions. In these reactions, a nucleophile attacks the carbon atom bearing the chlorine, displacing the chloride ion in a single, concerted step.

• Reaction with Hydroxide Ions: When heated with an aqueous solution of a strong base like sodium hydroxide, 1-chlorohexane is converted to 1-hexanol.

• Reaction with Alkoxides (Williamson Ether Synthesis): Reaction with a sodium alkoxide, such as sodium ethoxide, yields an ether. This is a classic example of the Williamson ether synthesis.

SN2 Reaction Pathway for 1-Chlorohexane

Elimination Reactions

In the presence of a strong, sterically hindered base, 1-chlorohexane can undergo an elimination reaction (E2) to form 1-hexene. This reaction competes with the S_N2 pathway.

• Reaction with a Strong, Bulky Base: Using a base like potassium tert-butoxide in tert-butanol (B103910) favors the elimination pathway over substitution.

E2 Elimination Pathway for 1-Chlorohexane

Formation of Grignard Reagents

1-Chlorohexane reacts with magnesium metal in an anhydrous ether solvent (such as diethyl ether or tetrahydrofuran) to form a Grignard reagent, hexylmagnesium chloride. This organometallic compound is a powerful nucleophile and a strong base, making it extremely useful in the formation of new carbon-carbon bonds.[16][17][18][19][20]

Formation of Hexylmagnesium Chloride

Friedel-Crafts Alkylation

1-Chlorohexane can be used to alkylate aromatic rings, such as benzene (B151609), in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃). This electrophilic aromatic substitution reaction attaches the hexyl group to the benzene ring.[21][22][23][24][25]

It is important to note that carbocation rearrangements can occur in Friedel-Crafts alkylations, potentially leading to a mixture of products.

Friedel-Crafts Alkylation Workflow

Stability and Decomposition

1-Chlorohexane is a stable compound under normal storage conditions. However, it is incompatible with strong oxidizing agents and strong bases. Upon combustion, it may produce toxic and corrosive fumes, including hydrogen chloride and carbon monoxide.

Conclusion

1-Chlorohexane is a valuable chemical intermediate with well-defined physical and chemical properties. Its reactivity, primarily centered around nucleophilic substitution and elimination reactions, as well as its ability to form Grignard reagents, makes it a versatile building block in organic synthesis. A thorough understanding of its properties, guided by standardized experimental protocols, is essential for its safe and effective use in research and development, particularly in the field of drug discovery and development. The information and diagrams provided in this guide serve as a comprehensive resource for scientists and professionals working with this important compound.

References

• 1. Standard - Petroleum products - Determination of distillation characteristics at atmospheric pressure (ISO 3405:2011) SS-EN ISO 3405:2011 - Swedish Institute for Standards, SIS [sis.se]
• 2. store.astm.org [store.astm.org]
• 3. webstore.ansi.org [webstore.ansi.org]
• 4. ASTM E0324-23 - Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals [en-standard.eu]
• 5. store.astm.org [store.astm.org]
• 6. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 7. store.astm.org [store.astm.org]
• 8. atslab.com [atslab.com]
• 9. scribd.com [scribd.com]
• 10. store.astm.org [store.astm.org]
• 11. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 12. precisionlubrication.com [precisionlubrication.com]
• 13. ASTM D93: Flash Point Analysis Laboratories - Analytice [analytice.com]
• 14. store.astm.org [store.astm.org]
• 15. delltech.com [delltech.com]
• 16. Question: Chlorocyclohexane reacts with magnesium in ether to give compo.. [askfilo.com]
• 17. brainly.in [brainly.in]
• 18. Chloroethane reacts with magnesium in dry ether to form ‘x’. When ‘x’ is treated with D2O a compound ‘y’ is formed. What is ‘y’? [infinitylearn.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Chloroethane reacts with magnesium in dry ether to form \mathrm{X}. when .. [askfilo.com]
• 21. homework.study.com [homework.study.com]
• 22. chemguide.co.uk [chemguide.co.uk]
• 23. nagwa.com [nagwa.com]
• 24. shout.education [shout.education]
• 25. lhsciencemansa.org [lhsciencemansa.org]

1-Chlorohexane CAS number 544-10-5

An In-depth Technical Guide to 1-Chlorohexane (CAS: 544-10-5)

Introduction

1-Chlorohexane, also known as n-hexyl chloride, is a halogenated aliphatic hydrocarbon with the chemical formula C₆H₁₃Cl.[1][2] It is a colorless liquid at room temperature, possessing a characteristic aromatic or sweet odor.[1][2][3][4] As a primary alkyl halide, its chemistry is dominated by the reactive carbon-chlorine bond, making it a versatile intermediate and building block in organic synthesis.[5][6] This guide provides a comprehensive technical overview of 1-chlorohexane, covering its physicochemical properties, spectroscopic data, synthesis protocols, chemical reactivity, applications, and safety information, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data

The fundamental properties of 1-chlorohexane are summarized below. It is sparingly soluble in water but readily soluble in many organic solvents such as ethanol, ether, benzene (B151609), and xylene.[1][3][4][5]

Table 1: Physicochemical Properties of 1-Chlorohexane

Property	Value	Source(s)
CAS Number	544-10-5	[1]
Molecular Formula	C₆H₁₃Cl	[1][4]
Molecular Weight	120.62 g/mol	[1][4]
Appearance	Colorless liquid	[1][3][4]
Density	0.879 g/mL at 25 °C	[4]
Melting Point	-94 °C	[1][4]
Boiling Point	133-135 °C	[1][4][7]
Flash Point	27 °C (80.6 °F) - closed cup	[4][7]
Refractive Index (n20/D)	1.419
Solubility in Water	Insoluble / Sparingly soluble	[1][5]

| Vapor Pressure | 44 hPa at 36 °C |[7] |

Table 2: Spectroscopic Data Identifiers for 1-Chlorohexane

Spectroscopic Technique	Key Information / Database Source	Source(s)
¹H NMR	Spectra available in databases like SpectraBase and ChemicalBook.	[8][9][10][11]
¹³C NMR	Spectrum available in the ChemicalBook database.	[9]
Mass Spectrometry (MS)	GC-MS data available from NIST and other spectral libraries.	[8][12]
Infrared (IR) Spectroscopy	FTIR spectra available from suppliers and databases like SpectraBase.	[8][12]

| Raman Spectroscopy | Spectra available in public and commercial databases. |[8][12] |

Synthesis of 1-Chlorohexane

1-Chlorohexane is commonly synthesized from 1-hexanol (B41254). The hydroxyl group of the alcohol is a poor leaving group, so it must first be converted into a better one. Two prevalent methods for this transformation are reaction with thionyl chloride (SOCl₂) or with concentrated hydrochloric acid (HCl).[1][6] The thionyl chloride method is often preferred in a laboratory setting as it produces gaseous byproducts (SO₂ and HCl), which simplifies product purification.[6]

Experimental Protocol: Synthesis from 1-Hexanol and Thionyl Chloride

This protocol is adapted from established methods in practical organic chemistry.[13]

Materials:

• 1-hexanol (0.5 mol)

• Thionyl chloride (SOCl₂) (1.5 mol)

• 10% Sodium carbonate (Na₂CO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Distilled water

Equipment:

• Three-neck round-bottom flask (500 mL)

• Reflux condenser

• Dropping/addition funnel

• Heating mantle with magnetic stirrer

• Distillation apparatus

• Separatory funnel (125 mL)

Procedure:

• Reaction Setup: Assemble the three-neck flask in a heating mantle. Attach the reflux condenser to the central neck and the addition funnel to a side neck. Ensure the setup is in a well-ventilated fume hood.

• Charging Reactants: Add thionyl chloride to the flask. Slowly add 1-hexanol dropwise from the addition funnel while stirring. The reaction is exothermic, so the addition rate should be controlled to maintain a gentle reaction.[13]

• Reflux: After the addition is complete, heat the mixture to reflux for one hour to ensure the reaction goes to completion.[13]

• Distillation: Rearrange the apparatus for simple distillation. Heat the mixture to distill off the excess thionyl chloride first (boiling point ~76 °C), followed by the crude 1-chlorohexane product, which distills at approximately 131-134 °C.[13]

• Workup and Purification:

  • Transfer the collected crude product to a separatory funnel.

  • Wash the crude product successively with distilled water, 10% sodium carbonate solution (to neutralize any remaining acid), and again with distilled water.[13]

  • Separate the organic layer and transfer it to a clean flask.

• Drying: Dry the product by adding anhydrous sodium sulfate until the liquid is clear.[13]

• Final Product: Decant or filter the dried 1-chlorohexane to obtain the purified product. For higher purity, a final fractional distillation can be performed.

Synthesis workflow for 1-Chlorohexane.

Chemical Reactivity and Applications

The reactivity of 1-chlorohexane is centered on the polar carbon-chlorine bond, which makes the primary carbon atom electrophilic and susceptible to nucleophilic attack. This property is the foundation of its utility in organic synthesis.[4][5][6]

Key Reactions

• Nucleophilic Substitution (Sₙ2): As a primary alkyl halide, 1-chlorohexane readily undergoes Sₙ2 reactions. The chlorine atom is displaced by a wide range of nucleophiles, allowing for the introduction of the hexyl group into various molecules.[5][6] Examples include reaction with hydroxide (B78521) to form 1-hexanol, cyanide to form heptanenitrile, and alkoxides to form ethers.[4]

• Elimination Reactions: In the presence of a strong, sterically hindered base, 1-chlorohexane can undergo elimination reactions (typically E2) to form 1-hexene.[4]

• Friedel-Crafts Alkylation: It can act as an alkylating agent to introduce a hexyl group onto an aromatic ring, such as reacting with benzene in the presence of a Lewis acid catalyst like AlCl₃ to form phenylhexane.[1]

Key chemical reactions of 1-Chlorohexane.

Applications

1-Chlorohexane's reactivity makes it a valuable intermediate in several industries:

• Pharmaceutical Synthesis: It serves as a precursor or intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs).[3][5]

• Agrochemicals: Used in the manufacturing of specialized chemicals for agricultural applications.[3][5]

• Fragrance Industry: Employed as a building block for synthesizing aromatic compounds used in perfumes and cosmetics.[3]

• General Organic Synthesis: Widely used as an alkylating agent to introduce a hexyl moiety.[3][6]

• Solvent: Its ability to dissolve various organic compounds makes it suitable as a solvent for certain reactions and extractions.[2][3]

Safety and Handling

1-Chlorohexane is a flammable liquid and poses several health hazards. Proper safety protocols are critical when handling this chemical.[5]

Table 3: GHS Hazard Information for 1-Chlorohexane

Hazard Class	Code	Statement	Source(s)
Flammable Liquids	H226	Flammable liquid and vapour	[1][7]
Acute Toxicity (Inhalation)	H332	Harmful if inhaled
Acute Toxicity (Dermal)	H312	Harmful in contact with skin
Respiratory Irritation	H335	May cause respiratory irritation

| Aquatic Hazard (Chronic) | H412 | Harmful to aquatic life with long lasting effects |[1] |

Handling and Storage Recommendations

• Ventilation: Always handle 1-chlorohexane in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., type ABEK respirator filter), and a lab coat.

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2][7][14] Use non-sparking tools and ensure all equipment is properly grounded to prevent static discharge.[7][14]

• Storage: Store in a cool, dry, well-ventilated area below +30°C in a tightly closed container.[7]

• Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[4][14]

• Spill Response: In case of a spill, eliminate all ignition sources. Absorb the spill with dry earth, sand, or another non-combustible material and transfer it to a sealed container for hazardous waste disposal.[12][14]

Conclusion

1-Chlorohexane (CAS 544-10-5) is a fundamental alkyl halide with significant applications in organic synthesis. Its utility stems from the reactivity of its carbon-chlorine bond, which allows for versatile transformations, particularly through nucleophilic substitution reactions. While it is an indispensable intermediate in the pharmaceutical, fragrance, and specialty chemical industries, its flammability and toxicity necessitate strict adherence to safety and handling protocols. A thorough understanding of its properties, synthesis, and reactivity is essential for its effective and safe use in research and development.

References

• 1. 1-Chlorohexane - Wikipedia [en.wikipedia.org]
• 2. Page loading... [guidechem.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 1-Chlorohexane Supplier|CAS 544-10-5|RUO [benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. spectrabase.com [spectrabase.com]
• 9. 1-Chlorohexane(544-10-5) 1H NMR spectrum [chemicalbook.com]
• 10. spectrabase.com [spectrabase.com]
• 11. spectrabase.com [spectrabase.com]
• 12. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. 1-CHLOROHEXANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

1-Chlorohexane molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-chlorohexane, with a focus on its molecular weight and formula. It includes detailed experimental protocols for its synthesis and a key nucleophilic substitution reaction, presented to support advanced research and development in the chemical and pharmaceutical sciences.

Core Properties and Molecular Data

1-Chlorohexane is a halogenated alkane that serves as a versatile intermediate in organic synthesis. A clear understanding of its fundamental properties is essential for its application in laboratory and industrial settings.

Molecular Formula and Weight

The empirical and molecular formula for 1-chlorohexane is C₆H₁₃Cl.[1][2] Its structure consists of a six-carbon hexane (B92381) chain with a single chlorine atom substituted at the first position. The linear formula is CH₃(CH₂)₅Cl.

The molecular weight of 1-chlorohexane has been determined to be 120.62 g/mol .[1][2]

Physicochemical Data

A summary of the key quantitative data for 1-chlorohexane is presented in the table below for easy reference and comparison.

Property	Value
Molecular Formula	C₆H₁₃Cl
Molecular Weight	120.62 g/mol
CAS Number	544-10-5
Appearance	Colorless liquid
Density	0.879 g/mL at 25 °C
Boiling Point	133-134 °C
Melting Point	-94 °C
Refractive Index (n20/D)	1.419
Solubility	Insoluble in water; soluble in organic solvents.

Synthesis and Reaction Protocols

Detailed methodologies for the synthesis and subsequent reaction of 1-chlorohexane are critical for researchers. The following protocols are based on established procedures in practical organic chemistry.

Experimental Protocol 1: Synthesis of 1-Chlorohexane from 1-Hexanol (B41254)

This protocol details the synthesis of 1-chlorohexane via the reaction of 1-hexanol with thionyl chloride, a method adapted from Vogel's Textbook of Practical Organic Chemistry.

Reaction: CH₃(CH₂)₅OH + SOCl₂ → CH₃(CH₂)₅Cl + SO₂ + HCl

Materials:

• 1-Hexanol (12.5 mL)

• Thionyl chloride (22 mL)

• 10% Sodium carbonate solution

• Anhydrous sodium sulfate (B86663)

• Distilled water

Apparatus:

• 500 mL three-neck round-bottom flask

• Heating mantle with stirrer

• Reflux condenser

• Addition funnel

• Distillation apparatus

• 125 mL separatory funnel

Procedure:

• Set up the 500 mL three-neck round-bottom flask in a heating mantle. Attach the reflux condenser to the center neck and the addition funnel to a side neck.

• Charge the flask with 22 mL of thionyl chloride.

• With stirring, add 12.5 mL of 1-hexanol dropwise from the addition funnel. The addition is exothermic and should be performed slowly and carefully.

• Once the addition is complete, heat the mixture to reflux and maintain for 1 hour.

• After the reflux period, rearrange the apparatus for distillation.

• Distill the mixture slowly. Initially, excess thionyl chloride will distill over at approximately 80-120 °C.

• Change the receiving flask and collect the fraction that distills at 131 °C. This is the crude 1-chlorohexane.

• Transfer the crude product to a 125 mL separatory funnel and wash successively with distilled water, 10% sodium carbonate solution, and again with distilled water.

• Dry the washed product by adding anhydrous sodium sulfate until the liquid is clear.

• For higher purity, the final product can be redistilled.

Experimental Protocol 2: Hydrolysis of 1-Chlorohexane to 1-Hexanol

This protocol describes the nucleophilic substitution reaction of 1-chlorohexane with aqueous sodium hydroxide (B78521) to yield 1-hexanol.

Reaction: CH₃(CH₂)₅Cl + NaOH(aq) → CH₃(CH₂)₅OH + NaCl(aq)

Materials:

• 1-Chlorohexane

• Aqueous sodium hydroxide solution (e.g., 2 M)

• Ethanol (B145695) (as a co-solvent, optional)

• Diethyl ether or other suitable extraction solvent

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Apparatus:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Place the 1-chlorohexane into a round-bottom flask.

• Add the aqueous sodium hydroxide solution. To improve miscibility, a 50/50 mixture of ethanol and water can be used as the solvent for the sodium hydroxide.

• Heat the mixture under reflux for several hours to ensure the reaction goes to completion. The progress can be monitored by thin-layer chromatography (TLC).

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Extract the aqueous mixture with diethyl ether (or another suitable organic solvent) multiple times.

• Combine the organic extracts and wash with a saturated aqueous sodium chloride solution (brine).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude 1-hexanol.

• The product can be purified further by distillation.

Visualizing the Synthesis Pathway

The logical flow of the synthesis of 1-chlorohexane from its precursor, 1-hexanol, is a fundamental concept for planning experimental work.

Caption: Synthesis workflow for 1-Chlorohexane from 1-Hexanol.

References

• 1. scribd.com [scribd.com]
• 2. scribd.com [scribd.com]

An In-depth Technical Guide to the Physicochemical Properties of 1-Chlorohexane

This technical guide provides a comprehensive overview of the boiling and melting points of 1-chlorohexane, tailored for researchers, scientists, and professionals in drug development. This document outlines the fundamental physical constants of 1-chlorohexane, details the experimental methodologies for their determination, and presents a logical workflow for assessing the purity of such compounds.

Physicochemical Data of 1-Chlorohexane

1-Chlorohexane, a halogenated alkane, is a colorless liquid with an aromatic odor.[1] Its key physical properties are summarized in the table below. Accurate knowledge of these properties is crucial for its application in chemical synthesis and various industrial processes.

Property	Value
Boiling Point	133-135 °C[1][2][3]
Melting Point	-94 °C[1][2][3][4][5]
Density	0.879 g/mL at 25 °C[2]
Refractive Index	n20/D 1.419[2]
Molecular Weight	120.62 g/mol
CAS Number	544-10-5

Experimental Protocols for Physical Property Determination

The determination of boiling and melting points are fundamental laboratory procedures for the identification and purity assessment of chemical compounds.[6][7][8]

2.1. Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external atmospheric pressure.[1] The capillary method is a common and efficient technique for this determination.

Apparatus:

• Thiele tube or a similar heating bath (e.g., oil bath)

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube (e.g., fusion tube)

• Sample of 1-chlorohexane

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• A small amount of 1-chlorohexane is placed into the small test tube.

• The capillary tube, with its open end downwards, is placed into the test tube containing the liquid.

• The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The entire assembly is immersed in a heating bath (Thiele tube or oil bath), making sure the top of the sample is below the level of the heating fluid.

• The bath is heated gently. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• When the temperature approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.

• The heat source is then removed, and the bath is allowed to cool slowly.

• The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[2]

2.2. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a very narrow temperature range.[6][9] Impurities typically cause a depression and broadening of the melting point range.[6][9]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Finely powdered sample (1-chlorohexane would need to be solidified by cooling)

Procedure:

• A small amount of the finely powdered, solidified 1-chlorohexane is packed into the closed end of a capillary tube to a height of 2-3 mm.[10]

• The capillary tube is placed in the heating block of the melting point apparatus.[6]

• The sample is heated rapidly to a temperature about 20°C below the expected melting point.[10]

• The heating rate is then reduced to approximately 1-2°C per minute to allow for accurate observation.[6]

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the entire sample has turned into a clear liquid is recorded as the end of the melting range.[6]

Workflow for Purity Assessment

The determination of physical constants like boiling and melting points is an integral part of the overall workflow for assessing the purity of an organic compound. This workflow often involves a combination of physical and analytical techniques.

Caption: Workflow for the purity assessment of an organic compound.

This diagram illustrates a typical workflow for determining the purity of a chemical substance like 1-chlorohexane. The process begins with physical characterization, including the determination of its boiling and melting points. These values are then compared with established literature values. Further confirmation of purity is achieved through more sophisticated analytical techniques such as chromatography and spectroscopy, which can separate and identify impurities.

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. phillysim.org [phillysim.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. cdn.juniata.edu [cdn.juniata.edu]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. tutorchase.com [tutorchase.com]
• 8. moravek.com [moravek.com]
• 9. SSERC | Melting point determination [sserc.org.uk]
• 10. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Physical Properties of 1-Chlorohexane: Density and Refractive Index

This technical guide provides a comprehensive overview of two key physical properties of 1-chlorohexane (CAS No: 544-10-5): density and refractive index. The information is intended for researchers, scientists, and professionals in drug development and other scientific fields who require accurate physical data and methodologies for this compound.

Quantitative Data Summary

The density and refractive index of 1-chlorohexane have been determined under various conditions. The following table summarizes the reported values from multiple sources.

Property	Value	Conditions	Source(s)
Density	0.879 g/mL	25 °C	[1][2]
0.88 g/cm³	20 °C
0.87 g/mL	Not Specified	[3]
0.877 - 0.878 g/cm³	20 °C / 4 °C
Refractive Index	n20/D 1.419	20 °C	[1][2]
1.4199	Not Specified	[3]
1.420	Not Specified	[4]

Experimental Protocols

The determination of density and refractive index for a liquid chemical such as 1-chlorohexane follows standardized experimental procedures. While the specific protocols for the cited data are not detailed in the search results, the following represents common and established methodologies in analytical chemistry.

1. Determination of Density

The density of a liquid can be measured using several methods. A common and accurate method involves the use of a pycnometer or a specific gravity bottle.

• Objective: To determine the mass of a precise volume of the liquid.

• Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube), analytical balance, and a constant-temperature water bath.

• Procedure:

  • The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m1).

  • The pycnometer is filled with distilled water of a known temperature and density, and its mass is measured (m2). The volume of the pycnometer can then be calculated.

  • The pycnometer is emptied, dried, and then filled with 1-chlorohexane.

  • The mass of the pycnometer filled with 1-chlorohexane is then weighed (m3).

  • The density of 1-chlorohexane is calculated using the formula: Density = (m3 - m1) / ((m2 - m1) / density of water)

2. Determination of Refractive Index

The refractive index of a liquid is typically measured using a refractometer, with the Abbe refractometer being a widely used instrument.[5]

• Objective: To measure the extent to which light is refracted when it passes from air into the liquid sample.[6]

• Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium D-line at 589 nm), and a constant-temperature water bath.[5][6]

• Procedure:

  • The refractometer is calibrated using a standard liquid with a known refractive index, often distilled water.

  • A few drops of 1-chlorohexane are placed on the clean, dry surface of the lower prism of the refractometer.[5]

  • The two prisms are closed and locked together.

  • The instrument is adjusted to bring the boundary line between the light and dark fields into sharp focus at the intersection of the crosshairs in the eyepiece.[5]

  • The refractive index is then read directly from the instrument's scale.

  • The temperature is controlled by circulating water from a constant-temperature bath through the prism jackets, as refractive index is temperature-dependent.[5][6]

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound 1-chlorohexane and the physical properties discussed in this guide.

Caption: Logical relationship between 1-Chlorohexane and its physical properties.

References

• 1. chembk.com [chembk.com]
• 2. 1-Chlorohexane CAS#: 544-10-5 [m.chemicalbook.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 1-chlorohexane [stenutz.eu]
• 5. davjalandhar.com [davjalandhar.com]
• 6. athabascau.ca [athabascau.ca]

An In-depth Technical Guide to the Solubility of 1-Chlorohexane in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-chlorohexane in aqueous and various organic solvent systems. The following sections detail quantitative solubility data, established experimental protocols for solubility determination, and a logical representation of solubility principles.

Core Concept: "Like Dissolves Like"

1-Chlorohexane (C₆H₁₃Cl) is a haloalkane, a class of organic compounds characterized by a carbon-halogen bond. Its molecular structure, consisting of a six-carbon alkyl chain and a terminal chlorine atom, dictates its solubility behavior. The long, nonpolar alkyl chain is the dominant feature, rendering the molecule largely nonpolar. This leads to its low solubility in polar solvents like water and high solubility in nonpolar and weakly polar organic solvents. This principle is often summarized as "like dissolves like," where substances with similar polarities tend to be miscible.

Quantitative Solubility Data

The solubility of 1-chlorohexane has been experimentally determined in water. While precise quantitative data for its solubility in many common organic solvents is not extensively published, it is widely recognized as being miscible with a range of nonpolar and polar aprotic solvents.

Table 1: Solubility of 1-Chlorohexane in Water

The following table presents the solubility of 1-chlorohexane in water at various temperatures, as determined by Leighton and Calo (1981).

Temperature (°C)	Temperature (K)	Mass Fraction ( g/100g solution)	Mole Fraction (x 10⁻⁶)
1	274.15	0.00369	5.51
3	276.15	0.00495	7.39
12.4	285.55	0.00565	8.43
12.5	285.65	0.00525	7.84
17.9	291.05	0.00619	9.24
19.1	292.25	0.00593	8.86
22.7	295.85	0.00624	9.32
23.0	296.15	0.00578	8.64

Data sourced from the IUPAC-NIST Solubilities Database, citing Leighton, D.T.; Calo, J.M., J. Chem. Eng. Data 1981, 26, 382-5.

The temperature dependence of 1-chlorohexane solubility in water can be described by the following equation, derived from the experimental data:

Solubility (mass %) = -0.019959 + 8.85289 x 10⁻⁵ * T (K)

Table 2: Qualitative Solubility of 1-Chlorohexane in Organic Solvents

1-Chlorohexane is generally considered to be miscible in all proportions with the following common organic solvents.

Solvent	Polarity	Expected Solubility
Ethanol	Polar Protic	Miscible
Diethyl Ether	Polar Aprotic	Miscible
Benzene	Nonpolar	Miscible
Xylene	Nonpolar	Miscible
Ethyl Acetate	Polar Aprotic	Miscible

Experimental Protocols

Precise and reproducible experimental design is critical for the accurate determination of solubility. The following sections detail the methodologies used for obtaining the aqueous solubility data and a general procedure for determining solubility in organic solvents.

Experimental Protocol for Determining the Solubility of 1-Chlorohexane in Water (Leighton and Calo, 1981)

This method utilizes a gas-liquid system analysis to determine the distribution coefficient of the solute between the gas and liquid phases, from which the solubility is calculated.

Apparatus:

• A 2.3 dm³ equilibration cell

• Magnetic stirrer

• Gas chromatograph with a dual flame ionization detector (FID)

• Soap film flowmeter

• Microsyringe

Procedure:

• A 5 µL sample of 1-chlorohexane is injected into the equilibration cell containing a known volume of distilled water.

• The cell is shaken vigorously for approximately 5 minutes to achieve initial saturation.

• The homogeneity of the liquid phase is maintained throughout the experiment using a magnetic stirrer.

• Compressed air is passed through the cell at a controlled flow rate, measured by a soap film flowmeter.

• The exiting gas stream, containing the volatilized 1-chlorohexane, is periodically sampled.

• The 1-chlorohexane content in the gas phase is extracted and analyzed using a gas chromatograph equipped with a dual flame ionization detector.

• The distribution coefficient is determined from the concentration of 1-chlorohexane in the gas phase relative to the initial amount in the aqueous phase.

• The solubility (mass fraction) is then calculated from the distribution coefficient.

Estimated Error:

• Solubility: ± 5.8 %

• Temperature: ± 0.5 K

General Experimental Protocol for Determining the Solubility of 1-Chlorohexane in Organic Solvents

A common and straightforward method for determining the solubility of a liquid in an organic solvent is the gravimetric method.

Apparatus:

• Analytical balance

• Thermostatically controlled water bath or incubator

• Vials with airtight seals

• Pipettes and syringes

Procedure:

• A known mass of the organic solvent is added to a series of vials.

• The vials are placed in a thermostatic bath set to the desired temperature.

• 1-Chlorohexane is added dropwise to each vial with continuous stirring or agitation until the solution becomes saturated. Saturation is indicated by the appearance of a persistent second phase (cloudiness or distinct layer).

• The vials are then allowed to equilibrate at the constant temperature for an extended period (e.g., 24 hours) to ensure thermodynamic equilibrium is reached.

• After equilibration, the mass of each vial is measured again.

• The mass of the added 1-chlorohexane is determined by the difference in mass.

• The solubility is then expressed as grams of 1-chlorohexane per 100 grams of solvent.

Logical Relationships in Solubility

The solubility of 1-chlorohexane is governed by the interplay of intermolecular forces between the solute and the solvent molecules. The following diagram illustrates the logical relationship between the polarity of the solvent and the resulting solubility of 1-chlorohexane.

Caption: Logical workflow of 1-chlorohexane solubility based on solvent polarity.

Spectroscopic Analysis of 1-Chlorohexane: A Technical Guide

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1-chlorohexane. It is intended for researchers, scientists, and professionals in drug development who utilize these analytical techniques for structural elucidation and characterization of organic compounds.

Data Summary

The following tables summarize the key spectroscopic data for 1-chlorohexane.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Data for 1-Chlorohexane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.53	Triplet	2H	-CH₂-Cl
1.78	Quintet	2H	-CH₂-CH₂-Cl
1.30	Multiplet	6H	-CH₂-CH₂-CH₂-CH₂-CH₂-Cl
0.90	Triplet	3H	-CH₃

Solvent: CDCl₃, Frequency: 90 MHz

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹³C NMR Data for 1-Chlorohexane

Chemical Shift (δ) ppm	Assignment
45.1	-CH₂-Cl
32.6	-CH₂-CH₂-Cl
31.3	-CH₂-CH₂-CH₂-CH₂-CH₂-Cl
26.5	-CH₂-CH₂-CH₂-CH₂-CH₂-Cl
22.5	-CH₂-CH₃
14.0	-CH₃

Solvent: CDCl₃

Infrared (IR) Spectroscopy

Table 3: IR Absorption Data for 1-Chlorohexane

Wavenumber (cm⁻¹)	Intensity	Assignment
2958	Strong	C-H stretch (alkane)
2931	Strong	C-H stretch (alkane)
2872	Strong	C-H stretch (alkane)
1467	Medium	C-H bend (methylene)
728	Strong	C-Cl stretch
652	Strong	C-Cl stretch

Sample Preparation: Neat liquid film

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for 1-Chlorohexane (Electron Ionization)

m/z	Relative Intensity (%)	Proposed Fragment
91	100.0	[C₄H₈³⁵Cl]⁺ (Base Peak)
93	32.0	[C₄H₈³⁷Cl]⁺
55	81.1	[C₄H₇]⁺
43	72.0	[C₃H₇]⁺
41	59.0	[C₃H₅]⁺
56	56.5	[C₄H₈]⁺
42	44.7	[C₃H₆]⁺
29	32.0	[C₂H₅]⁺
27	27.0	[C₂H₃]⁺
69	22.1	[C₅H₉]⁺
39	16.7	[C₃H₃]⁺
57	14.7	[C₄H₉]⁺
84	4.2	[C₆H₁₂]⁺•

Ionization Method: Electron Ionization (EI) at 70 eV

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of 1-chlorohexane is prepared by dissolving approximately 10-20 mg of the neat liquid in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃). The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.

• Sample Filtration and Transfer: The prepared solution is filtered through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could adversely affect the magnetic field homogeneity.

• Instrumentation: The NMR spectra are acquired on a spectrometer operating at a frequency of 90 MHz for ¹H nuclei.

• Data Acquisition: For a standard ¹H NMR spectrum, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope. Proton decoupling is employed during ¹³C NMR acquisition to simplify the spectrum to single lines for each unique carbon atom.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed to generate the frequency-domain spectrum. The spectrum is then phased, baseline corrected, and referenced. For ¹H NMR, the residual solvent peak of CDCl₃ (δ 7.26 ppm) is often used as an internal reference. For ¹³C NMR, the CDCl₃ triplet (centered at δ 77.16 ppm) is used for referencing.

Infrared (IR) Spectroscopy

• Sample Preparation: A neat spectrum of liquid 1-chlorohexane is obtained by placing a single drop of the liquid onto the surface of a clean, dry salt plate (typically NaCl or KBr).[1] A second salt plate is carefully placed on top to create a thin liquid film between the plates.[1]

• Background Spectrum: A background spectrum of the empty sample compartment is recorded. This allows for the subtraction of atmospheric CO₂ and water vapor signals from the sample spectrum.

• Instrumentation: The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: The prepared sample is placed in the spectrometer's sample holder, and the infrared spectrum is acquired over a typical range of 4000-400 cm⁻¹.

• Data Processing: The resulting interferogram is Fourier transformed to produce the final infrared spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: A small amount of 1-chlorohexane is introduced into the mass spectrometer, typically via direct injection or through a gas chromatograph (GC) for separation from any impurities. The sample is vaporized in the ion source.

• Ionization: The gaseous 1-chlorohexane molecules are ionized using Electron Ionization (EI). In this "hard" ionization technique, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron to form a molecular ion (M⁺•) and inducing fragmentation.

• Mass Analysis: The resulting positively charged ions (the molecular ion and various fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole). The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected by an electron multiplier or a similar detector, which generates a signal proportional to the abundance of each ion.

• Data Presentation: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z. The most abundant ion in the spectrum is assigned a relative intensity of 100% and is referred to as the base peak.

Visualization of Spectroscopic Workflow

The following diagram illustrates the workflow for the spectroscopic analysis of 1-chlorohexane, detailing how each technique provides specific structural information.

Caption: Workflow of 1-Chlorohexane Spectroscopic Analysis.

References

• 1. spectrabase.com [spectrabase.com]

Synthesis of 1-Chlorohexane from 1-Hexanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principal methods for the synthesis of 1-chlorohexane from 1-hexanol (B41254). The conversion of alcohols to alkyl halides is a fundamental transformation in organic synthesis, crucial for the preparation of various intermediates in the pharmaceutical and chemical industries. This document details established experimental protocols, reaction mechanisms, and quantitative data to facilitate the selection and implementation of the most suitable synthetic route.

Introduction

1-Chlorohexane is a valuable alkylating agent and an intermediate in the synthesis of more complex molecules, including pharmaceuticals, fragrances, and other specialty chemicals. The direct conversion of 1-hexanol, a readily available primary alcohol, to 1-chlorohexane is a common and important laboratory and industrial process. The primary challenge in this synthesis is the poor leaving group ability of the hydroxyl group (-OH), which must be activated to facilitate its substitution by a chloride ion. This guide explores three primary methods to achieve this transformation: reaction with thionyl chloride (SOCl₂), treatment with concentrated hydrochloric acid in the presence of a catalyst (e.g., zinc chloride), and the use of phosphorus pentachloride (PCl₅).

Synthetic Methodologies

Thionyl Chloride (SOCl₂) Method

The reaction of 1-hexanol with thionyl chloride is a widely used and efficient method for the preparation of 1-chlorohexane. This method is particularly advantageous because the byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies the purification of the desired product.[1] The reaction typically proceeds via an Sₙ2 mechanism, especially when a base like pyridine (B92270) is used, leading to an inversion of stereochemistry if a chiral alcohol is used.[2][3]

Reaction Mechanism:

The alcohol first acts as a nucleophile, attacking the sulfur atom of thionyl chloride to form an intermediate alkyl chlorosulfite. In the presence of a base like pyridine, the chloride ion that was expelled then acts as a nucleophile in an Sₙ2 reaction, attacking the carbon bearing the chlorosulfite group and displacing it.[2]

Caption: Sₙ2 mechanism for the reaction of 1-hexanol with thionyl chloride.

Experimental Protocol:

Adapted from Vogel's Textbook of Practical Organic Chemistry.[4]

• Apparatus Setup: A 500 mL three-necked round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. The flask is placed in a heating mantle.

• Reagents: 22 mL of thionyl chloride is added to the round-bottom flask. 12.5 mL of 1-hexanol is placed in the dropping funnel.

• Reaction: The thionyl chloride is stirred, and the 1-hexanol is added dropwise from the dropping funnel. The addition is exothermic and should be done slowly to control the reaction rate.[4]

• Reflux: After the addition is complete, the reaction mixture is heated under reflux for 1 hour to ensure the reaction goes to completion.[4]

• Work-up and Purification:

  • The apparatus is rearranged for distillation. The excess thionyl chloride is distilled off first (boiling point ~79 °C).

  • The receiving flask is then changed, and the crude 1-chlorohexane is collected by distillation (boiling point ~134 °C).[5]

  • The crude product is transferred to a separatory funnel and washed successively with water, 10% sodium carbonate solution, and again with water.[4]

  • The organic layer is dried over anhydrous sodium sulfate.

  • For higher purity, the product can be redistilled.

Hydrochloric Acid and Zinc Chloride (Lucas Reagent) Method

The reaction of primary alcohols with concentrated hydrochloric acid is generally slow. The addition of a Lewis acid catalyst, such as anhydrous zinc chloride (ZnCl₂), increases the reaction rate.[6] This combination is known as the Lucas reagent. The zinc chloride coordinates with the oxygen of the alcohol's hydroxyl group, making it a better leaving group.[7] For primary alcohols like 1-hexanol, the reaction proceeds through an Sₙ2 mechanism, while for tertiary and some secondary alcohols, an Sₙ1 mechanism is favored.[7][8]

Reaction Mechanism:

The zinc chloride coordinates to the hydroxyl group, which is then protonated by the strong acid. This facilitates the departure of the leaving group (as H₂O complexed with ZnCl₂) and allows for nucleophilic attack by the chloride ion.

Caption: Mechanism of 1-hexanol chlorination using the Lucas Reagent.

Experimental Protocol:

General Procedure.

• Reagent Preparation: Prepare the Lucas reagent by dissolving anhydrous zinc chloride in concentrated hydrochloric acid.

• Reaction: In a flask equipped with a reflux condenser, add 1-hexanol and an excess of the Lucas reagent.

• Heating: The mixture is heated to drive the reaction, as primary alcohols react slowly at room temperature.[9]

• Work-up and Purification:

  • After cooling, the mixture is transferred to a separatory funnel. The upper organic layer containing 1-chlorohexane is separated.

  • The organic layer is washed with water, a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

  • The product is dried over a suitable drying agent (e.g., anhydrous calcium chloride).

  • Purification is achieved by fractional distillation.

A patented method describes the reaction of 1-hexanol with an excess of concentrated hydrochloric acid in the presence of a phosphonium (B103445) catalyst at 105°C for 30-45 hours, achieving conversions of 87-95%.[10]

Phosphorus Pentachloride (PCl₅) Method

Phosphorus pentachloride is a powerful chlorinating agent that can convert alcohols to alkyl chlorides.[11] The reaction is vigorous and produces phosphoryl chloride (POCl₃) and hydrogen chloride as byproducts.

Reaction Mechanism:

The reaction mechanism involves the initial formation of an intermediate, followed by nucleophilic attack of a chloride ion.

Experimental Protocol:

General Procedure.

• Apparatus Setup: The reaction should be carried out in a fume hood in a flask equipped with a reflux condenser and a gas trap to handle the evolved HCl gas.

• Reaction: 1-hexanol is cooled in an ice bath. Phosphorus pentachloride is added in small portions with stirring. The reaction is exothermic.

• Completion: After the addition is complete, the mixture is allowed to warm to room temperature and may be gently heated to ensure completion.

• Work-up and Purification:

  • The reaction mixture is poured onto crushed ice to decompose the excess PCl₅ and POCl₃.

  • The oily layer of 1-chlorohexane is separated using a separatory funnel.

  • The organic layer is washed with cold water, dilute sodium carbonate solution, and again with water.

  • The product is dried over anhydrous calcium chloride and purified by distillation.

Data Presentation

Method	Reagents	Catalyst	Reaction Conditions	Yield	Reference
Thionyl Chloride	1-Hexanol, Thionyl Chloride	None (or Pyridine)	Reflux for 1 hour	~55% (6.75 g from 12.5 mL 1-hexanol)	[4]
Hydrochloric Acid	1-Hexanol, Conc. HCl	Phosphonium Salt	105 °C, 30-45 hours	87-95% conversion	[10]
Hydrochloric Acid	1-Hexanol, Conc. HCl	Zinc Chloride (ZnCl₂)	Heating	Moderate to Good (Qualitative)	[6][7]
Phosphorus Pentachloride	1-Hexanol, PCl₅	None	Cooling, then warming	Good (General method)	[11]

Product Characterization

The identity and purity of the synthesized 1-chlorohexane can be confirmed by various spectroscopic methods.

• ¹H NMR: The proton NMR spectrum of 1-chlorohexane will show characteristic signals for the different methylene (B1212753) groups and the terminal methyl group.[12]

• IR Spectroscopy: The infrared spectrum will show C-H stretching and bending vibrations. The absence of a broad O-H stretch around 3300 cm⁻¹ confirms the conversion of the alcohol.[13][14]

• Mass Spectrometry: The mass spectrum will show the molecular ion peak and a characteristic isotopic pattern for the presence of a chlorine atom.[15][16]

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis and purification of 1-chlorohexane.

Conclusion

The synthesis of 1-chlorohexane from 1-hexanol can be effectively achieved through several methods, each with its own advantages and considerations. The thionyl chloride method offers a clean reaction with gaseous byproducts, making purification straightforward. The use of hydrochloric acid with a catalyst like zinc chloride is a classic and scalable method, though it may require more forcing conditions for a primary alcohol. Phosphorus pentachloride is a highly effective but very reactive agent that requires careful handling. The choice of method will depend on the desired scale, available reagents, and the specific requirements for product purity. The detailed protocols and comparative data provided in this guide are intended to assist researchers in making an informed decision for their synthetic needs.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. you-iggy.com [you-iggy.com]
• 6. Lucas' reagent - Wikipedia [en.wikipedia.org]
• 7. orgosolver.com [orgosolver.com]
• 8. quora.com [quora.com]
• 9. brainly.in [brainly.in]
• 10. SU1060101A3 - Process for producing 1-chlorohexane - Google Patents [patents.google.com]
• 11. quora.com [quora.com]
• 12. spectrabase.com [spectrabase.com]
• 13. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Hexane, 1-chloro- [webbook.nist.gov]
• 15. 1-Chlorohexane(544-10-5) MS spectrum [chemicalbook.com]
• 16. Hexane, 1-chloro- [webbook.nist.gov]

1-Chlorohexane safety data sheet (SDS) information

An In-depth Technical Guide to the Safety of 1-Chlorohexane

This guide provides a comprehensive overview of the safety information for 1-Chlorohexane (CAS No. 544-10-5), tailored for researchers, scientists, and professionals in drug development. The following sections detail the compound's physical and chemical properties, toxicological data, hazards, and emergency procedures, based on available Safety Data Sheets (SDS).

Physical and Chemical Properties

1-Chlorohexane is a colorless to clear yellow liquid with a characteristic aromatic odor.[1][2][3] It is a flammable, halogenated aliphatic hydrocarbon that is insoluble in water but soluble in many organic solvents.[2][3][4][5]

Property	Value	Source(s)
Molecular Formula	C₆H₁₃Cl	[6][7][8]
Molecular Weight	120.62 g/mol	[6][7]
Melting Point	-94 °C	[1][2][4]
Boiling Point	133-135 °C	[2][4][9]
Density	0.879 g/mL at 25 °C	[1][4]
Flash Point	27 °C (80.6 °F) - closed cup	[4][7]
Ignition Temperature	225 °C (437 °F)	[7]
Explosive Limits	1.0 - 9.6 % by volume	[4]
Vapor Pressure	53 hPa at 55 °C	[4][5]
Refractive Index	n20/D 1.419	[1][4]
Solubility in Water	Insoluble	[2][4]

Toxicological Information

The primary toxicological concern is acute toxicity upon ingestion, though it is also classified as a skin and eye irritant.[6][8] The chemical, physical, and toxicological properties have not been thoroughly investigated.[8]

Test	Species	Route	Result	Source(s)
LD50	Rat	Oral	7,000 mg/kg	[8][10]
LD50	Rabbit	Oral	7,000 mg/kg	[4]
Skin Corrosion/Irritation	Rabbit	Skin	Mild skin irritation	[8]
Eye Damage/Irritation	Rabbit	Eye	No eye irritation	[8]

Experimental Protocols

The cited Safety Data Sheets reference standardized toxicological studies (e.g., LD50 oral toxicity in rats, skin irritation in rabbits) but do not provide detailed experimental methodologies. These tests are typically conducted under established guidelines from organizations such as the OECD (Organisation for Economic Co-operation and Development), but the specific protocols used for the cited data are not available in the source documents.

Hazard Identification and Classification

1-Chlorohexane is classified as a flammable liquid.[8][11] Inhalation or contact may irritate or burn the skin and eyes, and vapors can cause dizziness.[12] It is incompatible with strong oxidizing agents and strong bases.[4][5][13]

Caption: GHS classification and primary hazards of 1-Chlorohexane.

Emergency Procedures

First-Aid Measures

In case of exposure, immediate action is critical. The general advice is to move the affected person out of the dangerous area and show the Safety Data Sheet to the attending physician.[7][8][11]

Caption: First-aid workflow for 1-Chlorohexane exposure.

Fire-Fighting Measures

1-Chlorohexane is a flammable liquid, and its vapors can form explosive mixtures with air.[7][8] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[12][14]

Caption: Fire-fighting decision workflow for 1-Chlorohexane.

Accidental Release Measures

For any spill, the immediate precautionary measure is to isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[6][12] All ignition sources must be eliminated.[12][13]

Caption: Step-by-step workflow for accidental release response.

Safe Handling and Storage

Proper handling and storage are crucial to prevent accidents. This includes measures to prevent the buildup of electrostatic charge and ensuring storage away from incompatible materials.[7][8]

Caption: Key principles for the safe handling and storage of 1-Chlorohexane.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are necessary to minimize exposure. This includes using the substance in well-ventilated areas and wearing appropriate protective gear.[8][13][14]

Control Type	Recommendation	Source(s)
Engineering Controls	Use in a well-ventilated place. Ensure eyewash stations and safety showers are nearby. Use explosion-proof equipment.	[13][15]
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles (e.g., EN166 compliant).	[8][13]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	[8][11][13]
Respiratory Protection	If risk assessment warrants, use a full-face respirator with appropriate cartridges (e.g., type ABEK, EN 14387) or a supplied-air respirator.	[7][8][11][13]
Hygiene Measures	Handle in accordance with good industrial hygiene and safety practice. Wash hands before breaks and at the end of the workday.	[7][8]

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Chlorohexane - Wikipedia [en.wikipedia.org]
• 3. Page loading... [guidechem.com]
• 4. 1-chlorohexane [chembk.com]
• 5. nbinno.com [nbinno.com]
• 6. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. dept.harpercollege.edu [dept.harpercollege.edu]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. dept.harpercollege.edu [dept.harpercollege.edu]
• 12. 1-CHLOROHEXANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. 1-Chlorohexane(544-10-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 14. fishersci.com [fishersci.com]
• 15. assets.thermofisher.cn [assets.thermofisher.cn]

An In-depth Technical Guide to the Safe Handling and Storage of 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling and storage of 1-Chlorohexane (CAS No. 544-10-5), a flammable and potentially hazardous chemical commonly used as a solvent and an intermediate in organic synthesis.[1][2] Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Physicochemical and Safety Data

Proper handling and storage procedures are predicated on a thorough understanding of the compound's physical, chemical, and safety properties. The following tables summarize key quantitative data for 1-Chlorohexane.

Table 1: Physical and Chemical Properties of 1-Chlorohexane

Property	Value
Molecular Formula	C₆H₁₃Cl[3]
Molecular Weight	120.62 g/mol [3][4]
Appearance	Colorless to clear yellow liquid[1][5]
Odor	Aromatic, mild, sweet odor[1]
Boiling Point	133-134 °C[5][6]
Melting Point	-94 °C[5][6]
Flash Point	27 °C (80.6 °F) - closed cup[6]
Density	0.879 g/mL at 25 °C[5][6]
Solubility	Insoluble in water; soluble in organic solvents like methanol, ethanol, and benzene.[1][5][6]
Vapor Pressure	53 hPa at 55 °C[5]
Autoignition Temperature	225 °C[5][7]

Table 2: Fire and Explosivity Data

Parameter	Value
Flammability	Flammable Liquid (Category 3)[8]
NFPA 704 Rating	Health: 1, Flammability: 3, Instability: 0[9]
Explosion Limits	1.0% - 9.6% by volume[5]
Hazardous Combustion Products	Hydrogen chloride, carbon monoxide, carbon dioxide, irritating and toxic fumes and gases.[7]

Handling and Storage Precautions

The following diagram illustrates the logical workflow for the safe handling and storage of 1-Chlorohexane, from receipt of the chemical to its ultimate disposal.

Caption: Logical workflow for handling and storage of 1-Chlorohexane.

2.1. Storage

Proper storage of 1-Chlorohexane is crucial to prevent fire and accidental release.[6]

• Location : Store in a cool, dry, and well-ventilated place, away from heat sources and direct sunlight.[1][10] The storage temperature should be kept below +30°C.[4][5][6]

• Containers : Keep containers tightly closed when not in use.[1][7][10]

• Ignition Sources : Store in a designated flammables area, away from heat, sparks, open flames, and other ignition sources.[1][7][10] "No Smoking" policies should be strictly enforced in storage areas.[1]

• Incompatible Materials : 1-Chlorohexane is incompatible with strong oxidizing agents and strong bases.[1][5][7] It may also be incompatible with many amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[1][3][9]

2.2. Handling

When handling 1-Chlorohexane, all potential sources of ignition must be eliminated.

• Personal Protective Equipment (PPE) : Always wear appropriate protective gloves, clothing, and eye/face protection.[10] A face shield and safety glasses that meet government standards (e.g., NIOSH or EN 166) are recommended.[8]

• Ventilation : Use only in a well-ventilated area or outdoors.[10] Avoid inhaling vapors or mists.[8][10]

• Grounding and Bonding : Ground and bond all containers and receiving equipment during transfer to prevent static discharge.[1][7][10]

• Tools and Equipment : Use only non-sparking tools and explosion-proof electrical, ventilating, and lighting equipment.[1][3][7][10]

Experimental Protocols

The following protocols are generalized from safety data sheets and should be adapted to specific laboratory conditions and procedures.

3.1. Protocol for Dispensing and Transfer

• Preparation :

  • Ensure the work area is clean and free of ignition sources.

  • Confirm that a safety shower and eyewash station are readily accessible.

  • Don the required PPE: chemical-resistant gloves, lab coat, and chemical safety goggles.

• Grounding :

  • Securely attach grounding straps to both the source container and the receiving vessel.

  • Ensure a continuous electrical path to the ground.

• Transfer :

  • Use a properly functioning fume hood.

  • Slowly and carefully dispense the required amount of 1-Chlorohexane using a non-sparking funnel or pump.

  • Avoid splashing.

• Completion :

  • Securely close both containers.

  • Wipe down any minor drips on the exterior of the containers with a sorbent pad.

  • Remove grounding straps.

  • Wash hands thoroughly after handling.[8][10]

3.2. Protocol for Spill Response

• Immediate Actions :

  • Evacuate non-essential personnel from the immediate area.

  • Eliminate all ignition sources (e.g., turn off equipment, extinguish open flames).[3][9]

  • Increase ventilation to the area if it is safe to do so.

• Containment :

  • Wearing appropriate PPE, stop the leak if it can be done without risk.[3][9]

  • Prevent the spill from entering waterways, sewers, or confined areas.[3][9]

• Cleanup :

  • For small spills, absorb the material with dry earth, sand, or other non-combustible absorbent material.[3][7][9]

  • Use clean, non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for chemical waste.[3][7][9]

  • A vapor-suppressing foam may be used to reduce vapors for larger spills.[3][7][9]

• Decontamination :

  • Clean the spill area thoroughly with soap and water.

  • Dispose of all contaminated materials as hazardous waste.

3.3. Protocol for Fire Emergency

• Fire Extinguishing Media :

  • Small Fires : Use dry chemical, CO₂, water spray, or regular foam.[3][7][9] Alcohol-resistant foam may be more effective.[3][9]

  • Large Fires : Use water spray, fog, or regular foam.[3][7][9] Avoid using a straight stream of water as it may be ineffective.[7]

• Firefighting Procedures :

  • Wear self-contained breathing apparatus (SCBA) and full protective gear.[10]

  • Move undamaged containers from the fire area if it is safe to do so.[9]

  • Use water spray to cool fire-exposed containers to prevent them from exploding.[7][10] Vapors are heavier than air and may travel to an ignition source and flash back.[9][10]

First Aid Measures

• Inhalation : If inhaled, move the person to fresh air.[8][10] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[8] Seek medical attention.[8][10]

• Skin Contact : If on skin or hair, immediately remove all contaminated clothing.[1][10] Rinse the skin with plenty of water or shower.[1][10] Wash the affected area with soap and water.[8] Seek medical attention if irritation persists.[8][10]

• Eye Contact : Flush eyes with water as a precaution.[8] Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention.

• Ingestion : Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious person.[8] Rinse the mouth with water and seek immediate medical attention.[8][10]

References

• 1. Page loading... [wap.guidechem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. 1-Chlorohexane | 544-10-5 [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. 1-Chlorohexane(544-10-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. 1-CHLOROHEXANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. fishersci.com [fishersci.com]

Reactivity of 1-Chlorohexane with Nucleophiles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the reactivity of 1-chlorohexane, a primary alkyl halide, with various nucleophiles. It details the underlying reaction mechanisms, influencing factors, and competition between substitution and elimination pathways, supported by experimental protocols and data summaries.

Introduction: Reactivity Profile of 1-Chlorohexane

1-Chlorohexane (C₆H₁₃Cl) is a linear-chain haloalkane widely used as a solvent and an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its chemical behavior is dominated by the polar carbon-chlorine (C-Cl) bond, where the carbon atom is electrophilic (partially positive) and susceptible to attack by electron-rich species known as nucleophiles.[2][3]

As a primary alkyl halide, 1-chlorohexane is not sterically hindered, making it an ideal substrate for bimolecular reactions.[4][5] Consequently, its reactions with nucleophiles are primarily governed by two competing bimolecular pathways:

• SN2 (Bimolecular Nucleophilic Substitution): The nucleophile replaces the chlorine atom.

• E2 (Bimolecular Elimination): The nucleophile acts as a base, removing a proton and leading to the formation of an alkene.

Unimolecular pathways (SN1 and E1) are generally not favored for primary substrates like 1-chlorohexane because they would require the formation of a highly unstable primary carbocation.[2][5]

Reaction Mechanisms

The SN2 Pathway: Bimolecular Nucleophilic Substitution

The SN2 reaction is a single-step, concerted mechanism.[6][7] The nucleophile attacks the electrophilic carbon atom from the side opposite to the leaving group (the chloride ion), a trajectory known as "backside attack."[7]

Key Characteristics:

• Kinetics: The reaction follows second-order kinetics, meaning the rate is dependent on the concentration of both 1-chlorohexane and the nucleophile.[6][8]

  • Rate = k[C₆H₁₃Cl][Nucleophile]

• Stereochemistry: The backside attack leads to a complete inversion of stereochemical configuration at the carbon center if it were chiral.[7][9]

• Transition State: The reaction proceeds through a high-energy transition state where the carbon atom is momentarily five-coordinate, with partial bonds to both the incoming nucleophile and the departing chloride ion.[7][10]

The SN2 mechanism is the predominant substitution pathway for 1-chlorohexane.[4][5]

Diagram 1: General SN2 mechanism for 1-chlorohexane.

The E2 Pathway: Bimolecular Elimination

When the attacking nucleophile is also a strong base, it can abstract a proton from the carbon atom adjacent (beta-carbon) to the one bearing the chlorine. This initiates an elimination reaction. The E2 mechanism is also a single-step, concerted process.[11][12]

Key Characteristics:

• Kinetics: Like the SN2 reaction, the E2 reaction is bimolecular and follows second-order kinetics.[11]

  • Rate = k[C₆H₁₃Cl][Base]

• Stereochemistry: The reaction requires a specific spatial arrangement known as an anti-periplanar geometry, where the beta-hydrogen and the chlorine leaving group are in the same plane but on opposite sides of the C-C bond.[13][14]

• Product: The major product is 1-hexene (B165129).

Diagram 2: General E2 mechanism for 1-chlorohexane.

Factors Influencing Reactivity and Competition

The outcome of the reaction of 1-chlorohexane with a nucleophile is a delicate balance between the SN2 and E2 pathways, primarily influenced by the nature of the nucleophile/base, the solvent, and the temperature.

Nature of the Nucleophile/Base

The strength and steric bulk of the nucleophile are critical.

• Strong Nucleophiles, Weak Bases: Species like iodide (I⁻), azide (B81097) (N₃⁻), and cyanide (CN⁻) are excellent nucleophiles but relatively weak bases. They strongly favor the SN2 pathway.[15]

• Strong, Unhindered Bases: Reagents like hydroxide (B78521) (OH⁻) and alkoxides (e.g., ethoxide, EtO⁻) are both strong nucleophiles and strong bases. With primary halides like 1-chlorohexane, SN2 is typically the major pathway, but the E2 reaction becomes a significant competitor.[15][16]

• Strong, Hindered Bases: Bulky bases, such as potassium tert-butoxide (t-BuOK), are poor nucleophiles due to steric hindrance but are excellent at abstracting protons. They overwhelmingly favor the E2 pathway.[5][16]

Solvent Effects

The solvent plays a crucial role in stabilizing reactants and transition states.

• Polar Aprotic Solvents (e.g., Acetone (B3395972), DMF, DMSO): These solvents are preferred for SN2 reactions.[15][17] They can solvate the counter-ion (cation) but leave the anionic nucleophile relatively "naked" and highly reactive.[18] This enhances nucleophilicity and accelerates the SN2 rate.

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents can form hydrogen bonds with the nucleophile, creating a "solvent cage" that reduces its nucleophilicity and slows the SN2 reaction rate.[19][20] While these solvents are often used for SN1 reactions, their use in bimolecular reactions of primary halides can shift the balance towards elimination, as basicity is less affected by this caging than nucleophilicity.[18]

Temperature Effects

Temperature influences the distribution of products between substitution and elimination.

• Higher Temperatures: Elimination reactions have a higher activation energy and are more entropically favored than substitution reactions. Therefore, increasing the reaction temperature generally favors the E2 pathway over the SN2 pathway.[17][21][22]

• Lower Temperatures: Lower temperatures tend to favor the substitution (SN2) product.[22]

Diagram 3: Decision workflow for SN2 vs. E2 pathways.

Summary of Reactivity Data

The following table summarizes the expected major and minor products for the reaction of 1-chlorohexane under various conditions.

Nucleophile/Base	Reagent Example	Solvent	Temperature	Major Pathway	Major Product	Minor Pathway	Minor Product
Iodide	NaI	Acetone	Moderate	SN2	1-Iodohexane (B118524)	-	-
Azide	NaN₃	DMF	Moderate	SN2	1-Azidohexane	-	-
Cyanide	NaCN	DMSO	Moderate	SN2	Heptanenitrile	E2	1-Hexene
Hydroxide	NaOH (aq)	Water/Ethanol	Moderate	SN2	1-Hexanol	E2	1-Hexene
Hydroxide	NaOH	Ethanol	High	E2	1-Hexene	SN2	1-Hexanol
Ethoxide	NaOEt	Ethanol	Moderate	SN2	1-Ethoxyhexane	E2	1-Hexene
tert-Butoxide	K-OtBu	t-Butanol	Moderate	E2	1-Hexene	-	-

Experimental Protocols

Protocol 1: SN2 Synthesis of 1-Iodohexane (Finkelstein Reaction)

This protocol describes a classic SN2 reaction where a less soluble sodium salt drives the equilibrium.[23][24][25][26]

Materials:

• 1-Chlorohexane

• Sodium iodide (NaI), anhydrous

• Acetone, anhydrous

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heat source

• Separatory funnel

• Diatomaceous earth (e.g., Celite)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagents: Add sodium iodide (1.5 equivalents) and anhydrous acetone to the flask. Stir to dissolve.

• Addition: Add 1-chlorohexane (1.0 equivalent) to the stirring solution at room temperature.

• Reaction: Heat the mixture to a gentle reflux (approx. 56 °C) and maintain for 3-4 hours. A white precipitate of sodium chloride (NaCl) will form as the reaction proceeds.

• Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Cool the reaction mixture to room temperature. Remove the precipitated NaCl by vacuum filtration, washing the solid with a small amount of acetone.

• Extraction: Transfer the filtrate to a separatory funnel. Add water and diethyl ether. Shake and separate the layers. Extract the aqueous layer twice more with diethyl ether.

• Washing & Drying: Combine the organic extracts and wash with a saturated aqueous sodium thiosulfate (B1220275) solution (to remove any trace I₂) followed by brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter to remove the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator. The crude 1-iodohexane can be further purified by vacuum distillation.

Protocol 2: E2 Synthesis of 1-Hexene

This protocol utilizes a strong, sterically hindered base to favor elimination.

Materials:

• 1-Chlorohexane

• Potassium tert-butoxide (KOtBu)

• tert-Butanol (B103910), anhydrous

• Round-bottom flask with distillation apparatus

• Magnetic stirrer and heat source

• Ice bath

Procedure:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar and a fractional distillation apparatus. Place a collection flask in an ice bath to collect the volatile product.

• Reagents: Add potassium tert-butoxide (1.2 equivalents) and anhydrous tert-butanol to the reaction flask.

• Addition: Add 1-chlorohexane (1.0 equivalent) dropwise to the stirring solution. The reaction may be exothermic.

• Reaction: Gently heat the reaction mixture to distill the 1-hexene product (b.p. ~63 °C) as it is formed.

• Monitoring: The reaction is complete when no more product distills over.

• Work-up: The collected distillate contains 1-hexene and some tert-butanol.

• Purification: Wash the distillate with water to remove the alcohol. Separate the organic layer, dry it over anhydrous CaCl₂, and re-distill to obtain pure 1-hexene.

Diagram 4: A generalized experimental workflow.

Conclusion

The reactivity of 1-chlorohexane is a classic example of the competition between SN2 and E2 pathways for a primary alkyl halide. While SN2 reactions are generally favored due to the substrate's lack of steric hindrance, the choice of nucleophile, solvent, and temperature allows for precise control over the reaction outcome. Strong, non-bulky nucleophiles in polar aprotic solvents yield substitution products, whereas strong, hindered bases, particularly at elevated temperatures, drive the reaction towards elimination to form 1-hexene. A thorough understanding of these competing factors is essential for researchers and drug development professionals utilizing 1-chlorohexane as a synthetic building block.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. hydrolysis halogenoalkanes hydroxide ion SN1 SN2 nucleophilic substitution reaction mechanisms to give alcohols reagents reaction conditions organic synthesis [docbrown.info]
• 3. savemyexams.com [savemyexams.com]
• 4. Solved 1-chlorohexane is mor reactive in SN2 reaction | Chegg.com [chegg.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. byjus.com [byjus.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Draw the products obtained from the SN2 reaction of: c. (S)-3-chl... | Study Prep in Pearson+ [pearson.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Elimination reaction : E1 and E2 reaction – Examples, Mechanism, Orientation and Reactivity [chemicalnote.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. ucanapplym.s3.ap-south-1.amazonaws.com [ucanapplym.s3.ap-south-1.amazonaws.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. m.youtube.com [m.youtube.com]
• 17. benchchem.com [benchchem.com]
• 18. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 19. physicsforums.com [physicsforums.com]
• 20. youtube.com [youtube.com]
• 21. m.youtube.com [m.youtube.com]
• 22. masterorganicchemistry.com [masterorganicchemistry.com]
• 23. byjus.com [byjus.com]
• 24. Illustrated Glossary of Organic Chemistry - Finkelstein reaction [chem.ucla.edu]
• 25. Finkelstein Reaction [organic-chemistry.org]
• 26. grokipedia.com [grokipedia.com]

An In-Depth Technical Guide to the Thermal Decomposition of 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of 1-chlorohexane, a subject of interest in the fields of organic chemistry, chemical kinetics, and process safety. The document elucidates the core reaction mechanism, presents a compilation of kinetic and product distribution data, and furnishes detailed experimental protocols for studying this process. Visualizations of the reaction pathway and a typical experimental workflow are provided to enhance understanding. The information herein is intended to be a valuable resource for researchers investigating the thermal stability of halogenated alkanes and for professionals in drug development and chemical manufacturing where such compounds may be utilized or encountered.

Introduction

1-Chlorohexane (C₆H₁₃Cl) is a halogenated alkane that serves as a versatile intermediate in various chemical syntheses. Its thermal stability is a critical parameter in both its application and in the safety assessment of processes where it is handled at elevated temperatures. The thermal decomposition of 1-chlorohexane primarily proceeds via a dehydrochlorination reaction, yielding 1-hexene (B165129) and hydrogen chloride. Understanding the kinetics and mechanism of this decomposition is essential for optimizing reaction conditions, preventing unwanted side reactions, and ensuring the safe design of chemical processes. This guide synthesizes theoretical and experimental findings to provide a detailed technical understanding of this fundamental chemical transformation.

Reaction Mechanism and Signaling Pathway

The gas-phase thermal decomposition of 1-chlorohexane is predominantly a unimolecular elimination reaction. Theoretical studies, employing Density Functional Theory (DFT) and ab initio methods, have shed light on the intricate details of the reaction mechanism.[1][2][3][4][5]

It is proposed that the reaction does not proceed through a simple four-membered cyclic transition state, but rather via a two-stage, one-step mechanism characterized by a slightly asynchronous transition state.[1][2][3][5] The initial and most significant electronic event is the cleavage of the carbon-chlorine (C-Cl) bond, which occurs prior to the system reaching the transition state.[1][2][3][5] This initial bond polarization and elongation leads to a transition state where the chlorine atom is loosely bound and a hydrogen atom from the adjacent carbon is transferred, resulting in the formation of 1-hexene and hydrogen chloride.

Below is a diagram illustrating the proposed signaling pathway for the thermal decomposition of 1-chlorohexane.

Caption: Proposed reaction pathway for the thermal decomposition of 1-chlorohexane.

Quantitative Data

The kinetics of the thermal decomposition of 1-chlorohexane have been investigated through both theoretical calculations and experimental studies. The following tables summarize the key quantitative data.

Table 1: Kinetic Parameters for the Thermal Decomposition of 1-Chlorohexane

Parameter	Value	Method	Reference
Activation Energy (Ea)	177.25 ± 3.55 kJ/mol	Experimental	[1]
Pre-exponential Factor (A)	109.84 ± 1.08 s-1	Experimental	[1]
Rate Coefficient (k∞)	(8 ± 5) x 1013 exp[-56.7 ± 0.4 kcal mol-1/RT] s-1	Theoretical (600-1000 K)	[4]
Standard Enthalpy of Formation (ΔHf,298°)	-46.9 ± 1.5 kcal mol-1	Theoretical	[4]

Table 2: Product Distribution from the Thermal Decomposition of 1-Chlorohexane

While detailed quantitative product distribution data under varying conditions is sparse in the literature, the primary products are consistently identified as 1-hexene and hydrogen chloride. The reaction exhibits high selectivity for these products, particularly under homogeneous gas-phase conditions.

Product	Typical Yield	Conditions
1-Hexene	Major Product	Gas-phase pyrolysis
Hydrogen Chloride	Major Product	Gas-phase pyrolysis
Minor Byproducts	Trace amounts	Higher temperatures or surface catalysis

Note: The formation of minor byproducts may be influenced by factors such as reactor surface material and the presence of impurities.

Experimental Protocols

The following section details a representative experimental protocol for studying the gas-phase thermal decomposition of 1-chlorohexane. This protocol is based on methodologies reported for the pyrolysis of halogenated alkanes.

Experimental Apparatus

A typical experimental setup consists of a flow reactor system. The key components include:

• A reactant delivery system: To introduce a controlled flow of 1-chlorohexane vapor, often diluted with an inert gas (e.g., nitrogen or argon).

• A pre-heater: To ensure the reactant mixture reaches the desired reaction temperature before entering the reactor.

• A tubular reactor: Commonly made of quartz to minimize surface reactions, housed in a furnace capable of maintaining a stable and uniform temperature.

• A quenching system: To rapidly cool the product mixture and halt the reaction.

• A product collection and analysis system: Typically a gas chromatograph (GC) coupled with a mass spectrometer (MS) or a flame ionization detector (FID) for separation and identification of products.

Experimental Procedure

• Reactant Preparation: A mixture of 1-chlorohexane in an inert carrier gas (e.g., 1% 1-chlorohexane in nitrogen) is prepared in a gas cylinder.

• System Purging: The entire flow system is purged with the inert carrier gas to remove any residual air and moisture.

• Temperature and Flow Control: The reactor furnace is heated to the desired temperature (e.g., in the range of 623 - 833 K).[1] The flow rate of the reactant mixture is controlled using mass flow controllers to achieve a specific residence time within the reactor.

• Reaction Initiation: The reactant gas mixture is introduced into the pre-heater and then into the heated reactor.

• Product Sampling and Analysis: After exiting the reactor and passing through the quenching system, the product stream is sampled at regular intervals. The samples are injected into a gas chromatograph for separation and analysis.

  • Gas Chromatography (GC) Conditions:

    • Column: A capillary column suitable for separating light hydrocarbons and halogenated compounds (e.g., DB-5ms).

    • Carrier Gas: Helium or Nitrogen.

    • Temperature Program: An initial temperature hold, followed by a temperature ramp to elute all components.

    • Detector: A mass spectrometer for positive identification of products and a flame ionization detector for quantification.

• Data Acquisition and Analysis: The peak areas from the chromatograms are used to determine the concentrations of the reactant and products. The conversion of 1-chlorohexane and the yields of the products are calculated. The rate constant for the decomposition is determined at various temperatures to calculate the Arrhenius parameters (activation energy and pre-exponential factor).

Below is a diagram illustrating a typical experimental workflow for studying the thermal decomposition of 1-chlorohexane.

Caption: A generalized experimental workflow for the study of 1-chlorohexane pyrolysis.

Conclusion

The thermal decomposition of 1-chlorohexane is a well-defined process that primarily yields 1-hexene and hydrogen chloride through a unimolecular dehydrochlorination mechanism. The reaction kinetics have been characterized by both experimental and theoretical methods, providing valuable data for process modeling and safety analysis. The experimental protocols outlined in this guide offer a robust framework for further investigation into the thermal behavior of 1-chlorohexane and related halogenated alkanes. This in-depth technical guide serves as a foundational resource for scientists and engineers working with this compound, enabling a more thorough understanding of its thermal decomposition characteristics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thermochemistry and kinetics of the thermal decomposition of 1-chlorohexane - CONICET [bicyt.conicet.gov.ar]
• 5. Understanding the thermal dehydrochlorination reaction of 1-chlorohexane. Revealing the driving bonding pattern at the planar catalytic reaction center - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of 1-Chlorohexane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-chlorohexane as a versatile reagent in organic synthesis. 1-Chlorohexane, a colorless liquid, serves as a valuable precursor for introducing a hexyl group into various molecular frameworks, a common motif in pharmaceuticals and other functional organic molecules. Its reactivity is primarily centered around the single chlorine atom, which acts as a good leaving group in nucleophilic substitution reactions. This document outlines detailed protocols for several key transformations involving 1-chlorohexane, including Grignard reagent formation, Williamson ether synthesis, Friedel-Crafts alkylation, and the synthesis of nitriles and amines.

Key Applications of 1-Chlorohexane

1-Chlorohexane is a key intermediate in the synthesis of a variety of organic compounds.[1] Its applications span across several industries including pharmaceuticals, agrochemicals, and the production of fragrances and polymers.[2][3] The primary utility of 1-chlorohexane lies in its ability to act as an alkylating agent, enabling the introduction of a six-carbon chain into a target molecule.[3] This is achieved through various reactions, predominantly nucleophilic substitutions, where the chlorine atom is displaced by a nucleophile.

I. Grignard Reagent Formation and Subsequent Reactions

The formation of a Grignard reagent from 1-chlorohexane provides a powerful nucleophilic hexyl source, capable of reacting with a wide range of electrophiles to form new carbon-carbon bonds.

Experimental Protocol: Preparation of Hexylmagnesium Chloride

Objective: To prepare a solution of hexylmagnesium chloride in tetrahydrofuran (B95107) (THF).

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
Magnesium turnings	24.31	2.67 g	0.11
1-Chlorohexane	120.62	12.06 g (13.7 mL)	0.10
Anhydrous Tetrahydrofuran (THF)	-	100 mL	-

| Iodine | 253.81 | 1 crystal | catalytic |

Procedure:

• All glassware must be rigorously dried in an oven at 120°C overnight and assembled hot under a stream of dry nitrogen or argon to exclude atmospheric moisture.

• Place the magnesium turnings and a single crystal of iodine in a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel.

• Add 20 mL of anhydrous THF to the flask.

• In the dropping funnel, prepare a solution of 1-chlorohexane in 80 mL of anhydrous THF.

• Add approximately 10 mL of the 1-chlorohexane solution to the magnesium suspension. The reaction is initiated when the brown color of the iodine disappears and gentle bubbling is observed. Gentle warming with a heat gun may be necessary to start the reaction.

• Once the reaction has initiated, add the remaining 1-chlorohexane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture and maintain reflux for an additional 60 minutes to ensure complete consumption of the magnesium.

• The resulting grey-brown solution is the Grignard reagent, hexylmagnesium chloride, which should be used immediately in subsequent reactions.

Safety Precautions: Grignard reactions are highly exothermic and sensitive to moisture and air. All operations must be conducted under an inert atmosphere using anhydrous solvents.

II. Williamson Ether Synthesis

The Williamson ether synthesis is a reliable method for the preparation of ethers via an SN2 reaction between an alkoxide and an alkyl halide. 1-Chlorohexane can be used to introduce a hexyl group to an alcohol or phenol (B47542).

Experimental Protocol: Synthesis of Hexyl Phenyl Ether

Objective: To synthesize hexyl phenyl ether from phenol and 1-chlorohexane.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
Phenol	94.11	9.41 g	0.10
Sodium Hydroxide (B78521)	40.00	4.40 g	0.11
1-Chlorohexane	120.62	13.27 g (15.1 mL)	0.11

| N,N-Dimethylformamide (DMF) | - | 100 mL | - |

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve phenol in 100 mL of DMF.

• Carefully add sodium hydroxide pellets to the solution. The mixture will warm as the sodium phenoxide is formed. Stir until all the sodium hydroxide has dissolved.

• Add 1-chlorohexane to the reaction mixture.

• Heat the mixture to 80-90°C and maintain this temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into 300 mL of cold water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash with 10% aqueous sodium hydroxide (2 x 100 mL) to remove any unreacted phenol, followed by water (100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation to obtain hexyl phenyl ether.

Expected Yield: 70-80%

III. Friedel-Crafts Alkylation

Friedel-Crafts alkylation allows for the attachment of the hexyl group to an aromatic ring, a key step in the synthesis of various pharmaceutical and industrial compounds.[3] Due to the potential for carbocation rearrangement with primary alkyl halides, reaction conditions must be carefully controlled.

Experimental Protocol: Alkylation of Benzene (B151609) with 1-Chlorohexane

Objective: To synthesize hexylbenzene (B86705) via Friedel-Crafts alkylation.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
Benzene	78.11	88 mL (78.1 g)	1.0
1-Chlorohexane	120.62	12.06 g (13.7 mL)	0.10

| Aluminum Chloride (anhydrous) | 133.34 | 14.7 g | 0.11 |

Procedure:

• Set up a 250 mL three-necked flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap to absorb the HCl gas evolved.

• Place anhydrous aluminum chloride in the flask and add 50 mL of benzene.

• Cool the flask in an ice bath to 0-5°C.

• Place the remaining benzene and 1-chlorohexane in the dropping funnel.

• Add the benzene/1-chlorohexane mixture dropwise to the stirred, cooled suspension of aluminum chloride over a period of 1 hour. Maintain the temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2 hours.

• Carefully quench the reaction by slowly pouring the mixture onto 100 g of crushed ice with vigorous stirring.

• Transfer the mixture to a separatory funnel. Separate the organic layer and wash it with 10% aqueous HCl (50 mL), followed by water (50 mL), 5% sodium bicarbonate solution (50 mL), and finally brine (50 mL).

• Dry the organic layer over anhydrous calcium chloride, filter, and remove the excess benzene by distillation at atmospheric pressure.

• The residue, containing a mixture of hexylbenzene isomers, can be purified by vacuum distillation.

Note on Rearrangement: The primary carbocation that would be formed from 1-chlorohexane is unstable and will likely undergo a 1,2-hydride shift to form a more stable secondary carbocation, leading to the formation of (2-phenyl)hexane as a significant product.[1]

IV. Synthesis of Heptanenitrile (B1581596) (Nucleophilic Substitution with Cyanide)

The reaction of 1-chlorohexane with sodium cyanide is an effective method for synthesizing heptanenitrile, which can be further hydrolyzed to heptanoic acid or reduced to heptylamine. The use of a polar aprotic solvent like DMSO is crucial for this reaction's success.

Experimental Protocol: Synthesis of Heptanenitrile

Objective: To synthesize heptanenitrile from 1-chlorohexane.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
1-Chlorohexane	120.62	12.06 g (13.7 mL)	0.10
Sodium Cyanide	49.01	5.39 g	0.11

| Dimethyl Sulfoxide (DMSO) | - | 100 mL | - |

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium cyanide and 100 mL of DMSO.

• Heat the mixture to 90°C with stirring to dissolve the sodium cyanide.

• Add 1-chlorohexane dropwise to the heated solution over 30 minutes.

• Maintain the reaction temperature at 90-100°C for 3-4 hours. Monitor the reaction by GC or TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into 300 mL of water.

• Extract the aqueous mixture with diethyl ether (3 x 100 mL).

• Combine the organic extracts and wash with water (2 x 100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the resulting heptanenitrile by vacuum distillation.

Expected Yield: 85-95%

Safety Warning: Sodium cyanide is highly toxic. This experiment must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) must be worn. Any glassware must be decontaminated with bleach after use.

V. Synthesis of Hexylamine (B90201) (Nucleophilic Substitution with Ammonia)

The direct reaction of 1-chlorohexane with ammonia (B1221849) can produce hexylamine. However, this reaction often leads to a mixture of primary, secondary, and tertiary amines due to the primary amine product being a nucleophile itself. Using a large excess of ammonia can favor the formation of the primary amine.

Experimental Protocol: Synthesis of Hexylamine

Objective: To synthesize hexylamine from 1-chlorohexane.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles
1-Chlorohexane	120.62	12.06 g (13.7 mL)	0.10
Aqueous Ammonia (28-30%)	-	150 mL	large excess

| Ethanol (B145695) | - | 50 mL | - |

Procedure:

• In a high-pressure autoclave, combine 1-chlorohexane, aqueous ammonia, and ethanol.

• Seal the autoclave and heat the mixture to 100-120°C. The internal pressure will increase.

• Maintain the temperature and stir for 6-8 hours.

• Cool the autoclave to room temperature and carefully vent the excess ammonia in a fume hood.

• Transfer the reaction mixture to a round-bottom flask and remove the ethanol and excess ammonia by distillation.

• Make the remaining solution strongly basic by adding 20% aqueous sodium hydroxide.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic extracts and dry over anhydrous potassium carbonate.

• Filter and remove the diethyl ether by distillation.

• Purify the resulting hexylamine by fractional distillation.

Expected Yield: 40-50% (due to polyalkylation)

Diagrams

Caption: Formation of Hexylmagnesium Chloride Grignard Reagent.

Caption: Williamson Ether Synthesis of Hexyl Phenyl Ether.

Caption: Friedel-Crafts Alkylation of Benzene with 1-Chlorohexane.

Caption: Synthesis of Heptanenitrile from 1-Chlorohexane.

References

• 1. benchchem.com [benchchem.com]
• 2. The Williamson Ether Synthesis [cs.gordon.edu]
• 3. mt.com [mt.com]

Application Notes and Protocols for Grignard Reaction with 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds. This protocol provides a detailed guide for the preparation of hexylmagnesium chloride, a Grignard reagent, from 1-chlorohexane. Due to the lower reactivity of alkyl chlorides compared to bromides and iodides, specific considerations must be taken to ensure successful reaction initiation and optimal yields.[1] These application notes are designed to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the procedure, including safety precautions, a detailed experimental protocol, and expected outcomes.

Data Presentation

The yield of a Grignard reaction is highly dependent on the experimental conditions and the reactivity of the alkyl halide. For 1-chlorohexane, a primary alkyl chloride, the reaction is known to be less vigorous than with its bromide or iodide counterparts, which is reflected in the typically observed yields.

Alkyl Halide	Relative Reactivity	Typical Yield Range (%)	Key Considerations
1-Chlorohexane (R-Cl)	Moderate	50-80%	Longer initiation times may be required. Activation of magnesium is often necessary.[1]
1-Bromohexane (R-Br)	High	80-95%	More reactive and generally provides higher and more consistent yields.
1-Iodohexane (R-I)	Very High	85-95%	Most reactive, but starting materials are often more expensive and less stable.[1]

Experimental Protocols

This section details the necessary preparations and the step-by-step procedure for the synthesis of hexylmagnesium chloride.

Materials and Equipment

• Reagents:

  • 1-Chlorohexane (purified and dried)

  • Magnesium turnings

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

  • Iodine crystal (as an activator)

  • Dry nitrogen or argon gas

• Equipment:

  • Three-necked round-bottom flask

  • Reflux condenser

  • Dropping funnel

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Schlenk line or nitrogen/argon inlet

  • Syringes and needles

  • Glassware (must be oven-dried)

Safety Precautions

• Grignard reagents are highly reactive, pyrophoric, and react violently with water and protic solvents. All operations must be conducted under a dry, inert atmosphere (nitrogen or argon).

• Anhydrous ethers are extremely flammable and can form explosive peroxides. Work in a well-ventilated fume hood and away from ignition sources.

• The reaction is exothermic and can become vigorous. Have an ice bath readily available to control the reaction temperature.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Experimental Procedure

1. Preparation of Apparatus:

• Thoroughly clean all glassware and dry it in an oven at >120°C for at least 4 hours to ensure all moisture is removed.

• Assemble the three-necked flask with the reflux condenser, dropping funnel, and a gas inlet for the inert gas. Flame-dry the entire apparatus under a stream of dry nitrogen or argon and allow it to cool to room temperature under a positive pressure of the inert gas.

2. Reaction Setup:

• Place magnesium turnings (1.2 equivalents) into the cooled flask.

• Add a single crystal of iodine to the flask. The iodine acts as an activator to remove the passivating magnesium oxide layer from the surface of the turnings.

• Add a small amount of anhydrous diethyl ether or THF to the flask, just enough to cover the magnesium turnings.

3. Initiation of the Grignard Reaction:

• In the dropping funnel, prepare a solution of 1-chlorohexane (1 equivalent) in anhydrous diethyl ether or THF.

• Add a small portion (approximately 10%) of the 1-chlorohexane solution to the magnesium suspension.

• The reaction is initiated when the brown color of the iodine disappears and bubbling is observed at the surface of the magnesium. Gentle warming with a heat gun may be necessary to start the reaction. If the reaction does not initiate, the addition of a small amount of pre-formed Grignard reagent can be used as an initiator.

4. Formation of Hexylmagnesium Chloride:

• Once the reaction has initiated, add the remaining 1-chlorohexane solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. The reaction is exothermic, and the addition rate should be controlled to prevent the reaction from becoming too vigorous. Use an ice bath to moderate the temperature if necessary.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating to maintain a reflux for an additional 1-2 hours to ensure complete reaction. The resulting solution of hexylmagnesium chloride will be cloudy and greyish.

5. Work-up and Analysis (for determination of yield):

• To determine the concentration of the prepared Grignard reagent, a titration method is typically employed. A sample of the Grignard solution is quenched with a known excess of a standard acid (e.g., HCl), and the excess acid is then back-titrated with a standard base (e.g., NaOH).

Mandatory Visualization

Experimental Workflow for Grignard Reaction with 1-Chlorohexane

Caption: Experimental workflow for the synthesis of hexylmagnesium chloride.

Logical Relationship of Factors Affecting Grignard Yield

Caption: Factors influencing the yield of a Grignard reaction.

References

• 1. benchchem.com [benchchem.com]

1-Chlorohexane as a Solvent for Chemical Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chlorohexane (C₆H₁₃Cl) is a halogenated hydrocarbon that presents a unique combination of properties, positioning it as a specialty solvent and reactive intermediate in organic synthesis.[1] Its moderate polarity, relatively low boiling point, and the presence of a reactive C-Cl bond dictate its applications and limitations in a laboratory and industrial setting. This document provides a comprehensive overview of 1-chlorohexane as a solvent, including its physical and chemical properties, application notes for its use in specific reaction types, and detailed experimental protocols.

While not as common as other aprotic solvents due to its inherent reactivity, 1-chlorohexane can be a valuable tool in a chemist's arsenal (B13267) when its specific characteristics are leveraged appropriately. It is primarily used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, fragrances, and polymers.[2]

Physicochemical Properties of 1-Chlorohexane

A summary of the key physical and chemical properties of 1-chlorohexane is presented below. These properties are crucial for determining its suitability as a solvent for a particular chemical transformation.

Property	Value
Molecular Formula	C₆H₁₃Cl
Molecular Weight	120.62 g/mol
Appearance	Colorless liquid
Odor	Aromatic
Boiling Point	133-134 °C
Melting Point	-94 °C
Density	0.879 g/mL at 25 °C
Solubility in Water	Insoluble
Solubility in Organic Solvents	Soluble in ethanol, ether, benzene, xylene, and ethyl acetate.[3][4]
Flash Point	27 °C (80 °F)
Dielectric Constant	5.95
Refractive Index	1.419 (at 20°C)

Solubility Characteristics

The "like dissolves like" principle is a good starting point for predicting the solubility of compounds in 1-chlorohexane. Its moderate polarity, arising from the C-Cl bond, allows it to dissolve a range of nonpolar and moderately polar organic compounds.

Solute Class	Solubility in 1-Chlorohexane
Nonpolar Compounds	(e.g., alkanes, alkenes, aromatic hydrocarbons): Generally high solubility due to van der Waals interactions.
Moderately Polar Compounds	(e.g., ethers, esters, ketones, tertiary amines): Generally good solubility.
Polar Compounds	(e.g., alcohols, carboxylic acids, primary/secondary amines): Limited solubility, which decreases with increasing polarity and hydrogen bonding capability.
Ionic Compounds	(e.g., inorganic salts): Very low to negligible solubility.

Application Notes

Advantages of Using 1-Chlorohexane as a Solvent:

• Moderate Polarity: Its dielectric constant of 5.95 makes it a moderately polar aprotic solvent, capable of dissolving a broader range of compounds than nonpolar solvents like hexane.

• Accessible Boiling Point: A boiling point of 133-134 °C allows for reactions to be conducted at elevated temperatures without the need for high-pressure apparatus, and it is also relatively easy to remove under vacuum.

• Reactive Solvent Potential: In certain reactions, the reactivity of the C-Cl bond can be advantageous, allowing 1-chlorohexane to participate in the reaction as both a solvent and a reactant.

Limitations and Considerations:

• Reactivity: The primary limitation of 1-chlorohexane as a solvent is its reactivity. As a primary alkyl halide, it is susceptible to nucleophilic substitution (Sₙ2) and elimination (E2) reactions, especially in the presence of strong nucleophiles or bases.[4] This can lead to the formation of unwanted byproducts.

• Incompatibility: It is incompatible with strong oxidizing agents and strong bases.[5] Reactions involving organometallic reagents like Grignard or organolithium compounds are typically not performed in 1-chlorohexane due to its reactivity towards these strong nucleophiles. Ethers or hydrocarbon solvents are preferred for such reactions.

• Toxicity and Environmental Concerns: Like many halogenated hydrocarbons, 1-chlorohexane is considered hazardous and can have environmental implications. Appropriate safety precautions and disposal procedures must be followed.

Experimental Protocols

Note: Due to the reactive nature of 1-chlorohexane, its use as a primary solvent is not widespread. The following protocols are generalized examples of how it might be used in specific reaction types, with the understanding that solvent choice is highly dependent on the specific substrates and reagents involved. Researchers should always perform a small-scale test reaction to determine the suitability of 1-chlorohexane as a solvent for their specific application.

Protocol 1: Nucleophilic Substitution (Sₙ2) Reaction - Synthesis of an Ether

This protocol describes a hypothetical Williamson ether synthesis where 1-chlorohexane could be used as a solvent.

Reaction: R-O⁻Na⁺ + CH₃(CH₂)₅Cl → R-O-(CH₂)₅CH₃ + NaCl

Materials:

• Sodium alkoxide (R-O⁻Na⁺)

• 1-Chlorohexane (both as reactant and solvent)

• Anhydrous conditions

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the sodium alkoxide.

• Add an excess of dry 1-chlorohexane to the flask to act as the solvent.

• Heat the reaction mixture to reflux (approximately 134 °C) with vigorous stirring.

• Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the precipitated sodium chloride.

• Remove the excess 1-chlorohexane from the filtrate by distillation or rotary evaporation.

• Purify the resulting ether by fractional distillation under reduced pressure.

Caution: This reaction is likely to have a competing elimination (E2) side reaction, leading to the formation of 1-hexene (B165129). The choice of a non-nucleophilic base and careful temperature control can help to minimize this.

Protocol 2: Elimination (E2) Reaction - Synthesis of 1-Hexene

This protocol outlines a generalized procedure for an E2 reaction where 1-chlorohexane could serve as the solvent, although it is also the reactant.

Reaction: CH₃(CH₂)₅Cl + Strong Base → CH₃(CH₂)₃CH=CH₂ + Base-H⁺ + Cl⁻

Materials:

• 1-Chlorohexane

• A strong, non-nucleophilic base (e.g., potassium tert-butoxide)

• A suitable high-boiling aprotic solvent (or excess 1-chlorohexane)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the strong base in a minimal amount of a suitable high-boiling aprotic solvent or use an excess of 1-chlorohexane.

• Add 1-chlorohexane to the reaction mixture.

• Heat the mixture to a temperature sufficient to promote the elimination reaction (e.g., 80-100 °C).

• Monitor the formation of 1-hexene by GC analysis of the headspace or by quenching aliquots of the reaction mixture.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by adding water.

• Separate the organic layer, wash it with brine, and dry it over an anhydrous drying agent (e.g., MgSO₄).

• The 1-hexene product can be isolated by fractional distillation.

Visualizations

Caption: General experimental workflow for conducting a chemical reaction using 1-chlorohexane as a solvent.

Caption: Logical relationship between the chemical properties of 1-chlorohexane and its suitability as a solvent.

Caption: Competing Sₙ2 and E2 reaction pathways when using 1-chlorohexane with nucleophiles/bases.

References

• 1. 1-Chlorohexane Supplier|CAS 544-10-5|RUO [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. nbinno.com [nbinno.com]
• 5. Page loading... [guidechem.com]

Application Notes and Protocols for the Nucleophilic Substitution of 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the nucleophilic substitution of 1-chlorohexane, a versatile substrate in organic synthesis. The following procedures illustrate the conversion of 1-chlorohexane to 1-iodohexane (B118524) and 1-hexanol (B41254), showcasing the application of SN2 reactions with different nucleophiles.

Introduction

Nucleophilic substitution reactions are fundamental transformations in organic chemistry, enabling the interconversion of functional groups. 1-Chlorohexane, a primary alkyl halide, is an excellent substrate for bimolecular nucleophilic substitution (SN2) reactions. In these reactions, a nucleophile attacks the electrophilic carbon atom bearing the chlorine atom, leading to the displacement of the chloride leaving group in a single, concerted step. The choice of nucleophile and reaction conditions can be tailored to synthesize a variety of compounds, making this a crucial reaction in the synthesis of pharmaceuticals and other fine chemicals.

This document outlines two representative protocols for the nucleophilic substitution of 1-chlorohexane: the Finkelstein reaction with sodium iodide to form 1-iodohexane, and hydrolysis with sodium hydroxide (B78521) to produce 1-hexanol.

Data Presentation

The following table summarizes the key quantitative data for the experimental protocols described herein.

Parameter	Protocol 1: Synthesis of 1-Iodohexane	Protocol 2: Synthesis of 1-Hexanol
Reactants	1-Chlorohexane, Sodium Iodide	1-Chlorohexane, Sodium Hydroxide
Solvent	Acetone (B3395972)	50/50 Ethanol (B145695)/Water
Reaction Time	10 minutes (Microwave)	2-4 hours (Reflux)
Reaction Temp.	80°C	Approx. 80-90°C (Reflux)
Product	1-Iodohexane	1-Hexanol
Yield	High (not specified in source)	Moderate to High
Purification	Filtration, Evaporation	Liquid-Liquid Extraction, Distillation

Experimental Workflow

The general experimental workflow for the nucleophilic substitution of 1-chlorohexane is depicted below. This process includes reaction setup, the substitution reaction itself, and subsequent workup and purification of the product.

Caption: Generalized workflow for the nucleophilic substitution of 1-chlorohexane.

Experimental Protocols

Protocol 1: Synthesis of 1-Iodohexane via Finkelstein Reaction

This protocol describes the conversion of 1-chlorohexane to 1-iodohexane using sodium iodide in acetone. The precipitation of sodium chloride in acetone drives the equilibrium towards the product.

Materials:

• 1-Chlorohexane

• Sodium iodide (NaI)

• Acetone

• Microwave reactor

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a suitable microwave reactor vessel, dissolve 1-chlorohexane (1.52 mmol, 183 mg) and sodium iodide (1.81 mmol, 271 mg) in acetone (3 mL).[1]

• Seal the vessel and subject the mixture to microwave irradiation at 180 Watts and 80°C for 10 minutes.[1]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the precipitated sodium chloride by filtration.

• The clear filtrate containing the 1-iodohexane product can be used for subsequent reactions or the solvent can be removed in vacuo using a rotary evaporator to isolate the crude product.

• Further purification can be achieved by flash chromatography if necessary.

Protocol 2: Synthesis of 1-Hexanol via Hydrolysis

This protocol details the synthesis of 1-hexanol from 1-chlorohexane by nucleophilic substitution with hydroxide ions. A mixture of ethanol and water is used as the solvent to ensure miscibility of the organic substrate and the aqueous nucleophile solution.[2]

Materials:

• 1-Chlorohexane

• Sodium hydroxide (NaOH)

• Ethanol

• Deionized water

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Distillation apparatus

Procedure:

• Prepare a 50/50 (v/v) solution of ethanol and water.

• In a round-bottom flask, dissolve sodium hydroxide in the ethanol/water solvent mixture.

• Add 1-chlorohexane to the flask.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Add diethyl ether to the separatory funnel to extract the 1-hexanol. Shake the funnel vigorously, venting frequently.

• Allow the layers to separate and drain the aqueous (lower) layer.

• Wash the organic layer with deionized water, followed by a wash with saturated sodium chloride solution (brine).

• Drain the organic layer into a clean, dry Erlenmeyer flask and dry it over anhydrous magnesium sulfate.

• Filter the solution to remove the drying agent.

• Remove the diethyl ether solvent using a rotary evaporator.

• The crude 1-hexanol can be purified by fractional distillation. Collect the fraction boiling at approximately 157-158°C.

Signaling Pathways and Logical Relationships

The underlying mechanism for both protocols is the SN2 reaction. The following diagram illustrates the key electronic movements and the transition state involved in this type of nucleophilic substitution on a primary alkyl halide like 1-chlorohexane.

Caption: SN2 mechanism for the nucleophilic substitution of 1-chlorohexane.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. digscholarship.unco.edu [digscholarship.unco.edu]

Application Notes and Protocols: 1-Chlorohexane in Pharmaceutical Intermediate Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Chlorohexane (CAS 544-10-5), also known as hexyl chloride, is a versatile haloalkane that serves as a crucial building block and intermediate in organic and pharmaceutical synthesis.[1][2] Its primary function is as an alkylating agent, enabling the introduction of a hexyl group (-C₆H₁₃) into various molecular scaffolds.[3][4][5] This modification is particularly valuable in drug development for modulating a molecule's lipophilicity, which can significantly influence its solubility, membrane permeability, and metabolic stability.[6] 1-Chlorohexane participates in a range of key synthetic transformations, including the formation of Grignard reagents for carbon-carbon bond creation, O-alkylation for ether synthesis, and N-alkylation for amine synthesis, making it a staple reagent in the synthesis of diverse pharmaceutical intermediates.[3][5][6]

Physicochemical Properties of 1-Chlorohexane: A summary of the key physical and chemical properties of 1-chlorohexane is presented below. These properties are critical for determining appropriate reaction conditions and handling procedures.

Property	Value	References
CAS Number	544-10-5	[1]
Molecular Formula	C₆H₁₃Cl	[1]
Molecular Weight	120.62 g/mol	[1]
Appearance	Colorless liquid	[1][5]
Boiling Point	133-135 °C	[1][7]
Melting Point	-94 °C	[1]
Density	0.879 g/mL at 25 °C	[1]
Flash Point	27 °C (80 °F)	[1][8]
Solubility	Insoluble in water; soluble in organic solvents.	[1][5]
Refractive Index	n20/D 1.419	[9]

Core Synthetic Applications: An Overview

1-Chlorohexane is a precursor for several key reaction classes in pharmaceutical synthesis. The hexyl group it provides can be incorporated into target molecules through various pathways to build complexity or modify physicochemical properties. The diagram below illustrates the main synthetic routes starting from 1-chlorohexane.

Caption: Key synthetic transformations involving 1-chlorohexane.

Application Note 1: Synthesis of 4-Hexylresorcinol

Background: 4-Hexylresorcinol is a phenolic compound with antiseptic, anesthetic, and anthelmintic properties.[10] It is widely used in pharmaceuticals (e.g., in throat lozenges) and as an anti-browning agent in the food industry.[10] One synthetic route involves the initial O-alkylation of resorcinol (B1680541) with a hexylating agent like 1-chlorohexane to form hexyl resorcyl ethers, followed by a rearrangement to yield the C-alkylated product, 4-n-hexylresorcinol.[11]

Caption: Synthetic pathway for 4-Hexylresorcinol via rearrangement.

Quantitative Data Summary: The following table summarizes typical reaction parameters based on patented procedures.[11]

Parameter	Value
Reactants	Resorcinol, 1-Bromohexane*
Base	Sodium Hydroxide (B78521)
Reaction Temp (Step 1)	Reflux
Reaction Time (Step 1)	4 hours
Catalyst (Step 2)	Acidic Catalyst
Reaction Temp (Step 2)	150 - 300 °C
Selectivity for Product	~28%

*Note: The cited patent uses 1-bromohexane, which is more reactive but follows the same pathway as 1-chlorohexane.

Experimental Protocol (Adapted from US Patent 4,093,667 A): [11] This protocol is a representative example and may require optimization.

• Step 1: Preparation of Hexyl Resorcyl Ethers

  • Materials: Resorcinol, 1-chlorohexane, sodium hydroxide, water, suitable organic solvent (e.g., ethanol).

  • Procedure:

    • To a well-stirred mixture of resorcinol (1.0 eq) and water, slowly add a solution of sodium hydroxide (1.05 eq) in water.

    • Add 1-chlorohexane (1.5 eq) to the reaction mixture.

    • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC or GC.

    • After cooling to room temperature, separate the organic layer.

    • Wash the organic layer sequentially with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude hexyl resorcyl ether intermediate.

• Step 2: Rearrangement to 4-n-Hexylresorcinol

  • Materials: Crude hexyl resorcyl ethers, acidic catalyst (e.g., alumina, silica-alumina, or methanesulfonic acid).[12]

  • Procedure:

    • Charge the crude ether intermediate and the acidic catalyst to a reaction vessel equipped for high-temperature reactions.

    • Heat the mixture to a temperature between 150 °C and 300 °C. The optimal temperature will depend on the catalyst used.[12]

    • Maintain the temperature for several hours until the rearrangement is complete (monitor by GC).

    • Cool the reaction mixture and dissolve it in a suitable solvent like ethyl acetate (B1210297).

    • Wash the solution with water and sodium bicarbonate solution to neutralize the catalyst.

    • Dry the organic layer and concentrate it under vacuum.

    • Purify the crude product by vacuum distillation or column chromatography to obtain pure 4-n-hexylresorcinol.

Application Note 2: Grignard Reagent for C-C Bond Formation

Background: The Grignard reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds.[13] 1-Chlorohexane can react with magnesium metal in an anhydrous ether solvent to form hexylmagnesium chloride, a potent nucleophile.[14] This reagent readily attacks electrophilic carbons, such as those in aldehydes and ketones, to produce secondary and tertiary alcohols, respectively, which are common intermediates in drug synthesis.[15][16]

Caption: Experimental workflow for Grignard synthesis.

Quantitative Data Summary (Representative):

Parameter	Value
Reactants	1-Chlorohexane (1.0 eq), Magnesium (1.1 eq)
Solvent	Anhydrous Diethyl Ether or THF
Initiation	Gentle warming or a crystal of iodine
Reaction Temp (Formation)	Reflux (~35 °C for ether)
Reaction Time (Formation)	1-2 hours
Electrophile	Aldehyde (e.g., Benzaldehyde, 1.0 eq)
Reaction Temp (Addition)	0 °C to Room Temperature
Typical Yield	60-90%

Experimental Protocol:

• Preparation of Hexylmagnesium Chloride

  • Materials: Magnesium turnings, 1-chlorohexane, anhydrous diethyl ether, iodine crystal (optional).

  • Procedure:

    • Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

    • Place magnesium turnings (1.1 eq) in a three-neck flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

    • Dissolve 1-chlorohexane (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

    • Add a small portion of the 1-chlorohexane solution to the magnesium. The reaction should initiate, evidenced by bubbling and a cloudy appearance. If it does not start, gently warm the flask or add a small crystal of iodine.

    • Once initiated, add the remaining 1-chlorohexane solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, continue to stir the mixture for an additional 1-2 hours until most of the magnesium has been consumed. The resulting grey/brown solution is the Grignard reagent.

• Reaction with an Aldehyde

  • Materials: Grignard reagent solution, aldehyde (e.g., benzaldehyde), anhydrous diethyl ether, saturated aqueous ammonium (B1175870) chloride solution.

  • Procedure:

    • Cool the Grignard reagent solution to 0 °C in an ice bath.

    • Dissolve the aldehyde (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

    • Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature at 0 °C.

    • After addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

    • Cool the reaction mixture again to 0 °C and slowly quench it by the dropwise addition of saturated aqueous ammonium chloride solution.

    • Transfer the mixture to a separatory funnel, add more ether, and wash the organic layer with water and then brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the crude alcohol.

    • Purify the product by column chromatography or distillation.

Application Note 3: N-Alkylation for Amine Synthesis

Background: N-alkylation is a fundamental reaction for synthesizing secondary and tertiary amines from primary or secondary amines, respectively.[17] In pharmaceutical chemistry, adding a hexyl group to a nitrogen-containing scaffold can increase lipophilicity and tune the basicity of the amine. Direct alkylation of primary amines with 1-chlorohexane can lead to a mixture of mono- and di-alkylated products due to the increased nucleophilicity of the product amine.[18] Therefore, the reaction often requires careful control of stoichiometry or is best suited for the synthesis of tertiary amines from secondary amines.[17]

Caption: General scheme for N-alkylation of a secondary amine.

Quantitative Data Summary (Representative):

Parameter	Value
Reactants	Secondary Amine (1.0 eq), 1-Chlorohexane (1.0-1.2 eq)
Base (optional scavenger)	K₂CO₃ or Et₃N (2.0 eq)
Solvent	Acetonitrile (ACN), Dimethylformamide (DMF), Ethanol
Reaction Temperature	50 - 100 °C (Reflux)
Reaction Time	6 - 24 hours
Typical Yield	50-85%

Experimental Protocol:

• N-Alkylation of a Secondary Amine

  • Materials: A secondary amine (e.g., morpholine), 1-chlorohexane, potassium carbonate (anhydrous), acetonitrile.

  • Procedure:

    • In a round-bottom flask, combine the secondary amine (1.0 eq), 1-chlorohexane (1.1 eq), and anhydrous potassium carbonate (2.0 eq) in acetonitrile. Potassium carbonate acts as a base to neutralize the HCl formed during the reaction.

    • Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 82 °C for acetonitrile).

    • Monitor the reaction's progress using TLC or LC-MS. Continue heating for 12-24 hours or until the starting amine is consumed.

    • Cool the reaction mixture to room temperature and filter off the inorganic salts.

    • Rinse the filter cake with a small amount of acetonitrile.

    • Combine the filtrate and washings and concentrate under reduced pressure to remove the solvent.

    • Dissolve the residue in ethyl acetate and wash with water to remove any remaining salts.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude tertiary amine.

    • Purify the product via flash column chromatography or vacuum distillation if necessary.

Safety and Handling: 1-Chlorohexane is a flammable liquid and should be handled with care.[1][19] It can form explosive mixtures with air.[19] It is incompatible with strong oxidizing agents and strong bases.[8][19] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

Conclusion: 1-Chlorohexane is a highly effective and versatile reagent for introducing the hexyl functional group in the synthesis of pharmaceutical intermediates. Its utility in fundamental organic reactions such as Grignard reagent formation, O-alkylation, and N-alkylation allows for the targeted modification of molecular properties essential for drug discovery and development. The protocols outlined above provide a foundation for researchers to leverage 1-chlorohexane in creating a wide array of complex and valuable chemical entities.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. nbinno.com [nbinno.com]
• 4. 1-Chlorohexane (544-10-5) at Nordmann - nordmann.global [nordmann.global]
• 5. nbinno.com [nbinno.com]
• 6. CAS # 544-10-5, 1-Chlorohexane, Hexyl chloride - chemBlink [chemblink.com]
• 7. 1-Chlorohexane - Wikipedia [en.wikipedia.org]
• 8. nbinno.com [nbinno.com]
• 9. haihangchem.com [haihangchem.com]
• 10. benchchem.com [benchchem.com]
• 11. US4093667A - Preparation of 4-n-hexylresorcinol - Google Patents [patents.google.com]
• 12. An Improved Process For Preparing 4 N Hexylresorcinol And 4 N [quickcompany.in]
• 13. web.mnstate.edu [web.mnstate.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. chemguide.co.uk [chemguide.co.uk]
• 17. Amine alkylation - Wikipedia [en.wikipedia.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Chlorohexane in the Synthesis of Fragrances and Flavors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the synthesis of select fragrance and flavor compounds utilizing 1-chlorohexane as a key alkylating agent. The protocols are intended for laboratory-scale synthesis and can be adapted for process development and scale-up.

Introduction

1-Chlorohexane is a versatile chemical intermediate widely employed in organic synthesis for the introduction of the hexyl group.[1][2] In the fragrance and flavor industry, it serves as a precursor for the synthesis of various aromatic compounds and esters that contribute to a wide range of scents, from floral and fruity to woody and herbaceous.[1][2] Its utility lies in its reactivity as an electrophile in nucleophilic substitution reactions, such as Williamson ether synthesis and esterification, as well as in Friedel-Crafts alkylations. This document outlines key applications of 1-chlorohexane in the synthesis of fragrance and flavor molecules, providing detailed experimental procedures and expected outcomes.

Synthesis of Hexyl Phenyl Ether (Floral, Herbaceous Aroma)

Hexyl phenyl ether is an aromatic ether with a subtle floral and herbaceous scent, making it a valuable component in various fragrance compositions. Its synthesis can be efficiently achieved via the Williamson ether synthesis, where sodium phenoxide acts as a nucleophile to displace the chloride from 1-chlorohexane.

Reaction Scheme

Quantitative Data

Parameter	Value	Reference
Reactants
Phenol (B47542)	1.0 eq	[3]
Sodium Hydroxide (B78521)	1.1 eq	[3]
1-Chlorohexane	1.05 eq	[3]
Solvent	DMF (anhydrous)	[3]
Reaction Conditions
Temperature	80 °C	[3]
Time	4-6 hours	[3]
Product Characteristics
Expected Yield	85-95%
Appearance	Colorless liquid	[4]
Boiling Point	~240 °C	[1][4]
Density	0.917 g/cm³	[5]
Refractive Index	~1.492	[5]

Note: The expected yield is an estimation based on typical Williamson ether synthesis reactions; actual yields may vary depending on experimental conditions.

Experimental Protocol

• Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (1.0 eq) in anhydrous dimethylformamide (DMF).[3]

• Carefully add sodium hydroxide (1.1 eq) to the solution.

• Stir the mixture at room temperature for 30 minutes to ensure the complete formation of sodium phenoxide.[3]

• Alkylation: Add 1-chlorohexane (1.05 eq) to the reaction mixture.

• Heat the reaction mixture to 80°C and maintain this temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[3]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3 x 50 mL).[3]

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.[3]

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure hexyl phenyl ether.[3]

Experimental Workflow

Williamson Ether Synthesis Workflow

Synthesis of Hexyl Salicylate (B1505791) (Floral, Green Aroma)

Hexyl salicylate possesses a floral, green, and slightly sweet odor, reminiscent of orchid and hyacinth. It is commonly used in fine fragrances and cosmetic products. The synthesis involves the esterification of salicylic (B10762653) acid with a hexylating agent, which can be achieved by reacting the sodium salt of salicylic acid with 1-chlorohexane.

Reaction Scheme

Quantitative Data

Parameter	Value	Reference
Reactants
Salicylic Acid	1.0 eq	[6]
Sodium Carbonate	1.1 eq	[6]
1-Chlorohexane	1.2 eq
Solvent	DMF
Reaction Conditions
Temperature	80-100 °C
Time	6-8 hours
Product Characteristics
Expected Yield	70-85%	[6]
Appearance	Colorless liquid	[7]
Boiling Point	290 °C	[8]
Molecular Weight	222.28 g/mol	[7]
Spectroscopic Data	See Section 3.5	[7]

Note: The expected yield is an estimation based on analogous esterification reactions; actual yields may vary.

Experimental Protocol

• Salt Formation: In a round-bottom flask, suspend salicylic acid (1.0 eq) in dimethylformamide (DMF).

• Add sodium carbonate (1.1 eq) portion-wise with stirring.

• Heat the mixture to 50-60 °C for 1 hour to ensure complete formation of the sodium salicylate salt.

• Esterification: Add 1-chlorohexane (1.2 eq) to the reaction mixture.

• Increase the temperature to 80-100 °C and reflux for 6-8 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers and wash with water, 5% sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation to obtain pure hexyl salicylate.

Signaling Pathway (Reaction Mechanism)

SN2 Esterification Mechanism

Spectroscopic Data

• ¹H NMR: Characteristic peaks for the aromatic protons of the salicylate ring and the aliphatic protons of the hexyl chain are expected.[9]

• IR: A strong carbonyl (C=O) stretch around 1730 cm⁻¹ and a broad O-H stretch from the phenolic hydroxyl group are characteristic.[7]

• Mass Spectrometry (EI): Molecular ion peak at m/z 222, with characteristic fragmentation patterns.[7]

Synthesis of Hexyl Acetate (Fruity, Pear-like Flavor)

Hexyl acetate is a common flavor and fragrance compound with a characteristic fruity, pear-like aroma.[10][11] It can be synthesized from 1-chlorohexane by reaction with an acetate salt, often facilitated by a phase-transfer catalyst.

Reaction Scheme

Quantitative Data

Parameter	Value	Reference
Reactants
Sodium Acetate	1.2 eq	[12]
1-Chlorohexane	1.0 eq	[12]
Phase-Transfer Catalyst (e.g., TBAB)	0.05 eq	[12][13]
Solvent	Toluene (B28343)	[12]
Reaction Conditions
Temperature	100-110 °C	[12]
Time	4-6 hours	[12]
Product Characteristics
Expected Yield	>90%	[12]
Appearance	Colorless liquid	[10]
Boiling Point	171.5 °C	[8]
Density	0.87 g/mL
Spectroscopic Data	See Section 4.5	[8][10]

Note: PTC stands for Phase-Transfer Catalyst, such as tetrabutylammonium (B224687) bromide (TBAB).

Experimental Protocol

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add sodium acetate (1.2 eq), 1-chlorohexane (1.0 eq), tetrabutylammonium bromide (TBAB, 0.05 eq), and toluene.[12]

• Reaction: Heat the mixture to 100-110 °C and reflux for 4-6 hours. Monitor the reaction's progress by GC analysis.

• Work-up: After cooling to room temperature, filter the reaction mixture to remove the sodium chloride and excess sodium acetate.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the toluene by distillation. The resulting hexyl acetate is often of sufficient purity, but can be further purified by fractional distillation if necessary.

Experimental Workflow

Phase-Transfer Catalysis for Hexyl Acetate Synthesis

Spectroscopic Data

• ¹H NMR: Signals corresponding to the acetyl methyl protons and the protons of the hexyl chain are expected.[10]

• GC-MS: A molecular ion peak at m/z 144 and a base peak at m/z 43 are characteristic.[8][10]

Synthesis of 1-Phenylhexane (Precursor for Fragrances)

1-Phenylhexane, also known as hexylbenzene, can serve as a precursor for various fragrance compounds through further functionalization of the aromatic ring or the alkyl chain. It is synthesized via the Friedel-Crafts alkylation of benzene (B151609) with 1-chlorohexane using a Lewis acid catalyst.[14][15]

Reaction Scheme

Quantitative Data

Parameter	Value	Reference
Reactants
Benzene	Large excess	[16]
1-Chlorohexane	1.0 eq	[14]
Aluminum Chloride (AlCl₃)	1.1 eq	[17]
Reaction Conditions
Temperature	0 °C to room temp.	[17]
Time	1-2 hours
Product Characteristics
Expected Yield	60-70%
Appearance	Colorless liquid
Boiling Point	226 °C
Density	0.861 g/mL

Note: A large excess of benzene is used to minimize polyalkylation. The expected yield is an estimation.

Experimental Protocol

• Catalyst Suspension: In a three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer, suspend anhydrous aluminum chloride (1.1 eq) in a large excess of dry benzene at 0 °C.

• Alkylation: Add 1-chlorohexane (1.0 eq) dropwise from the dropping funnel to the stirred suspension while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up: Carefully pour the reaction mixture over crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and wash it with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer with anhydrous calcium chloride.

• Purification: Remove the excess benzene by distillation. The residue is then purified by vacuum distillation to yield 1-phenylhexane.

Logical Relationship Diagram

Friedel-Crafts Alkylation Logical Flow

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• 1-Chlorohexane is flammable; keep away from ignition sources.

• Aluminum chloride reacts violently with water; handle with care in a dry environment.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cas 1132-66-7,hexyl phenyl ether | lookchem [lookchem.com]
• 5. hexyl phenyl ether [stenutz.eu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ez.restek.com [ez.restek.com]
• 9. sciepub.com [sciepub.com]
• 10. Hexyl acetate | C8H16O2 | CID 8908 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Showing Compound Hexyl acetate (FDB001267) - FooDB [foodb.ca]
• 12. researchgate.net [researchgate.net]
• 13. chemistry.mdma.ch [chemistry.mdma.ch]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 16.2 Preparation of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]
• 17. mt.com [mt.com]

Application Notes and Protocols for the Analytical Identification of 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established analytical techniques for the identification and quantification of 1-chlorohexane. Detailed experimental protocols, comparative quantitative data, and visual workflows are presented to guide researchers in selecting and implementing the most suitable methodology for their specific analytical needs.

Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note:

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique for the analysis of volatile and semi-volatile compounds like 1-chlorohexane.[1] It offers exceptional separation efficiency and highly specific identification based on both the retention time of the analyte and its unique mass fragmentation pattern. This method is widely applicable for the detection and quantification of 1-chlorohexane in various matrices, including environmental samples, reaction mixtures, and pharmaceutical preparations. The high sensitivity and selectivity of GC-MS make it the preferred method for trace-level analysis.

Quantitative Data Summary:

Parameter	Typical Value	Notes
Limit of Detection (LOD)	0.01 - 1 µg/L (in water)	Dependent on sample matrix and instrumentation.[2][3]
Limit of Quantification (LOQ)	0.05 - 5 µg/L (in water)	Dependent on sample matrix and instrumentation.[1]
Linearity (R²)	> 0.99	Over a defined concentration range.[4]
Precision (%RSD)	< 15%	For replicate measurements.[4]

Experimental Protocol:

a. Sample Preparation:

• Liquid Samples (e.g., reaction mixtures, aqueous solutions):

  • Dilute an aliquot of the sample with a suitable volatile solvent (e.g., dichloromethane, hexane) to a final concentration within the instrument's linear range.

  • For aqueous samples, a liquid-liquid extraction with an organic solvent may be necessary to concentrate the analyte and remove interfering matrix components.

  • Alternatively, for trace analysis in water, purge-and-trap or headspace sampling can be employed to pre-concentrate the volatile 1-chlorohexane.[5]

• Solid Samples:

  • Employ a suitable extraction technique such as soxhlet extraction or pressurized liquid extraction with an appropriate solvent.

  • The resulting extract can then be diluted as described for liquid samples.

b. GC-MS Instrumentation and Conditions:

Parameter	Recommended Setting
Gas Chromatograph
Column	Non-polar or mid-polarity capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow rate of 1.0 - 1.5 mL/min
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)
Injection Volume	1 µL
Oven Temperature Program	Initial temperature: 40 °C, hold for 2 minutes; Ramp at 10 °C/min to 200 °C, hold for 2 minutes.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole
Scan Range	m/z 35 - 200
Ion Source Temperature	230 °C
Transfer Line Temperature	280 °C

c. Data Analysis:

• Identification: Compare the retention time and the acquired mass spectrum of the sample peak with that of a certified reference standard of 1-chlorohexane. The NIST Mass Spectral Library can also be used for tentative identification.

• Quantification: Generate a calibration curve by analyzing a series of standard solutions of 1-chlorohexane of known concentrations. The concentration of 1-chlorohexane in the sample is determined by interpolating its peak area from the calibration curve.

Experimental Workflow (GC-MS):

Caption: Workflow for the GC-MS analysis of 1-Chlorohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note:

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique that provides detailed information about the molecular structure of 1-chlorohexane. Both ¹H (proton) and ¹³C NMR are used for unambiguous identification by analyzing the chemical shifts, splitting patterns (for ¹H), and number of signals, which correspond to the different chemical environments of the hydrogen and carbon atoms in the molecule. While primarily a qualitative technique for structural elucidation, quantitative NMR (qNMR) can be employed for determining the purity or concentration of 1-chlorohexane by using a certified internal standard.[6][7][8]

Quantitative Data Summary (qNMR):

Parameter	Typical Value	Notes
Linearity (R²)	> 0.999	With a suitable internal standard.
Precision (%RSD)	< 1%	Highly dependent on experimental setup and data processing.
Accuracy	High	Can be a primary ratio method of measurement.

Experimental Protocol:

a. Sample Preparation:

• Accurately weigh a known amount of the 1-chlorohexane sample.

• Dissolve the sample in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean NMR tube.

• For quantitative analysis, add a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) to the NMR tube. The internal standard should have a signal that does not overlap with the analyte signals.

b. NMR Instrumentation and Parameters:

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	≥ 400 MHz	≥ 100 MHz
Solvent	CDCl₃	CDCl₃
Temperature	25 °C	25 °C
Pulse Sequence	Standard single pulse	Proton-decoupled single pulse
Number of Scans	8 - 16	128 - 1024 (or more, depending on concentration)
Relaxation Delay (D1)	5 x T₁ of the slowest relaxing proton	5 x T₁ of the slowest relaxing carbon
Spectral Width	~12 ppm	~220 ppm

c. Data Analysis:

• Identification:

  • ¹H NMR: The spectrum of 1-chlorohexane in CDCl₃ will show characteristic signals: a triplet around 3.5 ppm corresponding to the two protons on the carbon adjacent to the chlorine, and multiplets for the other methylene (B1212753) groups, and a triplet around 0.9 ppm for the terminal methyl group.

  • ¹³C NMR: The spectrum will show distinct signals for each of the six carbon atoms in the molecule. The carbon attached to the chlorine will be the most downfield.

• Quantification (qNMR):

  • Integrate the area of a well-resolved signal from 1-chlorohexane and a signal from the internal standard.

  • The concentration or purity of 1-chlorohexane can be calculated using the ratio of the integrals, the number of protons contributing to each signal, and the known concentration of the internal standard.

Logical Relationship for NMR Signal Assignment:

Caption: Correlation of 1-Chlorohexane structure to its NMR signals.

Fourier-Transform Infrared (FTIR) Spectroscopy

Application Note:

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and non-destructive technique used for the identification of functional groups present in a molecule. For 1-chlorohexane, FTIR is primarily used for qualitative identification by detecting the characteristic absorption band of the carbon-chlorine (C-Cl) bond.[9][10] While FTIR is not typically the primary technique for quantification, it can be used for quantitative analysis by creating a calibration curve based on the absorbance of a characteristic peak, especially at higher concentrations.[11][12] Attenuated Total Reflectance (ATR) is a common sampling technique that requires minimal sample preparation.

Quantitative Data Summary (FTIR):

Parameter	Typical Value	Notes
Limit of Detection (LOD)	Concentration dependent, typically in the % range.	Lower for strong absorbers.
Linearity (R²)	> 0.99	In a defined concentration range with a suitable matrix.
Precision (%RSD)	< 5%	Dependent on sample homogeneity and preparation.

Experimental Protocol:

a. Sample Preparation:

• Liquid Samples (Neat): Place a drop of the neat liquid 1-chlorohexane directly onto the ATR crystal.

• Solutions: For quantitative analysis, prepare a series of standard solutions of 1-chlorohexane in a suitable solvent that has minimal interference in the spectral region of interest (e.g., carbon tetrachloride, although its use is now restricted; hexane (B92381) can be an alternative).

b. FTIR Instrumentation and Parameters:

Parameter	Recommended Setting
Spectrometer	FTIR spectrometer with a DTGS or MCT detector
Sampling Accessory	Attenuated Total Reflectance (ATR) with a diamond or ZnSe crystal
Spectral Range	4000 - 400 cm⁻¹
Resolution	4 cm⁻¹
Number of Scans	16 - 32
Background	A background spectrum of the clean, empty ATR crystal should be collected before analyzing the sample.

c. Data Analysis:

• Identification: The FTIR spectrum of 1-chlorohexane will exhibit characteristic C-H stretching vibrations around 2850-2960 cm⁻¹ and a key C-Cl stretching absorption in the fingerprint region, typically between 650 and 750 cm⁻¹.[9][10] The presence of this C-Cl band is a strong indicator of a chloroalkane.

• Quantification:

  • Identify a unique and well-defined absorption band for 1-chlorohexane (e.g., the C-Cl stretch).

  • Measure the absorbance of this peak for a series of standard solutions of known concentrations.

  • Construct a calibration curve by plotting absorbance versus concentration.

  • The concentration of 1-chlorohexane in an unknown sample can be determined from its absorbance using the calibration curve.

Experimental Workflow (FTIR):

Caption: Workflow for the FTIR analysis of 1-Chlorohexane.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Volatile Halogenated Hydrocarbons in Drinking and Environmental Waters by Headspace Gas Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchtrendsjournal.com [researchtrendsjournal.com]
• 5. Improved analysis of volatile halogenated hydrocarbons in water by purge-and-trap with gas chromatography and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 7. youtube.com [youtube.com]
• 8. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. agilent.com [agilent.com]
• 12. richmondscientific.com [richmondscientific.com]

Application Notes and Protocols for the Gas Chromatography Analysis of 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chlorohexane is a halogenated hydrocarbon utilized in various chemical syntheses and industrial applications. Its volatile nature and potential environmental and health implications necessitate accurate and reliable analytical methods for its detection and quantification. Gas chromatography (GC) is a powerful and widely used technique for the analysis of volatile organic compounds (VOCs) like 1-chlorohexane. This document provides detailed application notes and protocols for the GC analysis of 1-chlorohexane, targeting researchers, scientists, and drug development professionals. The methodologies outlined herein cover various sample preparation techniques, GC columns, and detection systems to suit a range of analytical needs, from routine purity assessments to trace-level environmental monitoring.

Quantitative Data Summary

The following tables summarize the expected quantitative data for the GC analysis of 1-chlorohexane under different chromatographic conditions. These values are intended as a guide and may vary depending on the specific instrument, column condition, and analytical parameters.

Table 1: Retention Time of 1-Chlorohexane on Various GC Columns

GC Column	Stationary Phase	Dimensions	Oven Temperature Program	Carrier Gas	Retention Time (min)
DB-624	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane	30 m x 0.53 mm, 3.0 µm	40°C (5 min), then 10°C/min to 260°C (3 min)	Helium @ 30 cm/sec	14.21[1]
DB-1	100% Dimethylpolysiloxane	30 m x 0.53 mm, 3.0 µm	40°C (5 min), then 10°C/min to 260°C	Helium @ 30 cm/sec	13.69[2]
DB-WAX	Polyethylene Glycol (PEG)	30 m x 0.53 mm, 1.0 µm	40°C (5 min), then 10°C/min to 230°C (7 min)	Helium @ 34 cm/sec	9.10[2]

Table 2: Estimated Limits of Detection (LOD) and Quantification (LOQ) for 1-Chlorohexane

Detector	Estimated LOD	Estimated LOQ	Notes
Flame Ionization Detector (FID)	1 - 10 ng/mL	5 - 50 ng/mL	Good general-purpose detector for hydrocarbons.[3]
Electron Capture Detector (ECD)	0.01 - 1 µg/L	0.05 - 5 µg/L	Highly sensitive to halogenated compounds.[4][5]
Mass Spectrometry (MS)	0.1 - 5 ng/mL	0.5 - 20 ng/mL	Provides structural information for compound identification.[6]

Experimental Protocols

Protocol 1: Analysis of 1-Chlorohexane in a Liquid Matrix using Direct Injection

This protocol is suitable for the analysis of relatively clean samples where 1-chlorohexane is present at concentrations within the linear range of the detector.

1. Sample Preparation:

• If necessary, dilute the sample with a suitable volatile solvent such as hexane (B92381) or methanol (B129727) to bring the concentration of 1-chlorohexane into the desired calibration range.

• Transfer an aliquot of the prepared sample into a 2 mL autosampler vial.

• Crimp the vial with a septum and cap.

2. GC-FID/MS Analysis:

• GC System: Agilent 8890 GC or equivalent.

• Injector: Split/Splitless inlet.

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Split Ratio: 50:1 (can be adjusted based on concentration).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Column: Agilent J&W DB-624, 30 m x 0.25 mm, 1.4 µm.

• Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 2 minutes at 200°C.

• Detector (FID):

  • Temperature: 300°C.

  • Hydrogen flow: 30 mL/min.

  • Airflow: 400 mL/min.

  • Makeup gas (Helium): 25 mL/min.

• Detector (MS):

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-200.

3. Data Analysis:

• Identify the 1-chlorohexane peak based on its retention time compared to a standard.

• For MS detection, confirm the identity by comparing the mass spectrum with a reference library.

• Quantify the concentration using a calibration curve generated from standards of known concentrations.

Protocol 2: Trace Analysis of 1-Chlorohexane in Water using Headspace GC-ECD

This protocol is ideal for the determination of trace levels of 1-chlorohexane in aqueous samples, leveraging the sensitivity of the ECD.[7]

1. Sample Preparation:

• Pipette 10 mL of the water sample into a 20 mL headspace vial.

• Add 2 g of sodium chloride to the vial to increase the partitioning of 1-chlorohexane into the headspace.

• Immediately seal the vial with a magnetic crimp cap.

• Place the vial in the headspace autosampler.

2. Headspace-GC-ECD Analysis:

• Headspace Autosampler: Agilent 8697 Headspace Sampler or equivalent.

• Vial Equilibration Temperature: 80°C.

• Vial Equilibration Time: 20 minutes.

• Loop Temperature: 90°C.

• Transfer Line Temperature: 100°C.

• Injection Time: 1 minute.

• GC System: Agilent 8890 GC or equivalent.

• Injector: Split/Splitless inlet.

• Inlet Temperature: 200°C.

• Split Ratio: 10:1.

• Carrier Gas: Nitrogen at a constant flow of 1.5 mL/min.

• Column: Agilent J&W DB-1, 30 m x 0.32 mm, 1.0 µm.

• Oven Program:

  • Initial temperature: 35°C, hold for 5 minutes.

  • Ramp: 8°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• Detector (ECD):

  • Temperature: 300°C.

  • Makeup Gas (Nitrogen): 60 mL/min.

3. Data Analysis:

• Identify the 1-chlorohexane peak by its retention time.

• Quantify the concentration using a calibration curve prepared by spiking known amounts of 1-chlorohexane into clean water and subjecting them to the same headspace procedure.

Protocol 3: Analysis of 1-Chlorohexane in Soil/Solid Samples using Purge and Trap GC-MS

This protocol is suitable for the extraction and analysis of 1-chlorohexane from solid matrices.[8]

1. Sample Preparation:

• Weigh 5 g of the soil/solid sample into a 40 mL VOA vial.

• Add 10 mL of methanol to the vial.

• Cap the vial and vortex for 2 minutes to extract the 1-chlorohexane.

• Allow the solids to settle.

• Take a 100 µL aliquot of the methanol extract and add it to 5 mL of reagent-grade water in the purge and trap sparging vessel.

2. Purge and Trap-GC-MS Analysis:

• Purge and Trap System: Tekmar Atomx or equivalent.

• Purge Gas: Helium.

• Purge Flow: 40 mL/min.

• Purge Time: 11 minutes.

• Dry Purge Time: 1 minute.

• Desorb Temperature: 250°C.

• Desorb Time: 2 minutes.

• Bake Temperature: 280°C.

• Bake Time: 5 minutes.

• Trap: Tenax/Silica Gel/Carbon Molecular Sieve.

• GC-MS System: Same as Protocol 1.

3. Data Analysis:

• Identify and quantify 1-chlorohexane as described in Protocol 1.

• The final concentration in the solid sample should be calculated by taking into account the initial sample weight, extraction solvent volume, and the aliquot volume used for purging.

Mandatory Visualizations

Caption: Experimental workflow for the GC analysis of 1-Chlorohexane.

Caption: Factors influencing the GC analysis of 1-Chlorohexane.

References

• 1. scribd.com [scribd.com]
• 2. axialscientific.com [axialscientific.com]
• 3. FID Limits of Detection - Chromatography Forum [chromforum.org]
• 4. epa.gov [epa.gov]
• 5. gcms.cz [gcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. impactfactor.org [impactfactor.org]
• 8. epa.gov [epa.gov]

Application Notes and Protocols for the Use of 1-Chlorohexane in Polymer and Resin Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the utilization of 1-chlorohexane in the synthesis of polymers and resins. The protocols are intended to serve as a comprehensive guide for laboratory-scale preparations and can be adapted for specific research and development needs.

I. Synthesis of Poly(3-hexylthiophene) (P3HT)

1-Chlorohexane is a key reagent in the synthesis of the monomer 3-hexylthiophene (B156222), which is subsequently polymerized to yield poly(3-hexylthiophene) (P3HT), a conductive polymer widely used in organic electronics. The hexyl side chain, introduced via a Grignard reaction involving a hexyl magnesium halide derived from 1-chlorohexane, imparts solubility to the polymer, enabling its processing from solution for applications such as organic photovoltaics and field-effect transistors.

A. Synthesis of the Monomer: 3-Hexylthiophene

The synthesis of 3-hexylthiophene is achieved through a Kumada cross-coupling reaction, where a Grignard reagent prepared from 1-chlorohexane reacts with a brominated thiophene (B33073) derivative.

Experimental Protocol: Grignard Metathesis for 3-Hexylthiophene Synthesis

Materials:

• 1-Chlorohexane

• Magnesium turnings

• 3-Bromothiophene (B43185)

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous diethyl ether

• Iodine (crystal)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for air- and moisture-sensitive reactions (Schlenk line, oven-dried glassware, etc.)

Procedure:

• Preparation of Hexylmagnesium Chloride (Grignard Reagent):

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 molar equivalents relative to 1-chlorohexane).

  • Add a small crystal of iodine to the flask to activate the magnesium.

  • Add a small volume of anhydrous THF to cover the magnesium.

  • In the dropping funnel, prepare a solution of 1-chlorohexane (1.0 molar equivalent) in anhydrous THF.

  • Add a small portion of the 1-chlorohexane solution to the magnesium. The reaction is initiated when the brown color of the iodine disappears and gentle refluxing begins. If the reaction does not start, gentle warming may be applied.

  • Once the reaction has initiated, add the remaining 1-chlorohexane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Kumada Coupling Reaction:

  • Cool the freshly prepared hexylmagnesium chloride solution to 0 °C in an ice bath.

  • In a separate flame-dried flask, dissolve 3-bromothiophene (1.0 molar equivalent relative to the Grignard reagent) in anhydrous THF.

  • Add the 3-bromothiophene solution dropwise to the stirred Grignard reagent solution at 0 °C.

  • After the addition is complete, add the Ni(dppp)Cl₂ catalyst (0.01-0.05 molar equivalents) to the reaction mixture.

  • Allow the reaction mixture to warm to room temperature and then reflux for 12-24 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of 1 M hydrochloric acid.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash successively with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to obtain pure 3-hexylthiophene.

Logical Relationship for 3-Hexylthiophene Synthesis

Diagram illustrating the synthesis of 3-hexylthiophene.

B. Polymerization of 3-Hexylthiophene

Two common methods for the polymerization of 3-hexylthiophene are chemical oxidative polymerization and Grignard Metathesis (GRIM) polymerization.

Experimental Protocol 1: Chemical Oxidative Polymerization with FeCl₃ [1][2]

Materials:

• 3-Hexylthiophene (monomer)

• Anhydrous iron(III) chloride (FeCl₃)

• Anhydrous chloroform (B151607)

• Methanol (B129727)

Procedure:

• In a round-bottom flask, dissolve anhydrous FeCl₃ (typically in a 2.5:1 to 4:1 molar ratio to the monomer) in anhydrous chloroform under a nitrogen atmosphere.

• In a separate flask, dissolve 3-hexylthiophene in anhydrous chloroform.

• Add the monomer solution dropwise to the stirred FeCl₃ solution at room temperature.

• Allow the reaction to proceed for 12-24 hours at room temperature.[1]

• Terminate the polymerization by pouring the reaction mixture into a large volume of methanol.

• Collect the precipitated polymer by filtration.

• Wash the polymer extensively with methanol to remove residual catalyst and oligomers.

• Dry the poly(3-hexylthiophene) product under vacuum.

Experimental Workflow for Chemical Oxidative Polymerization

Workflow for the synthesis of P3HT via oxidative polymerization.

Experimental Protocol 2: Grignard Metathesis (GRIM) Polymerization [3][4]

Materials:

• 2,5-Dibromo-3-hexylthiophene (B54134)

• tert-Butylmagnesium chloride (or other Grignard reagent)

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

• Anhydrous tetrahydrofuran (THF)

• Methanol

Procedure:

• In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve 2,5-dibromo-3-hexylthiophene in anhydrous THF.

• Add one equivalent of tert-butylmagnesium chloride dropwise to the solution at room temperature to form the Grignard monomer in situ.[4]

• After stirring for a short period (e.g., 30 minutes), add the Ni(dppp)Cl₂ catalyst (typically 1-2 mol%).

• Allow the polymerization to proceed at room temperature for a specified time (e.g., 1-2 hours) to control the molecular weight.

• Quench the reaction by pouring the mixture into methanol.

• Collect the precipitated polymer by filtration.

• Purify the polymer by Soxhlet extraction with methanol, hexane, and finally chloroform to fractionate the polymer by molecular weight and remove impurities.

• Precipitate the chloroform fraction in methanol and dry the final poly(3-hexylthiophene) product under vacuum.

Quantitative Data for P3HT Synthesis

Polymerization Method	Monomer:Catalyst Ratio	Mn ( kg/mol )	Mw/Mn (PDI)	λmax (nm) in CHCl₃	Reference
GRIM	53:1	8.9	1.34	~450	[3]
GRIM	83:1	17.0	1.28	~451	[3]
GRIM	Variable	5 - 40	1.5 - 1.8	Not Specified	[5]
Oxidative (FeCl₃)	Variable	Not Specified	>2	~450	[1]

II. Synthesis of Alkylated Phenolic Resins

1-Chlorohexane can be employed as an alkylating agent in the Friedel-Crafts alkylation of phenols. The resulting alkylated phenols can then be used as monomers in the synthesis of phenolic resins with modified properties, such as increased hydrophobicity and improved compatibility with other polymers.

A. Friedel-Crafts Alkylation of Phenol (B47542) with 1-Chlorohexane

Experimental Protocol: Synthesis of Hexylphenol [6][7]

Materials:

• Phenol

• 1-Chlorohexane

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (B109758) (or other suitable solvent)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel, dissolve phenol (1.0 molar equivalent) in anhydrous dichloromethane under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Carefully add anhydrous aluminum chloride (1.1 molar equivalents) portion-wise to the stirred solution.

• Once the AlCl₃ has dissolved, add 1-chlorohexane (1.0 molar equivalent) dropwise from the dropping funnel.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Cool the reaction mixture to 0 °C and quench by the slow addition of 1 M hydrochloric acid.

• Separate the organic layer and wash it successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude hexylphenol (a mixture of ortho and para isomers) by vacuum distillation or column chromatography.

Reaction Pathway for Hexylphenol Synthesis

Friedel-Crafts alkylation of phenol with 1-chlorohexane.

B. Synthesis of Hexylphenol-Formaldehyde Resin (Novolac Type)

Experimental Protocol:

Materials:

• Hexylphenol (mixture of isomers)

• Formaldehyde (B43269) solution (37 wt. % in water)

• Oxalic acid (catalyst)

• Toluene

Procedure:

• In a resin kettle equipped with a mechanical stirrer, reflux condenser, and thermometer, charge the hexylphenol and oxalic acid (typically 1-2 wt. % based on hexylphenol).

• Heat the mixture to 90-100 °C with stirring until the hexylphenol has melted and the catalyst has dissolved.

• Add the formaldehyde solution dropwise over a period of 1-2 hours, maintaining the temperature at 90-100 °C. The molar ratio of formaldehyde to hexylphenol is typically between 0.7:1 and 0.9:1 for a novolac resin.

• After the addition is complete, continue to heat the mixture at reflux for an additional 2-4 hours.

• Arrange the apparatus for distillation and remove water and any unreacted monomers by azeotropic distillation with toluene.

• Once the desired viscosity or softening point is reached, cool the molten resin and discharge it.

Note: The properties of the final resin, such as softening point and molecular weight, can be controlled by adjusting the formaldehyde-to-hexylphenol ratio, catalyst concentration, reaction time, and temperature.

III. Use in Tackifier Resin Synthesis

1-Chlorohexane can potentially be used in the synthesis of tackifier resins, which are low molecular weight resins added to adhesives to enhance their tackiness. The synthesis often involves the Friedel-Crafts alkylation of aromatic hydrocarbons.

Conceptual Application:

1-Chlorohexane can be reacted with aromatic feedstocks, such as those derived from steam-cracked petroleum distillates rich in vinyl aromatic monomers, in the presence of a Friedel-Crafts catalyst (e.g., AlCl₃).[8] The alkylation of the aromatic rings with the hexyl group can modify the properties of the resulting hydrocarbon resin, such as its softening point, molecular weight, and compatibility with various elastomers used in adhesive formulations. The introduction of the hexyl group can increase the aliphatic character of the aromatic resin, potentially improving its tackifying performance in certain adhesive systems. A detailed experimental protocol would require specific information on the aromatic feedstock and desired resin properties.

References

• 1. Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Controlled synthesis of poly(3-hexylthiophene) in continuous flow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jk-sci.com [jk-sci.com]
• 7. mt.com [mt.com]
• 8. WO1995012623A1 - Aromatic tackifier resin - Google Patents [patents.google.com]

Application Notes & Protocols: Dehydrochlorination of 1-Chlorohexane to 1-Hexene

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 1-hexene (B165129) via the dehydrochlorination of 1-chlorohexane. The procedure is a classic example of a β-elimination reaction, proceeding through an E2 (bimolecular elimination) mechanism. Included are the reaction mechanism, a step-by-step experimental protocol, required materials and equipment, data presentation, and essential safety precautions.

Introduction and Background

The dehydrohalogenation of alkyl halides is a fundamental and widely used method for the synthesis of alkenes in organic chemistry.[1] The reaction involves the elimination of a hydrogen atom and a halogen from adjacent carbon atoms, typically facilitated by a strong base.[2] The conversion of 1-chlorohexane, a primary alkyl halide, to 1-hexene is achieved through a bimolecular elimination (E2) mechanism. This pathway involves a single, concerted step where the base abstracts a proton from the β-carbon while the leaving group (chloride) departs from the α-carbon, forming a π-bond.[3]

Strong bases, such as potassium hydroxide (B78521) (KOH) dissolved in an alcoholic solvent like ethanol (B145695), are commonly employed to promote this reaction.[1] The use of an alcoholic solvent is crucial as it dissolves both the alkyl halide and the ionic base, creating a homogeneous reaction mixture. For primary haloalkanes like 1-chlorohexane, the E2 pathway competes with the SN2 substitution reaction. However, using elevated temperatures (reflux) generally favors the elimination product.[4]

This protocol details a representative lab-scale procedure for the synthesis, purification, and characterization of 1-hexene from 1-chlorohexane.

Reaction Mechanism: E2 Elimination

The dehydrochlorination of 1-chlorohexane with a strong, unhindered base like the ethoxide ion (formed from KOH in ethanol) proceeds via a concerted E2 mechanism. The base removes a proton from the carbon adjacent (β-position) to the carbon bearing the chlorine. Simultaneously, the electrons from the C-H bond shift to form a new pi bond between the α and β carbons, and the C-Cl bond breaks, expelling the chloride ion as the leaving group.[3] This entire process occurs in a single transition state.[5]

Caption: E2 mechanism for the dehydrochlorination of 1-chlorohexane.

Experimental Protocol

This protocol describes the synthesis of 1-hexene from 1-chlorohexane on a laboratory scale.

3.1 Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Chlorohexane, C₆H₁₃Cl	Reagent Grade, 99%	Sigma-Aldrich	Starting material
Potassium Hydroxide, KOH	ACS Reagent, ≥85%	Fisher Scientific	Base catalyst
Ethanol, C₂H₅OH	200 Proof, Anhydrous	VWR	Solvent
Diethyl Ether, (C₂H₅)₂O	ACS Grade	VWR	Extraction solvent
Sodium Bicarbonate, NaHCO₃	Saturated Solution	In-house prep	For washing/neutralization
Anhydrous Sodium Sulfate, Na₂SO₄	ACS Grade	Fisher Scientific	Drying agent
Deionized Water	-	In-house	For washing

3.2 Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Simple distillation apparatus (or fractional distillation setup for higher purity)

• Beakers, Erlenmeyer flasks, graduated cylinders

• Ice bath

3.3 Procedure

• Preparation of Ethanolic KOH: In a 250 mL round-bottom flask, dissolve 15.0 g of potassium hydroxide pellets in 100 mL of absolute ethanol. Gentle warming and stirring may be required to facilitate dissolution. Cool the solution to room temperature.

• Reaction Setup: Equip the flask with a magnetic stir bar and a reflux condenser.

• Addition of Reactant: Add 24.1 g (27.5 mL) of 1-chlorohexane to the ethanolic KOH solution in the flask.

• Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle. Maintain the reflux with continuous stirring for 2 hours. The formation of a white precipitate (KCl) will be observed.

• Cooling and Isolation: After the reflux period, allow the mixture to cool to room temperature. Arrange the apparatus for simple distillation and distill the mixture until about two-thirds of the ethanol has been collected. This step concentrates the product and removes much of the solvent.

• Workup - Extraction: Cool the residue in the distillation flask using an ice bath and add 100 mL of deionized water. Transfer the mixture to a 250 mL separatory funnel. The 1-hexene product will form an upper organic layer.

• Washing: Separate the organic layer. Wash the organic layer sequentially with:

  • 50 mL of deionized water.

  • 50 mL of saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Another 50 mL of deionized water. After each wash, separate and discard the lower aqueous layer.

• Drying: Transfer the crude 1-hexene to a clean, dry Erlenmeyer flask and add a small amount of anhydrous sodium sulfate. Swirl the flask occasionally for 15-20 minutes until the liquid is clear, indicating that water has been removed.

• Final Purification: Carefully decant or filter the dried liquid into a clean, dry round-bottom flask. Purify the 1-hexene by simple or fractional distillation, collecting the fraction that boils at 62-64 °C .

Experimental Workflow Visualization

Caption: Workflow for the synthesis and purification of 1-hexene.

Data Presentation

Table 1: Physical Properties of Reactant and Product

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)
1-Chlorohexane	120.62	133-135	0.879
1-Hexene	84.16	63	0.673

Table 2: Summary of Typical Reaction Conditions and Expected Observations

Parameter	Condition / Observation	Rationale
Base	Potassium Hydroxide (KOH) in Ethanol	Provides a strong base (ethoxide) to promote the E2 mechanism.
Stoichiometry	Excess base	Ensures complete reaction of the primary alkyl halide.
Temperature	Reflux (approx. 78-80 °C)	Provides activation energy; favors elimination over substitution (E2 > SN2).
Reaction Time	2 hours	Sufficient time for the reaction to proceed to completion.
Observation	Formation of a white precipitate	Indicates the formation of the potassium chloride (KCl) salt byproduct.
Theoretical Yield	~16.8 g	Based on 1-chlorohexane as the limiting reagent.
Expected Yield	60-75%	Typical yields can vary based on technique and purification efficiency.

Safety Precautions

• 1-Chlorohexane: Flammable liquid and vapor. Harmful if swallowed or inhaled. Handle in a well-ventilated fume hood.

• Potassium Hydroxide (KOH): Corrosive.[6] Causes severe skin burns and eye damage.[6] Handle with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Ethanol: Highly flammable liquid and vapor. Keep away from ignition sources.

• Diethyl Ether: Extremely flammable. Forms explosive peroxides upon standing. Use in a fume hood and away from open flames.

• General: All procedures should be carried out in a well-ventilated laboratory fume hood. Wear standard PPE, including a lab coat, safety glasses, and chemical-resistant gloves. An ice bath should be readily available to control any exothermic reactions if necessary.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Dehydrohalogenation of Haloalkanes Chemistry Tutorial [ausetute.com.au]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. assets.fishersci.com [assets.fishersci.com]

Technical Notes & Optimization

Technical Support Center: 1-Chlorohexane Purification

This guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of 1-chlorohexane for research, scientific, and drug development applications.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in commercial or crude 1-chlorohexane?

A1: Common impurities in 1-chlorohexane depend on its synthesis and handling. If synthesized from 1-hexanol (B41254), impurities can include unreacted 1-hexanol, by-products like dihexyl ether, and residual acid catalysts.[1][2] Unsaturated hydrocarbons and other isomeric forms of chloroalkanes may also be present. Water is a common impurity, especially after aqueous washing steps.[2][3]

Q2: How can I remove unreacted 1-hexanol from my 1-chlorohexane sample?

A2: Unreacted 1-hexanol can be removed by washing the 1-chlorohexane with water to extract the more water-soluble alcohol. For more rigorous removal, washing with concentrated sulfuric acid will react with the alcohol, facilitating its removal.[4] A final distillation is then effective due to the significant difference in boiling points between 1-chlorohexane (133-135°C) and 1-hexanol (157°C).

Q3: What is the purpose of washing 1-chlorohexane with concentrated sulfuric acid?

A3: Washing with concentrated sulfuric acid is a common method for removing certain types of impurities from alkyl halides.[4] It is effective at removing unsaturated hydrocarbons (alkenes), alcohols, and ethers, which react with the acid and are either sulfonated or polymerized, moving them into the acid layer. This step is typically followed by washing with water and a basic solution, like 10% sodium carbonate, to remove any residual acid.[2]

Q4: Which drying agent is most suitable for drying 1-chlorohexane?

A4: Anhydrous sodium sulfate (B86663) (Na₂SO₄) and anhydrous magnesium sulfate (MgSO₄) are commonly used and effective drying agents for 1-chlorohexane.[2][5] Anhydrous calcium chloride (CaCl₂) can also be used.[5] The choice of drying agent may depend on the required level of dryness and the subsequent application of the 1-chlorohexane. After adding the drying agent and allowing sufficient time for water absorption, the 1-chlorohexane should be decanted or filtered before final distillation.[5]

Q5: Is simple distillation sufficient for purifying 1-chlorohexane?

A5: Simple distillation is effective if the impurities have boiling points that are significantly different from that of 1-chlorohexane (133-135°C).[6] For instance, it can separate 1-chlorohexane from less volatile impurities like 1-hexanol (b.p. 157°C) or more volatile ones like thionyl chloride (b.p. 76°C) if it was used in the synthesis.[2] However, for impurities with similar boiling points or to remove certain classes of compounds like alkenes, prior chemical treatment such as washing with sulfuric acid is recommended.[4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Cloudy Appearance After Distillation	The product is still wet, indicating insufficient drying.	Redry the distilled 1-chlorohexane with a fresh portion of an anhydrous drying agent like Na₂SO₄ or MgSO₄ for a longer period before re-distilling. Ensure the drying agent is free-flowing and not clumped together.[5]
Poor Separation of Layers During Washing	Formation of an emulsion, which can be caused by vigorous shaking or impurities.	Allow the separatory funnel to stand for a longer period. Gentle swirling instead of vigorous shaking can prevent emulsion formation. Adding a small amount of a saturated brine solution can help to break up emulsions by increasing the ionic strength of the aqueous phase.
Low Boiling Point of Final Product	Presence of a more volatile impurity.	If thionyl chloride was used for synthesis, it might be a contaminant (b.p. 76°C).[2] Ensure the initial distillation fraction is collected separately until the temperature stabilizes at the boiling point of 1-chlorohexane.
Dark Organic Layer After Sulfuric Acid Wash	This is often normal as the sulfuric acid reacts with and oxidizes impurities, leading to colored by-products.	Proceed with the subsequent washing steps. Wash with water, followed by a sodium carbonate or sodium bicarbonate solution to neutralize residual acid, and then a final water wash.[2] The color should be removed during the final distillation.
Low Yield After Purification	Product loss during transfers, incomplete reactions, or aggressive washing steps.	Ensure all transfers between glassware are done carefully. Minimize the number of washing steps if possible without compromising purity. Check reaction conditions if synthesizing to ensure complete conversion.

Experimental Protocols

Protocol 1: General Purification of 1-Chlorohexane

This protocol is suitable for general-purpose purification to remove water, acidic impurities, and some polar compounds.

• Initial Wash: Place the crude 1-chlorohexane in a separatory funnel. Wash successively with an equal volume of distilled water, then a 10% sodium carbonate solution, and finally with distilled water again.[2] During each wash, gently swirl the funnel and vent frequently. Allow the layers to separate completely and drain the lower aqueous layer.

• Drying: Transfer the washed 1-chlorohexane to a clean, dry flask. Add anhydrous sodium sulfate (Na₂SO₄) until it no longer clumps together, indicating that the bulk of the water has been removed.[2] Allow it to stand for at least 30 minutes, with occasional swirling.

• Distillation: Decant or filter the dried 1-chlorohexane into a distillation flask. Add a few boiling chips and perform a simple distillation. Collect the fraction that boils between 133-135°C.[6]

Protocol 2: High-Purity Purification using Sulfuric Acid

This protocol is designed to remove impurities such as unreacted alcohols and unsaturated hydrocarbons.

• Sulfuric Acid Wash: In a separatory funnel, cautiously add the 1-chlorohexane to an equal volume of cold, concentrated sulfuric acid.[4] Swirl gently for a few minutes. The acid layer may darken. Allow the layers to separate and carefully drain the lower sulfuric acid layer.

• Neutralization: Wash the 1-chlorohexane with distilled water, followed by a 10% sodium carbonate solution to neutralize any remaining acid, and then wash with distilled water again.[2] Check the pH of the final aqueous wash to ensure it is neutral.

• Drying and Distillation: Dry the purified 1-chlorohexane over anhydrous sodium sulfate and then distill as described in Protocol 1.[2][5]

Supporting Data

Table 1: Physical Properties of 1-Chlorohexane and Potential Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Solubility in Water
1-Chlorohexane	120.62	133-135	0.879	Sparingly soluble[1][6]
1-Hexanol	102.17	157	0.815	Sparingly soluble
Thionyl Chloride	118.97	76	1.636	Reacts
1-Hexene	84.16	63	0.673	Insoluble

Table 2: Comparison of Common Drying Agents for 1-Chlorohexane

Drying Agent	Capacity	Speed	Efficiency	Comments
Anhydrous Sodium Sulfate (Na₂SO₄)	High	Moderate	Moderate	Inexpensive and easy to remove by filtration.[5]
Anhydrous Magnesium Sulfate (MgSO₄)	Moderate	Fast	High	Fine powder, requires filtration.[5]
Anhydrous Calcium Chloride (CaCl₂)	High	Fast	High	Can form complexes with alcohols and some other functional groups.[5]

Visual Workflows

Caption: General purification workflow for 1-chlorohexane.

Caption: Logic for selecting a 1-chlorohexane purification method.

References

• 1. 1-Chlorohexane - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1-Chlorohexane 99 544-10-5 [sigmaaldrich.com]

Technical Support Center: Purification of Commercial 1-Chlorohexane

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the removal of common impurities from commercial 1-chlorohexane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 1-chlorohexane?

Commercial 1-chlorohexane is typically synthesized from 1-hexanol (B41254).[1][2] Consequently, the most prevalent impurities are unreacted starting material (1-hexanol), water, and by-products from side reactions. These by-products can include di-n-hexyl ether (formed by the reaction of two 1-hexanol molecules) and various isomers of hexene (resulting from dehydration of 1-hexanol).[3]

Q2: Why is it crucial to remove these impurities?

Impurities can significantly impact the outcome of chemical reactions. For instance, the presence of 1-hexanol, a nucleophile, can lead to unwanted side products in reactions where 1-chlorohexane is used as an electrophile. Water can interfere with moisture-sensitive reactions, such as those involving Grignard reagents. Acidic impurities can catalyze undesired side reactions or decompose sensitive reagents.

Q3: What is the general strategy for purifying 1-chlorohexane?

The purification strategy typically involves a multi-step process:

• Washing: To remove water-soluble and acidic impurities.

• Drying: To remove residual water.

• Distillation: To separate 1-chlorohexane from impurities with different boiling points.

Q4: Which drying agent is most suitable for 1-chlorohexane?

Anhydrous sodium sulfate (B86663) (Na₂SO₄) and anhydrous magnesium sulfate (MgSO₄) are commonly used drying agents for alkyl halides like 1-chlorohexane.[4][5] Anhydrous calcium chloride (CaCl₂) can also be used.[5] It is important to select a drying agent that does not react with the alkyl halide.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Cloudy appearance of 1-chlorohexane after washing.	Incomplete phase separation or presence of a fine emulsion.	Allow the mixture to stand for a longer period in the separatory funnel. If an emulsion persists, add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Low recovery of 1-chlorohexane after distillation.	- Distillation performed too quickly. - Inefficient fractional distillation column. - Significant loss during washing and transfer steps.	- Slow down the distillation rate to allow for proper vapor-liquid equilibrium. - Ensure the fractional distillation column is packed correctly and is of sufficient length for the separation. - Handle the material carefully during transfers to minimize losses.
Product is still wet after drying (presence of water).	- Insufficient amount of drying agent used. - Insufficient contact time with the drying agent.	- Add more drying agent until it no longer clumps together. - Swirl the flask containing the 1-chlorohexane and drying agent for at least 15-30 minutes. For very wet samples, allowing it to stand overnight may be necessary.
The distillate has a wide boiling range.	Inefficient separation of impurities, indicating the need for fractional distillation over simple distillation.	Use a fractional distillation setup with a packed column (e.g., Raschig rings or Vigreux column) to enhance the separation efficiency.[6][7]

Data Presentation

The following table summarizes the boiling points of 1-chlorohexane and its common impurities, highlighting the importance of fractional distillation for effective separation.

Compound	Boiling Point (°C)	Boiling Point (K)
1-Chlorohexane	133-134	406-407
1-Hexanol	157	430
1-Hexene	63	336
(E)-2-Hexene	67.9	341.05
(Z)-2-Hexene	68.8	341.95
(E)-3-Hexene	67.1	340.25
(Z)-3-Hexene	66.4	339.55
di-n-hexyl ether	228-230	501-503

Data sourced from multiple chemical databases.[8][9][10][11][12][13][14][15][16][17]

Experimental Protocols

Protocol 1: Washing of Commercial 1-Chlorohexane

This procedure is designed to remove acidic impurities and water-soluble compounds.

• Place the commercial 1-chlorohexane in a separatory funnel.

• Add an equal volume of deionized water and shake the funnel vigorously for 1-2 minutes, periodically venting to release pressure.

• Allow the layers to separate completely. The lower layer is the organic phase (1-chlorohexane). Drain and discard the upper aqueous layer.

• To neutralize any acidic impurities, add an equal volume of a 5% sodium bicarbonate (NaHCO₃) or 10% sodium carbonate (Na₂CO₃) solution to the separatory funnel.[18]

• Shake the funnel, venting frequently. Allow the layers to separate.

• Drain the lower organic layer into a clean, dry flask. Discard the upper aqueous layer.

• Wash the organic layer again with an equal volume of deionized water to remove any residual sodium bicarbonate/carbonate.

• Separate the layers and transfer the organic layer to a clean, dry Erlenmeyer flask for the drying step.

Protocol 2: Drying of 1-Chlorohexane

This protocol removes residual water from the washed 1-chlorohexane.

• To the Erlenmeyer flask containing the washed 1-chlorohexane, add a small amount of anhydrous sodium sulfate (approximately 1-2 grams per 10 mL of 1-chlorohexane).

• Swirl the flask. If the drying agent clumps together, it indicates the presence of water. Continue adding small portions of the drying agent until some of it remains free-flowing.

• Allow the flask to stand for at least 30 minutes, swirling occasionally. For a thoroughly dry product, let it stand overnight.

• Decant or filter the dry 1-chlorohexane into a clean, dry round-bottom flask suitable for distillation.

Protocol 3: Fractional Distillation of 1-Chlorohexane

This procedure separates the 1-chlorohexane from impurities with different boiling points.

• Set up a fractional distillation apparatus. This includes a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask.

• Add a few boiling chips to the round-bottom flask containing the dried 1-chlorohexane.

• Heat the flask gently. The vapor will rise through the fractionating column.

• Monitor the temperature at the distillation head. The temperature should initially be close to the boiling point of the most volatile impurity (e.g., hexene isomers, around 63-69°C). Collect this initial fraction in a separate receiving flask and label it as "Forerun."

• As the distillation progresses, the temperature will rise. There may be a plateau or a gradual increase between the boiling points of the different components.

• When the temperature stabilizes at the boiling point of 1-chlorohexane (133-134°C), change the receiving flask to collect the pure product.

• Continue collecting the fraction that distills at a constant temperature.

• Stop the distillation when the temperature begins to rise significantly above the boiling point of 1-chlorohexane or when only a small amount of liquid remains in the distilling flask. Do not distill to dryness.

• The collected middle fraction is the purified 1-chlorohexane.

Mandatory Visualization

Caption: Workflow for the purification of commercial 1-chlorohexane.

Caption: Diagram of a standard fractional distillation setup.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. CA1065348A - Method for producing dry alkyl halides - Google Patents [patents.google.com]
• 4. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 5. Drying solvents and Drying agents [delloyd.50megs.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 1-Hexanol - Wikipedia [en.wikipedia.org]
• 9. Di-n-hexyl ether, 98% | Fisher Scientific [fishersci.ca]
• 10. 1-Hexanol | 111-27-3 [chemicalbook.com]
• 11. CAS Common Chemistry [commonchemistry.cas.org]
• 12. Hexene | C6H12 | CID 639661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Cas 112-58-3,DIHEXYL ETHER | lookchem [lookchem.com]
• 14. 1-Hexanol CAS 111-27-3 - Buy 1-Hexanol, CAS 111-27-3, C6H14O Product on BOSS CHEMICAL [bosschemical.com]
• 15. echemi.com [echemi.com]
• 16. Hexene - Wikipedia [en.wikipedia.org]
• 17. 592-41-6 CAS MSDS (1-Hexene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 18. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing 1-Chlorohexane Substitution Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 1-chlorohexane substitution reactions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process in a question-and-answer format.

Issue 1: Low or No Product Yield

• Question: My substitution reaction with 1-chlorohexane is resulting in a very low yield or no desired product. What are the likely causes and how can I improve the yield?

  Answer: Low yields in substitution reactions of 1-chlorohexane can stem from several factors. As a primary alkyl halide, 1-chlorohexane is prone to both SN2 and E2 reactions.[1] The outcome is highly dependent on the reaction conditions. Here are common causes and solutions:

  • Inappropriate Nucleophile/Base: Strong, bulky bases will favor the E2 elimination pathway, leading to the formation of hexene as a major byproduct. If your desired product is from substitution, consider using a good nucleophile that is a weak base.[2]

  • Suboptimal Solvent Choice: Polar aprotic solvents (e.g., acetone (B3395972), DMSO, DMF) are ideal for SN2 reactions as they solvate the cation but not the nucleophile, increasing its reactivity. Polar protic solvents (e.g., ethanol, water) can solvate the nucleophile, decreasing its effectiveness, and may favor SN1-like pathways, which are slow for primary halides, or E2 reactions.[3]

  • Incorrect Temperature: Higher temperatures generally favor elimination reactions over substitution.[3] If you are observing a significant amount of elimination byproduct, try running the reaction at a lower temperature.

  • Poor Leaving Group Ability: While chloride is a reasonably good leaving group, its departure can sometimes be the rate-limiting step. In some specific applications, conversion to a better leaving group (e.g., iodide or a tosylate) might be considered, although this adds extra steps to the synthesis.

Issue 2: Formation of Multiple Products

• Question: My reaction is producing a mixture of the desired substitution product and an alkene byproduct. How can I increase the selectivity for the substitution product?

  Answer: The competition between substitution (SN2) and elimination (E2) is a common challenge with primary alkyl halides like 1-chlorohexane. To favor the SN2 pathway:

  • Nucleophile Selection: Use a nucleophile that is a weak base. For example, halides like I⁻, Br⁻, or cyanide (CN⁻) are good nucleophiles but relatively weak bases.[4] Strong, sterically hindered bases like potassium tert-butoxide will strongly favor elimination.

  • Temperature Control: As mentioned, lower reaction temperatures favor substitution. Elimination reactions have a higher activation energy and are therefore more sensitive to increases in temperature.[3]

  • Solvent: Employ a polar aprotic solvent. These solvents enhance the nucleophilicity of the attacking species, promoting the SN2 mechanism.[3]

Issue 3: Slow or Incomplete Reaction

• Question: The reaction is proceeding very slowly or appears to be incomplete, even after an extended period. What can I do to drive the reaction to completion?

  Answer: Several factors can contribute to a sluggish reaction:

  • Weak Nucleophile: If the chosen nucleophile is too weak, the reaction rate will be slow. The nucleophilicity of the attacking species is a key factor in the rate of SN2 reactions.[5] Consider using a stronger, yet still weakly basic, nucleophile if possible.

  • Low Temperature: While high temperatures can favor elimination, a temperature that is too low may result in an impractically slow reaction rate. A modest increase in temperature could improve the rate without significantly promoting the elimination side reaction. Optimization of the temperature is often necessary.

  • Concentration of Reactants: The rate of an SN2 reaction is dependent on the concentration of both the 1-chlorohexane and the nucleophile.[5] Increasing the concentration of the nucleophile can help to increase the reaction rate.

  • Solvent Effects: Ensure the chosen solvent is appropriate and effectively dissolves all reactants. Poor solubility can lead to a heterogeneous mixture and a slow reaction rate.

Frequently Asked Questions (FAQs)

Q1: What is the dominant substitution mechanism for 1-chlorohexane?

A1: Due to its primary alkyl halide structure, 1-chlorohexane predominantly undergoes the SN2 (bimolecular nucleophilic substitution) mechanism.[1] The SN1 pathway is highly unfavorable because it would require the formation of a very unstable primary carbocation.

Q2: How does the choice of solvent affect the outcome of a substitution reaction with 1-chlorohexane?

A2: The solvent plays a critical role.

• Polar aprotic solvents (e.g., acetone, DMF, DMSO) are generally preferred for SN2 reactions involving 1-chlorohexane. They increase the reactivity of the nucleophile, leading to a faster reaction rate.[3]

• Polar protic solvents (e.g., water, ethanol) can solvate the nucleophile, reducing its effectiveness, and may favor competing E2 elimination reactions, especially with stronger bases.[6]

Q3: Can 1-chlorohexane undergo elimination reactions?

A3: Yes, 1-chlorohexane can undergo E2 (bimolecular elimination) reactions, particularly in the presence of a strong, sterically hindered base (e.g., potassium tert-butoxide) and at elevated temperatures.[3] This will lead to the formation of 1-hexene.

Q4: For drug development, what are the key considerations when using 1-chlorohexane in a substitution reaction?

A4: In the context of drug discovery and development, key considerations include:

• Reaction Selectivity: Minimizing byproducts is crucial for simplifying purification and ensuring the safety and efficacy of the final compound.

• Yield and Atom Economy: Maximizing the yield and the incorporation of reactant atoms into the final product is important for cost-effective and sustainable synthesis.[7]

• Scalability: The chosen reaction conditions should be amenable to scaling up for larger-scale production.

• Safety: The toxicity and handling requirements of all reactants, solvents, and byproducts must be carefully managed.[8]

Data Presentation

Table 1: Influence of Nucleophile and Solvent on Reaction Outcome for 1-Chlorohexane

Nucleophile	Base Strength	Solvent	Predominant Mechanism	Major Product(s)
I⁻	Weak	Acetone (Aprotic)	SN2	1-Iodohexane
CN⁻	Moderate	DMSO (Aprotic)	SN2	Heptanenitrile
OH⁻	Strong	50:50 Water/Ethanol (Protic)	SN2 / E2	1-Hexanol, 1-Hexene
t-BuOK	Strong, Bulky	t-Butanol (Protic)	E2	1-Hexene

Table 2: Relative Rates of SN2 Reactions for Different Halides

Leaving Group (from Halohexane)	Relative Rate
I⁻	~30,000
Br⁻	~10,000
Cl⁻	~200
F⁻	1

Note: Data is generalized for SN2 reactions and illustrates the trend in leaving group ability.

Experimental Protocols

Protocol 1: Synthesis of 1-Iodohexane via Finkelstein Reaction (SN2)

This protocol describes the substitution of the chlorine in 1-chlorohexane with iodine.

Materials:

• 1-Chlorohexane

• Sodium iodide (NaI)

• Acetone (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring apparatus

• Separatory funnel

• Sodium thiosulfate (B1220275) solution (5% aqueous)

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium iodide (1.5 equivalents) in anhydrous acetone.

• Addition of Substrate: Add 1-chlorohexane (1.0 equivalent) to the flask.

• Reflux: Heat the mixture to reflux (approximately 56°C) and maintain for 3-4 hours. The formation of a white precipitate (NaCl) indicates the reaction is proceeding.

• Work-up:

  • Cool the reaction mixture to room temperature and remove the acetone under reduced pressure.

  • Add water to the residue and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with 5% sodium thiosulfate solution to remove any unreacted iodine, followed by a wash with brine.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 1-iodohexane. Further purification can be achieved by distillation.

Visualizations

Caption: Experimental workflow for the synthesis of 1-iodohexane.

Caption: Troubleshooting logic for low yield in 1-chlorohexane substitution.

References

• 1. Exceptions in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. science-revision.co.uk [science-revision.co.uk]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Solved Q9: 1-chlorohexane can be prepared by the following | Chegg.com [chegg.com]
• 8. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reactions Involving 1-Chlorohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-chlorohexane. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products when using 1-chlorohexane in nucleophilic substitution reactions?

A1: The most prevalent side product in nucleophilic substitution reactions with 1-chlorohexane is 1-hexene (B165129) . This occurs due to a competing E2 (elimination) reaction pathway.[1][2][3] The formation of 1-hexene is favored by strong, bulky bases and higher reaction temperatures.[4]

Q2: How can I minimize the formation of 1-hexene in my substitution reaction?

A2: To favor the desired SN2 (substitution) product and minimize the E2 (elimination) side product, consider the following strategies:

• Choice of Nucleophile/Base: Use a strong, but non-bulky nucleophile. For example, when synthesizing an ether, use a primary alkoxide if possible.[5][6][7]

• Temperature: Keep the reaction temperature as low as reasonably possible, as higher temperatures favor elimination.[4]

• Solvent: The choice of solvent can influence the reaction pathway.

Q3: I am performing a Williamson ether synthesis with 1-chlorohexane and a secondary alkoxide and getting a low yield of the ether. What is the likely cause?

A3: The low yield is likely due to steric hindrance from the secondary alkoxide, which favors the E2 elimination pathway, producing 1-hexene as the major product.[5][6] While 1-chlorohexane is a primary alkyl halide and ideal for SN2 reactions, a bulky nucleophile will act more as a base, abstracting a proton and leading to elimination.

Q4: In a Friedel-Crafts alkylation of benzene (B151609) with 1-chlorohexane, I am observing products other than 1-phenylhexane. Why is this happening?

A4: While a primary carbocation is generally not formed, the strong Lewis acid catalyst (e.g., AlCl3) can promote a rearrangement of the incipient carbocation-like species.[8][9][10] This can lead to the formation of a more stable secondary carbocation, resulting in the formation of isomeric phenylhexanes such as 2-phenylhexane (B3054429) as a significant side product.

Q5: My Grignard reaction with 1-chlorohexane is difficult to initiate. What are some common troubleshooting steps?

A5: Difficulty in initiating a Grignard reaction is a common issue, often due to a passivating oxide layer on the magnesium surface.[11][12][13] Here are some troubleshooting steps:

• Ensure Anhydrous Conditions: All glassware and solvents must be scrupulously dry, as Grignard reagents react with water.[11][13]

• Activate the Magnesium: You can activate the magnesium surface by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings under an inert atmosphere.[12][13]

• Initiation: A small amount of the 1-chlorohexane can be added initially, and gentle warming may be required to start the reaction.[13]

Troubleshooting Guides

Guide 1: Low Yield of Substitution Product (e.g., an ether or alcohol)

Symptom	Possible Cause	Suggested Solution
Low yield of the desired substitution product and presence of a low-boiling point impurity.	Competing E2 elimination reaction forming 1-hexene.	Use a less sterically hindered base/nucleophile. Lower the reaction temperature. Consider using a milder base.
Starting material (1-chlorohexane) remains largely unreacted.	Reaction conditions are too mild (low temperature, insufficient reaction time).	Increase the reaction temperature moderately. Extend the reaction time. Ensure the nucleophile is sufficiently reactive.
Multiple unexpected products are observed by GC-MS or NMR.	The nucleophile is unstable under the reaction conditions, leading to side reactions.	Verify the stability of your nucleophile at the reaction temperature. Consider a protection-deprotection strategy for sensitive functional groups.

Guide 2: Issues with Grignard Reagent Formation and Use

Symptom	Possible Cause	Suggested Solution
The reaction does not initiate (no bubbling or heat evolution).	Magnesium surface is passivated with magnesium oxide. Presence of moisture.	Activate the magnesium with iodine or 1,2-dibromoethane.[12][13] Flame-dry all glassware and use anhydrous solvents.[13]
The reaction starts but then stops.	Insufficient mixing, leading to localized depletion of reactants.	Ensure efficient stirring throughout the reaction.
Low yield of the desired alcohol after quenching the Grignard reaction.	The Grignard reagent was not fully formed. The electrophile is sterically hindered or enolizable.	Titrate a small aliquot of the Grignard reagent to determine its concentration before adding the electrophile. For sterically hindered ketones, consider using a cerium(III) chloride additive to enhance nucleophilic addition.

Quantitative Data Summary

The ratio of substitution (SN2) to elimination (E2) products is highly dependent on the reaction conditions. The following table provides an illustrative summary of expected trends when reacting 1-chlorohexane with different nucleophiles/bases.

Nucleophile/Base	Base Strength	Steric Hindrance	Expected Major Product	Expected Side Product
I⁻	Very Weak	Low	1-Iodohexane (SN2)	1-Hexene (minor)
CH₃COO⁻	Weak	Low	Hexyl acetate (B1210297) (SN2)	1-Hexene (minor)
CH₃O⁻	Strong	Low	1-Methoxyhexane (SN2)	1-Hexene
(CH₃)₃CO⁻	Strong	High	1-Hexene (E2)	tert-Butyl hexyl ether (minor)

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution (SN2) - Synthesis of 1-Hexanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-chlorohexane (1.0 eq) in a 50:50 mixture of ethanol (B145695) and water.

• Reagent Addition: Add an aqueous solution of sodium hydroxide (B78521) (1.2 eq).

• Reaction: Heat the mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours.[3] Monitor the reaction progress by TLC or GC.

• Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel. Add diethyl ether to extract the product.

• Purification: Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 1-hexanol.

• Characterization: Purify the crude product by distillation and characterize by NMR and IR spectroscopy.

Protocol 2: Williamson Ether Synthesis - Synthesis of Ethyl Hexyl Ether

• Alkoxide Formation: In a three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add absolute ethanol. Carefully add sodium metal (1.0 eq) in small portions to generate sodium ethoxide.

• Reagent Addition: Once all the sodium has reacted, add 1-chlorohexane (1.0 eq) dropwise to the sodium ethoxide solution at room temperature with vigorous stirring.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

• Work-up and Purification: Follow a similar work-up and purification procedure as described in Protocol 1.

Visualizations

Caption: Logical workflow for predicting the major product in reactions of 1-chlorohexane.

Caption: Troubleshooting workflow for low product yield in 1-chlorohexane reactions.

References

• 1. The Williamson Ether Synthesis [cs.gordon.edu]
• 2. adichemistry.com [adichemistry.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. m.youtube.com [m.youtube.com]
• 10. organic chemistry - Does rearrangement occur in Friedel Crafts alkylation or not? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. chem.libretexts.org [chem.libretexts.org]

How to prevent elimination reactions with 1-Chlorohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing elimination reactions when working with 1-chlorohexane. Our goal is to help you maximize the yield of your desired substitution products.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reactions when using 1-chlorohexane?

A1: When reacting 1-chlorohexane, you will primarily encounter a competition between nucleophilic substitution (SN2) and elimination (E2) reactions. Because 1-chlorohexane is a primary alkyl halide, SN1 and E1 reactions are generally not favored due to the instability of the primary carbocation that would need to form.[1][2]

Q2: How does my choice of nucleophile or base affect the reaction outcome?

A2: The nature of the nucleophile/base is a critical factor.

• To favor substitution (SN2): Use a good nucleophile that is a weak base. Examples include azide (B81097) (N₃⁻), cyanide (CN⁻), and halides like iodide (I⁻).[3][4] These reagents are effective at attacking the carbon atom bearing the chlorine without being strong enough to readily abstract a proton, which would lead to elimination.

• To favor elimination (E2): Use a strong, bulky base. A classic example is potassium tert-butoxide (KOtBu).[5][6] The steric bulk of such bases hinders their ability to act as nucleophiles at the sterically unhindered carbon of 1-chlorohexane, making proton abstraction (elimination) the more likely pathway. Strong, non-bulky bases like sodium ethoxide (NaOEt) can also lead to elimination, particularly at higher temperatures.[7][8]

Q3: What is the role of the solvent in controlling the reaction pathway?

A3: The solvent plays a crucial role in stabilizing the reactants and transition states.

• For SN2 reactions: Polar aprotic solvents such as dimethyl sulfoxide (B87167) (DMSO), N,N-dimethylformamide (DMF), or acetone (B3395972) are ideal.[3] These solvents solvate the cation of the nucleophilic salt but leave the anion (the nucleophile) relatively "naked" and highly reactive, promoting the SN2 pathway.

• For E2 reactions: While E2 reactions can occur in various solvents, polar protic solvents like ethanol (B145695) can promote elimination, especially when using a strong base like sodium ethoxide.[7][9]

Q4: How does temperature influence the competition between substitution and elimination?

A4: Higher temperatures generally favor elimination reactions over substitution reactions.[6] Elimination reactions often have a higher activation energy and are more entropically favored than substitution reactions. Therefore, to maximize the yield of the substitution product, it is advisable to run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Troubleshooting Guide

Problem: My reaction is producing a high percentage of 1-hexene (B165129) (elimination product).

Potential Cause	Recommended Solution
The nucleophile is too basic.	Switch to a less basic nucleophile. For example, if you are using sodium ethoxide, consider using sodium azide or sodium cyanide.[3][4]
The reaction temperature is too high.	Lower the reaction temperature. Monitor the reaction progress to find the optimal balance between reaction rate and selectivity.[6]
A bulky base is being used.	If substitution is desired, avoid bulky bases like potassium tert-butoxide. Opt for a good, non-bulky nucleophile.[5][6]
The solvent is promoting elimination.	If using a protic solvent like ethanol with a strong base, switch to a polar aprotic solvent like DMF or DMSO to favor the SN2 reaction.[3]

Problem: The reaction is proceeding very slowly, and I am not getting a good yield of the substitution product.

Potential Cause	Recommended Solution
The reaction temperature is too low.	While low temperatures favor substitution, the reaction may be too slow. Gradually increase the temperature while monitoring for the formation of elimination byproducts.
The nucleophile is not strong enough.	Ensure you are using a sufficiently potent nucleophile for the SN2 reaction. Azide and cyanide are generally excellent choices.[3]
The solvent is not ideal for SN2.	Ensure you are using a polar aprotic solvent like DMF or DMSO to maximize the reactivity of your nucleophile.[3]
The leaving group is not sufficiently reactive.	While chloride is a reasonable leaving group, you can sometimes accelerate the reaction by adding a catalytic amount of sodium iodide. The iodide is a better nucleophile and a better leaving group, and it can participate in an in-situ exchange with the chloride, speeding up the overall substitution.[10]

Summary of Reaction Conditions for 1-Chlorohexane

The following table provides a general guide to the expected major products when reacting 1-chlorohexane under different conditions.

Nucleophile/Base	Solvent	Typical Temperature	Major Product	Primary Mechanism
Sodium Azide (NaN₃)	DMF or DMSO	Room Temp. to 60°C	1-Azidohexane	SN2[3]
Sodium Cyanide (NaCN)	Ethanol or DMSO	Reflux	1-Cyanohexane	SN2[10]
Sodium Ethoxide (NaOEt)	Ethanol	Room Temp. to Reflux	1-Ethoxyhexane	SN2[5][8]
Potassium tert-Butoxide (KOtBu)	tert-Butanol	Room Temp. to Reflux	1-Hexene	E2[5][6]

Visualizing Reaction Pathways and Workflows

Caption: Factors influencing the reaction pathway of 1-chlorohexane.

Caption: A generalized workflow for maximizing SN2 product formation.

Detailed Experimental Protocol: Synthesis of 1-Azidohexane from 1-Chlorohexane

This protocol is adapted from established procedures for SN2 reactions on primary haloalkanes and is designed to minimize the formation of the elimination byproduct, 1-hexene.[3]

Materials:

• 1-Chlorohexane

• Sodium Azide (NaN₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-chlorohexane (1.0 equivalent) in anhydrous DMF.

• Addition of Nucleophile: To this stirring solution, add sodium azide (1.5 equivalents). Using a slight excess of the nucleophile helps to drive the reaction to completion.

• Reaction Conditions: Heat the reaction mixture to a temperature between 60-70°C. Stir the mixture vigorously. The progress of the reaction should be monitored periodically using an appropriate technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete (typically after 12-24 hours), allow the mixture to cool to room temperature. Pour the cooled reaction mixture into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer three times with diethyl ether.

• Washing: Combine the organic extracts and wash them successively with deionized water, saturated aqueous sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 1-azidohexane.

• Purification: The crude product can be purified by distillation or column chromatography to yield pure 1-azidohexane.

Safety Precautions:

• Sodium azide is highly toxic and can be explosive. Handle with extreme care in a well-ventilated fume hood. Avoid contact with acids, as this can generate highly toxic and explosive hydrazoic acid.

• DMF is a skin and eye irritant. Handle with appropriate personal protective equipment.

• 1-Chlorohexane and diethyl ether are flammable. Perform the reaction away from open flames.

References

• 1. 8.4 Comparison and Competition Between SN1, SN2, E1 and E2 – Organic Chemistry I [kpu.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. E2 and E1 Elimination Reactions of Cyclohexanes [chemistrysteps.com]
• 5. Elimination Reactions - Problem 1 [quimicaorganica.org]
• 6. benchchem.com [benchchem.com]
• 7. homework.study.com [homework.study.com]
• 8. studysoup.com [studysoup.com]
• 9. homework.study.com [homework.study.com]
• 10. Chlorocyclohexane reacts with sodium cyanide (NaCN) in ethanol to... | Study Prep in Pearson+ [pearson.com]

Technical Support Center: Long-Term Storage and Stabilization of 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to ensure the long-term stability of 1-chlorohexane in your research and development activities. Proper storage and handling are critical to maintain the purity and integrity of this reagent, preventing degradation that can impact experimental outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of 1-chlorohexane.

Observed Problem	Potential Cause	Recommended Action
Development of Acidity (Low pH in Aqueous Washes)	Hydrolysis or thermal degradation leading to the formation of hydrogen chloride (HCl).	1. Confirm acidity using pH paper or a calibrated pH meter on an aqueous extract of a sample. 2. If acidic, consider repurification by washing with a mild base (e.g., dilute sodium bicarbonate solution), followed by washing with deionized water, drying over an appropriate drying agent (e.g., anhydrous magnesium sulfate), and distillation. 3. Add a recommended stabilizer (see Stabilizer Recommendations section). 4. Re-evaluate storage conditions to ensure they are cool, dry, and dark.
Appearance of New Peaks in GC-MS or NMR Analysis	Degradation of 1-chlorohexane. The primary degradation product is typically 1-hexene (B165129), formed via dehydrochlorination. Other byproducts from oxidation or reaction with contaminants may also be present.	1. Identify the impurities using analytical techniques such as GC-MS or NMR spectroscopy. 2. If 1-hexene is the primary impurity, this indicates thermal degradation or hydrolysis. 3. Repurify the 1-chlorohexane by fractional distillation to remove the lower-boiling 1-hexene. 4. Implement the use of stabilizers to prevent further degradation.
Discoloration (Yellowing)	Formation of degradation products or impurities. This can be accelerated by exposure to light or air (oxidation).	1. Assess the purity of the material using analytical methods. 2. If purity is compromised, repurify as described above. 3. Store the material in an amber glass bottle under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to light and oxygen.
Inconsistent Reaction Outcomes	Degradation of 1-chlorohexane, leading to lower effective concentration and the presence of reactive impurities.	1. Verify the purity of the 1-chlorohexane from the storage container before use. 2. If degradation is confirmed, use freshly purified or a new batch of the reagent. 3. Review and optimize storage and handling procedures to prevent future degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for long-term stability of 1-chlorohexane?

A1: For optimal long-term storage, 1-chlorohexane should be stored in a cool, dry, and dark place, away from sources of ignition.[1] The recommended storage temperature is below 30°C.[2][3][4] To minimize degradation, it is best to store it in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon, to prevent exposure to moisture and oxygen.

Q2: What are the primary degradation pathways for 1-chlorohexane?

A2: The two main degradation pathways for 1-chlorohexane are:

• Dehydrochlorination: This is a common degradation route for alkyl halides, where 1-chlorohexane eliminates hydrogen chloride (HCl) to form 1-hexene.[5] This process can be accelerated by heat and contact with bases.

• Hydrolysis: In the presence of water, 1-chlorohexane can slowly hydrolyze to form 1-hexanol (B41254) and hydrogen chloride. This reaction is generally slow at neutral pH but can be catalyzed by acidic or basic conditions.

Q3: Should I use a stabilizer for long-term storage of 1-chlorohexane?

A3: While 1-chlorohexane is considered relatively stable under normal storage conditions, for long-term storage (greater than one year) or if high purity is critical for your application, the use of a stabilizer is recommended.[1] Stabilizers are particularly important if the material is subjected to temperature fluctuations or potential exposure to air and moisture.

Q4: What types of stabilizers are effective for 1-chlorohexane?

A4: Acid scavengers are commonly used to stabilize chlorinated hydrocarbons. The degradation of 1-chlorohexane can produce acidic byproducts like HCl, which can catalyze further degradation. Effective stabilizers include:

• Epoxides: Small-ring epoxides, such as 1,2-epoxybutane (B156178) , are effective acid scavengers that react with and neutralize any HCl that is formed.[2][6][7] A typical concentration is 0.1-0.5% (w/w).

• Amines: Tertiary amines, such as N-methylmorpholine , can also be used to neutralize acidic byproducts.[1][8][9][10] These should be used at low concentrations (0.1-0.5% w/w) to avoid potential side reactions.

Q5: What container materials are compatible with 1-chlorohexane?

A5: For long-term storage, the following materials are recommended:

• Glass: Amber borosilicate glass bottles are the preferred choice. The amber color protects the compound from photodegradation, and borosilicate glass has good chemical resistance with minimal leaching of contaminants.[11][12]

• Stainless Steel: For larger quantities, stainless steel (such as 316L) containers are also suitable and offer excellent chemical resistance.[5][13][14][15][16]

It is advisable to avoid plastic containers for long-term storage as there is a risk of leaching of plasticizers and other additives into the solvent.

Quantitative Stability Data

While specific kinetic data for 1-chlorohexane degradation under typical storage conditions is not extensively available in the literature, the following table summarizes known information and provides estimates based on related compounds.

Parameter	Condition	Value/Observation	Reference
Thermal Decomposition	Gas Phase, 600-1000 K	Primary products: 1-hexene and HCl. Rate constant k∞(600-1000K) = (8 ± 5) x10¹³ exp[-((56.7 ± 0.4) kcal mol⁻¹/RT)] s⁻¹.	[4]
Hydrolysis	80% Ethanol, 25°C	The hydrolysis rate constant for a similar compound, 1-chloroethyl-cyclohexane, is 3.19 x 10⁻⁴ s⁻¹. The rate of hydrolysis for 1-chlorohexane is expected to be slow at ambient temperature and neutral pH but will increase with temperature and in the presence of acids or bases.	[3]
Photodegradation	Not specified	Alkyl halides can undergo photodegradation, especially in the presence of photosensitizers. Storing in amber glass is recommended to minimize this.

Experimental Protocols

Protocol for Stability Assessment of 1-Chlorohexane by GC-MS

Objective: To quantify the purity of 1-chlorohexane and identify any degradation products over time.

Methodology:

• Sample Preparation:

  • At each time point (e.g., 0, 3, 6, 12 months), carefully extract a 1 mL aliquot from the stored 1-chlorohexane container.

  • Prepare a 1% (v/v) solution in a high-purity volatile solvent such as hexane (B92381) or ethyl acetate.

• GC-MS Analysis:

  • Instrument: Gas chromatograph coupled to a mass spectrometer.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp to 150°C at 10°C/min.

    • Hold at 150°C for 2 minutes.

  • Ionization Mode: Electron Ionization (EI).

  • Mass Range: m/z 35-200.

• Data Analysis:

  • Integrate the peak area of 1-chlorohexane and any new peaks that appear over time.

  • Calculate the percentage purity of 1-chlorohexane at each time point.

  • Identify degradation products by comparing their mass spectra to a library (e.g., NIST). The expected primary degradation product, 1-hexene, will have a different retention time and mass spectrum.

Visualizations

Caption: Primary degradation pathways of 1-chlorohexane.

Caption: Troubleshooting workflow for unstable 1-chlorohexane.

References

• 1. nbinno.com [nbinno.com]
• 2. 1,2-Epoxybutane - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Solved The hydrolysis of 1-chloroethyl-cyclohexane in 80% | Chegg.com [chegg.com]
• 4. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 5. cdn-aorpci1.actonsoftware.com [cdn-aorpci1.actonsoftware.com]
• 6. 1,2-Epoxybutane | C4H8O | CID 7834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. publications.iarc.who.int [publications.iarc.who.int]
• 8. chembk.com [chembk.com]
• 9. atamankimya.com [atamankimya.com]
• 10. N-Methylmorpholine - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. ias.ac.in [ias.ac.in]
• 13. scribd.com [scribd.com]
• 14. scribd.com [scribd.com]
• 15. calpaclab.com [calpaclab.com]
• 16. themetalcompany.co.nz [themetalcompany.co.nz]

Troubleshooting low yield in 1-Chlorohexane synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields or other issues during the synthesis of 1-chlorohexane.

Troubleshooting Guides & FAQs

This section addresses common problems encountered during the synthesis of 1-chlorohexane from 1-hexanol (B41254).

Q1: My yield of 1-chlorohexane is significantly lower than expected. What are the potential causes?

Low yields in 1-chlorohexane synthesis can stem from several factors, primarily related to reaction conditions, reagent quality, and work-up procedures. The most common reasons include:

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, improper temperature, or inefficient mixing.

• Side Reactions: The formation of byproducts is a major contributor to low yields. A common side product is di-n-hexyl ether, formed through a competing dehydration reaction of 1-hexanol, especially at higher temperatures.

• Poor Quality Reagents: The purity of starting materials, particularly 1-hexanol and the chlorinating agent (thionyl chloride or hydrochloric acid), is crucial. The presence of water can significantly reduce the effectiveness of thionyl chloride.

• Suboptimal Reaction Temperature: The reaction temperature needs to be carefully controlled. For the thionyl chloride method, the initial addition is often done at a lower temperature due to the exothermic nature of the reaction, followed by a period of reflux.[1] For the hydrochloric acid method, elevated temperatures are required to drive the reaction.

• Inefficient Work-up and Purification: Product loss can occur during the washing and extraction steps. Additionally, incomplete removal of byproducts and unreacted starting materials during distillation can lead to a lower isolated yield of pure 1-chlorohexane.

Q2: I am using the thionyl chloride method and observing a dark reaction mixture. What could be the cause?

A dark-colored reaction mixture when using thionyl chloride can indicate decomposition or side reactions. This may be caused by:

• High Reaction Temperature: Excessive heat can lead to the degradation of reactants or products. It is important to control the initial exotherm of the reaction by slow addition of the alcohol to thionyl chloride, often with cooling.

• Impurities in Reagents: Impurities in either the 1-hexanol or the thionyl chloride can lead to undesired side reactions and color formation. Ensure the use of high-purity, dry reagents.

Q3: When using concentrated hydrochloric acid, the reaction seems very slow. How can I improve the reaction rate?

The reaction of primary alcohols like 1-hexanol with hydrochloric acid is known to be slow.[2] To improve the reaction rate, consider the following:

• Use of a Catalyst: The addition of a phase-transfer catalyst or a Lewis acid like zinc chloride (Lucas reagent) can significantly accelerate the reaction. However, the use of Lucas reagent with primary alcohols is generally slow.[2] A phosphonium (B103445) catalyst has also been shown to be effective.

• Increase Reaction Temperature: Heating the reaction mixture is necessary to achieve a reasonable reaction rate. The process is often carried out at elevated temperatures for an extended period.

• Ensure Efficient Mixing: Vigorous stirring is important to ensure good contact between the aqueous hydrochloric acid and the organic 1-hexanol layer.

Q4: What are the most common byproducts in 1-chlorohexane synthesis, and how can I minimize their formation?

The primary byproduct of concern is di-n-hexyl ether . Its formation is favored under acidic conditions and at higher temperatures, where the dehydration of 1-hexanol competes with the substitution reaction.

To minimize the formation of di-n-hexyl ether:

• Control the Reaction Temperature: Avoid excessively high temperatures.

• Use an Excess of the Chlorinating Agent: Using an excess of thionyl chloride or hydrochloric acid can favor the formation of 1-chlorohexane over the ether.

Another potential impurity, especially if starting from 1,6-hexanediol, could be 1,6-dichlorohexane .[3]

Q5: How can I effectively purify the synthesized 1-chlorohexane?

Purification is typically achieved through a series of washing steps followed by distillation.

• Washing: The crude product is washed successively with water to remove any remaining acid, a dilute sodium bicarbonate or sodium carbonate solution to neutralize any residual acid, and finally with brine to aid in the separation of the organic and aqueous layers.[1]

• Drying: The organic layer is then dried over an anhydrous drying agent like sodium sulfate (B86663) or magnesium sulfate.[1]

• Distillation: The final purification is done by fractional distillation to separate the 1-chlorohexane from any remaining starting material, byproducts like di-n-hexyl ether, and any high-boiling residues.[1]

Data Presentation

Table 1: Comparison of 1-Chlorohexane Synthesis Methods

Feature	Thionyl Chloride Method	Concentrated HCl Method
Primary Reagent	Thionyl Chloride (SOCl₂)	Concentrated Hydrochloric Acid (HCl)
Typical Yield	Generally higher (can be >80%)	Moderate to high (can reach up to 95% with a catalyst and long reaction times)[4]
Reaction Conditions	Initial cooling, followed by reflux	Elevated temperature (e.g., 105°C) for an extended period (e.g., 30-45 hours)[4]
Byproducts	SO₂, HCl	Water
Advantages	Cleaner reaction, gaseous byproducts are easily removed.	Less expensive reagent.
Disadvantages	Thionyl chloride is corrosive and moisture-sensitive.	Slower reaction rate, requires a catalyst for good yields with primary alcohols.

Experimental Protocols

Method 1: Synthesis of 1-Chlorohexane from 1-Hexanol using Thionyl Chloride

This protocol is adapted from established laboratory procedures.[1]

Materials:

• 1-Hexanol (e.g., 12.5 mL)

• Thionyl chloride (e.g., 22 mL)

• 500 mL three-necked round-bottom flask

• Reflux condenser

• Addition funnel

• Heating mantle with stirrer

• Distillation apparatus

• Separatory funnel

• Distilled water

• 10% Sodium carbonate solution

• Anhydrous sodium sulfate

Procedure:

• Set up the three-necked flask with a reflux condenser, an addition funnel, and a stopper in a heating mantle.

• Add thionyl chloride to the flask and begin stirring.

• Slowly add 1-hexanol to the thionyl chloride via the addition funnel. The reaction is exothermic, so control the addition rate to maintain a gentle reaction.

• Once the addition is complete, heat the mixture to reflux and maintain for 1 hour.

• After reflux, rearrange the apparatus for distillation.

• Distill the mixture. Initially, excess thionyl chloride will distill over.

• Collect the fraction that distills at the boiling point of 1-chlorohexane (approximately 133-135 °C).

• Transfer the collected distillate to a separatory funnel.

• Wash the crude product successively with distilled water, 10% sodium carbonate solution, and again with distilled water.

• Dry the organic layer with anhydrous sodium sulfate.

• The resulting clear liquid is 1-chlorohexane. For higher purity, a final distillation can be performed.

Method 2: Synthesis of 1-Chlorohexane from 1-Hexanol using Concentrated Hydrochloric Acid

This method often requires a catalyst for efficient conversion of a primary alcohol.

Materials:

• 1-Hexanol

• Concentrated Hydrochloric Acid (in excess)

• Phosphonium catalyst (e.g., hexabutylphosphonium bromide) or Zinc Chloride (ZnCl₂)

• Reaction flask with reflux condenser

• Heating mantle with stirrer

• Separatory funnel

• Distillation apparatus

• Distilled water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a stirrer, combine 1-hexanol, a significant excess of concentrated hydrochloric acid, and the catalyst.

• Heat the mixture to the desired temperature (e.g., 105°C) with vigorous stirring.

• Maintain the reaction at this temperature for an extended period (e.g., 30-45 hours), monitoring the progress by a suitable method (e.g., GC or TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water, then with a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude 1-chlorohexane by fractional distillation.

Visualizations

Caption: Troubleshooting workflow for low yield in 1-chlorohexane synthesis.

Caption: SN2 reaction pathway for 1-chlorohexane synthesis.

References

• 1. youtube.com [youtube.com]
• 2. homework.study.com [homework.study.com]
• 3. benchchem.com [benchchem.com]
• 4. SU1060101A3 - Process for producing 1-chlorohexane - Google Patents [patents.google.com]

Managing exothermic reactions during 1-Chlorohexane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-chlorohexane. The focus is on managing the exothermic nature of the reaction to ensure safety, maximize yield, and maintain product purity.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 1-chlorohexane, and which are exothermic?

A1: 1-Chlorohexane is commonly synthesized from 1-hexanol (B41254) via nucleophilic substitution. The two primary methods involve the use of thionyl chloride (SOCl₂) or concentrated hydrochloric acid (HCl) with a catalyst. Both of these reactions are exothermic and require careful temperature control.[1][2][3] The reaction with thionyl chloride, in particular, is known to be highly exothermic upon addition of the alcohol.[1]

Q2: What causes the exotherm during the synthesis of 1-chlorohexane?

A2: The exothermic nature of the reaction stems from the bond-forming and bond-breaking processes involved in the nucleophilic substitution. In the reaction of 1-hexanol with thionyl chloride, the formation of strong S-O and H-Cl bonds, along with gaseous byproducts (SO₂ and HCl), releases a significant amount of energy as heat.[3] Similarly, the reaction with concentrated HCl, especially when catalyzed, involves protonation of the alcohol and subsequent displacement by the chloride ion, which is an energetically favorable process.

Q3: What are the primary risks associated with an uncontrolled exothermic reaction during 1-chlorohexane synthesis?

A3: An uncontrolled exotherm can lead to a rapid increase in temperature and pressure, a phenomenon known as a thermal runaway.[4] This poses several risks, including:

• Boiling of reactants and solvents: This can lead to a dangerous increase in pressure within the reaction vessel, potentially causing it to rupture.

• Increased rate of side reactions: Higher temperatures can promote undesired side reactions, such as elimination (forming hexenes) or ether formation, which reduces the yield and purity of 1-chlorohexane.[5][6]

• Release of toxic gases: In the thionyl chloride method, a runaway reaction can lead to the rapid evolution of toxic sulfur dioxide and hydrogen chloride gases.

• Fire and explosion hazards: If flammable solvents are used, a thermal runaway can create a significant fire or explosion risk.[7]

Troubleshooting Guides

Issue 1: Rapid Temperature Spike During Reagent Addition

Symptoms:

• A sudden and uncontrolled increase in the internal reaction temperature.

• Vigorous boiling or refluxing of the reaction mixture.

• Increased evolution of gases.

Possible Causes:

• The addition rate of the limiting reagent (typically 1-hexanol) is too fast.[1]

• Inadequate cooling of the reaction vessel.

• Insufficient stirring, leading to localized "hot spots".[4]

Solutions:

• Control Addition Rate: Add the 1-hexanol dropwise using an addition funnel.[1] The rate should be slow enough to maintain the desired internal temperature.

• Effective Cooling: Immerse the reaction flask in an ice-water bath or use a cryocooler to dissipate the heat generated.[8] Ensure the cooling bath has sufficient capacity for the scale of the reaction.

• Efficient Stirring: Use an overhead stirrer for larger scale reactions to ensure homogenous mixing and temperature distribution.[4] For smaller scales, a magnetic stirrer with a sufficiently large stir bar should be used.

• Dilution: Using an appropriate solvent can help to moderate the temperature increase by increasing the thermal mass of the reaction mixture.

Issue 2: Low Yield of 1-Chlorohexane

Symptoms:

• The isolated yield of 1-chlorohexane is significantly lower than expected.

• Presence of significant amounts of byproducts in the crude product.

Possible Causes:

• Incomplete reaction: The reaction may not have gone to completion.

• Side reactions: Higher reaction temperatures can favor elimination reactions to form 1-hexene (B165129) or bimolecular dehydration to form dihexyl ether.[9]

• Loss during work-up: The product may be lost during the aqueous washing and extraction steps.

Solutions:

• Reaction Monitoring: Monitor the progress of the reaction using techniques like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure it has gone to completion before starting the work-up.[10][11]

• Temperature Control: Maintain the recommended reaction temperature to minimize side reactions. Colder conditions generally favor substitution over elimination.[5]

• Proper Work-up: Carefully perform the aqueous washes to remove unreacted starting materials and byproducts. Ensure complete phase separation during extractions to avoid loss of the organic layer.

Data Presentation

Table 1: Comparison of Reagents for 1-Chlorohexane Synthesis from 1-Hexanol

Reagent	Typical Reaction Conditions	Key Advantages	Key Disadvantages
Thionyl Chloride (SOCl₂)	Often used with a base like pyridine; reaction can be run neat or in a solvent.[3]	High yield of primary alkyl chlorides; gaseous byproducts are easily removed.	Highly exothermic and corrosive; evolves toxic gases (SO₂, HCl).[1]
Conc. HCl with ZnCl₂	Refluxing 1-hexanol with concentrated HCl and anhydrous ZnCl₂.	Less expensive reagent.	Requires higher temperatures; ZnCl₂ can be difficult to remove; potential for carbocation rearrangements in other substrates.
Conc. HCl with phosphonium (B103445) catalyst	Reaction of 1-hexanol with excess concentrated HCl in the presence of a phosphonium catalyst.[2]	Simplifies the process and separation of the catalyst.[2]	Requires a specialized catalyst.

Experimental Protocols

Synthesis of 1-Chlorohexane using Thionyl Chloride

This protocol is adapted from literature procedures and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.[1]

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser. The top of the condenser should be connected to a gas trap (e.g., a bubbler with mineral oil or a scrubber with a dilute NaOH solution) to neutralize the HCl and SO₂ gases produced.

• Reagent Charging: Charge the flask with thionyl chloride (SOCl₂).

• Cooling: Cool the flask in an ice-water bath.

• Addition of 1-Hexanol: Slowly add 1-hexanol to the stirred thionyl chloride via the dropping funnel. The addition should be dropwise to control the exothermic reaction and maintain the internal temperature below 10 °C.[1]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to reflux for one hour to ensure the reaction goes to completion.[1]

• Work-up:

  • Cool the reaction mixture.

  • Slowly and carefully pour the mixture into cold water to quench the excess thionyl chloride.

  • Separate the organic layer using a separatory funnel.

  • Wash the organic layer successively with water, a 10% sodium carbonate solution (to neutralize any remaining acid), and finally with water again.[1]

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Purify the crude 1-chlorohexane by distillation. Collect the fraction boiling at approximately 133-135 °C.[12]

Mandatory Visualizations

Caption: A workflow diagram illustrating the key steps for controlling the exothermic reaction during 1-chlorohexane synthesis.

Caption: A logical diagram for troubleshooting the causes of low yield in 1-chlorohexane synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. SU1060101A3 - Process for producing 1-chlorohexane - Google Patents [patents.google.com]
• 3. m.youtube.com [m.youtube.com]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. 9.2. Common nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. orgsyn.org [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. Monitoring reactions | Teaching practical science | CPD article | RSC Education [edu.rsc.org]
• 11. Monitoring Solid-Phase Reactions with Thin-Layer Chromatography - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 12. 1-Chlorohexane for synthesis 544-10-5 [sigmaaldrich.com]

Technical Support Center: Disposal of 1-Chlorohexane Waste

This guide provides troubleshooting and frequently asked questions for the safe and compliant disposal of 1-chlorohexane waste in a laboratory environment. Adherence to these procedures is critical for personnel safety and environmental protection.

Troubleshooting Guide

Issue	Probable Cause	Solution
Uncertainty about waste classification	1-Chlorohexane is a halogenated organic solvent.	Due to its chlorine content, 1-chlorohexane waste must be classified as halogenated organic waste .[1] It is crucial to not mix this with non-halogenated solvents, as this can create dangerous chemical reactions and increase disposal costs.[1][2]
Spill of 1-chlorohexane waste	Accidental mishandling or container failure.	In the event of a spill, evacuate the immediate area and ensure proper ventilation, preferably within a fume hood.[1] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), a lab coat, and eye protection.[1] Absorb the spill with a non-combustible material like dry earth or sand.[3][4] Collect the absorbed material using non-sparking tools and place it in the designated halogenated organic waste container.[3][4] Decontaminate the spill area with a suitable solvent and collect the cleaning materials as halogenated waste.[1]
Waste container is unlabeled or improperly labeled	Oversight or lack of awareness of labeling requirements.	All waste containers must be clearly labeled. The label for 1-chlorohexane waste should read "Halogenated Organic Waste" and include the full chemical name "1-Chlorohexane" and its CAS number (544-10-5).[1] If a container's contents are unknown, it must be treated as hazardous waste until identified. Contact your institution's Environmental Health and Safety (EHS) department for guidance on handling unknown waste.
Crystallization or precipitation in the waste container	Mixing of incompatible chemicals or temperature fluctuations.	Do not attempt to open or handle a container with unexpected solids. Isolate the container in a well-ventilated area away from heat and ignition sources. Report the situation to your EHS department immediately for professional assessment and disposal.

Frequently Asked Questions (FAQs)

Q1: How should I collect and store 1-chlorohexane waste in the lab?

A1: Collect 1-chlorohexane waste in a designated, properly labeled, and sealed waste container.[1] The container should be made of a material compatible with halogenated organic compounds, such as glass or high-density polyethylene (B3416737) (HDPE).[1] Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents and bases.[1][5] Ensure the storage area is away from heat sources and direct sunlight.[5]

Q2: Can I mix 1-chlorohexane waste with other organic solvents?

A2: No. You must not mix 1-chlorohexane waste with non-halogenated solvents.[1] Halogenated and non-halogenated waste streams are treated differently and mixing them can complicate and increase the cost of disposal.[2][6] Mixing can also lead to dangerous chemical reactions.[1]

Q3: Is it permissible to dispose of small amounts of 1-chlorohexane down the drain?

A3: Absolutely not. 1-Chlorohexane is insoluble in water and harmful to aquatic life.[5][7] Disposing of this chemical down the drain is a serious violation of environmental regulations.[1]

Q4: What personal protective equipment (PPE) is required when handling 1-chlorohexane waste?

A4: When handling 1-chlorohexane waste, you should wear chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat or chemical-resistant apron, and safety glasses or a face shield.[1] All handling of open containers should be done in a well-ventilated area, preferably inside a chemical fume hood.[1][8]

Q5: How do I arrange for the final disposal of my 1-chlorohexane waste container?

A5: Follow your institution's specific procedures for hazardous waste pickup. This typically involves contacting your Environmental Health and Safety (EHS) department to schedule a collection.[1] Do not dispose of this chemical in the regular trash.[1]

Quantitative Data Summary

Property	Value	Source
CAS Number	544-10-5	[3][5][9][10][11][12][13]
Molecular Formula	C₆H₁₃Cl	[5][10]
Molecular Weight	120.62 g/mol	[3][14][9][10]
Appearance	Colorless liquid	[5]
Boiling Point	133-135 °C	[11][13]
Melting Point	-94 °C	[11][13]
Flash Point	27 °C (80.6 °F) - closed cup	[11]
Density	0.879 g/mL at 25 °C	[11]
Water Solubility	Insoluble	[5][7][11]
Storage Temperature	Below +30°C	[9]

Experimental Protocol: Segregation and Collection of 1-Chlorohexane Waste

Objective: To safely collect and store 1-chlorohexane waste for disposal in a laboratory setting.

Materials:

• Designated halogenated organic waste container (glass or HDPE) with a screw cap.

• Waste label with "Halogenated Organic Waste," "1-Chlorohexane," and CAS number (544-10-5).

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile or neoprene gloves.

• Chemical fume hood.

• Funnel compatible with the waste container.

Procedure:

• Preparation:

  • Ensure all necessary PPE is worn correctly.

  • Perform all waste transfer operations within a certified chemical fume hood to minimize inhalation exposure.[8]

  • Properly label the clean, empty halogenated waste container before adding any waste.

• Waste Collection:

  • Carefully place a funnel in the opening of the labeled waste container.

  • Slowly decant the 1-chlorohexane waste from your experimental apparatus into the funnel, avoiding splashes.

  • Once the waste is transferred, remove the funnel.

  • Securely fasten the cap on the waste container to prevent leakage or evaporation.[1]

• Segregation and Storage:

  • Do not add any other type of waste, especially non-halogenated solvents, to this container.[1]

  • Store the sealed container in a designated secondary containment bin within a cool, dry, and well-ventilated hazardous waste storage area.[1]

  • Ensure the storage area is away from incompatible materials, particularly strong oxidizing agents and bases.[5]

• Final Disposal:

  • When the waste container is full (typically around 80% capacity to allow for expansion), or when the experiment is complete, contact your institution's EHS department to arrange for pickup.[1]

  • Provide the EHS department with accurate information about the waste contents.

Disposal Workflow for 1-Chlorohexane

Caption: Workflow for the safe disposal of 1-chlorohexane waste.

References

• 1. benchchem.com [benchchem.com]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-CHLOROHEXANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Page loading... [guidechem.com]
• 6. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. merckmillipore.com [merckmillipore.com]
• 10. dept.harpercollege.edu [dept.harpercollege.edu]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. fishersci.com [fishersci.com]
• 13. 1-Chlorohexane - Wikipedia [en.wikipedia.org]
• 14. cdhfinechemical.com [cdhfinechemical.com]

Technical Support Center: Analysis of 1-Chlorohexane Decomposition

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-chlorohexane. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition products of 1-chlorohexane?

A1: The decomposition of 1-chlorohexane is highly dependent on the conditions applied.

• Thermal Decomposition: The most common thermal decomposition pathway for 1-chlorohexane is dehydrochlorination, which primarily yields 1-hexene (B165129) and hydrogen chloride (HCl) .[1] This reaction typically occurs at elevated temperatures in the gas phase.

• Catalytic Decomposition: In the presence of certain catalysts, such as zeolites, 1-chlorohexane can undergo catalytic cracking. This process can lead to a wider range of smaller hydrocarbon products through various ionic chain reactions, including alkanes and alkenes of shorter chain lengths.[5][6]

• Other Reactions: 1-chlorohexane can also undergo nucleophilic substitution reactions in the presence of nucleophiles to yield products like 1-hexanol (B41254) (with hydroxide) or other substituted hexanes. Elimination reactions, favored by strong bases, also produce 1-hexene.

Q2: What is the expected decomposition pathway for 1-chlorohexane under thermal stress?

A2: Under thermal stress, 1-chlorohexane primarily undergoes a unimolecular elimination reaction known as dehydrochlorination. This process involves the removal of a hydrogen atom from the carbon adjacent to the carbon-chlorine bond and the chlorine atom, resulting in the formation of a double bond.

Figure 1. Thermal decomposition pathway of 1-chlorohexane.

Q3: Are there any known side reactions to be aware of during 1-chlorohexane decomposition?

A3: Yes, depending on the experimental conditions, several side reactions can occur:

• Isomerization: Under certain catalytic conditions, the initially formed 1-hexene can isomerize to other hexene isomers (e.g., 2-hexene, 3-hexene).

• Polymerization: At high concentrations and temperatures, the alkene products can potentially undergo polymerization.

• Radical Reactions: In photochemical or high-temperature thermal decomposition, the formation of radicals can lead to a complex mixture of byproducts through various radical chain reactions.

Troubleshooting Guides

GC-MS Analysis of 1-Chlorohexane and its Decomposition Products

Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for analyzing the volatile products of 1-chlorohexane decomposition. Below are common issues and troubleshooting steps.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptom	Possible Causes	Troubleshooting Steps
Peak Tailing	1. Active sites in the injector liner or on the column.[7] 2. Column contamination. 3. Improper column installation.[7] 4. Inappropriate injector temperature (too low).	1. Replace the injector liner with a new, deactivated one. Trim the first few centimeters of the column. 2. Bake out the column at a high temperature. If contamination is severe, consider solvent rinsing or replacing the column. 3. Ensure the column is installed at the correct depth in the injector and detector. 4. Increase the injector temperature.
Peak Fronting	1. Column overload. 2. Inappropriate solvent for injection.	1. Dilute the sample or reduce the injection volume. 2. Ensure the solvent is compatible with the stationary phase and the initial oven temperature is appropriate.

Issue 2: Ghost Peaks or Carryover

Symptom	Possible Causes	Troubleshooting Steps
Ghost Peaks (peaks appearing in blank runs)	1. Contaminated syringe. 2. Septum bleed.[8] 3. Carryover from a previous injection.	1. Thoroughly clean the syringe with an appropriate solvent or replace it. 2. Use a high-quality, low-bleed septum and replace it regularly. 3. Run several blank solvent injections after a concentrated sample. Increase the injector temperature and bakeout time.

Issue 3: Poor Resolution or Peak Overlap

Symptom	Possible Causes	Troubleshooting Steps
Co-eluting Peaks	1. Inadequate separation on the GC column. 2. Oven temperature program is not optimized.	1. Use a longer column or a column with a different stationary phase that provides better selectivity for the analytes. 2. Optimize the oven temperature program, using a slower ramp rate or an isothermal hold to improve separation.

Experimental Protocols

General Protocol for GC-MS Analysis of 1-Chlorohexane Decomposition Products

This protocol provides a general starting point for the analysis of volatile products from 1-chlorohexane decomposition. Optimization will be required based on the specific experimental setup and target analytes.

1. Sample Preparation:

• If the decomposition is performed in the gas phase, a gas-tight syringe can be used to sample the headspace.

• If the decomposition is in a liquid matrix, a headspace analysis or liquid-liquid extraction with a suitable solvent (e.g., hexane, dichloromethane) can be performed.

• Prepare a series of calibration standards of 1-chlorohexane and expected products (e.g., 1-hexene, hexane) in the same solvent.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent GC or equivalent.

• Mass Spectrometer: Agilent MS or equivalent.

• Column: A non-polar or medium-polarity column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is a good starting point for separating hydrocarbons and chlorinated compounds.[9]

• Injector: Split/splitless injector.

  • Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1 (can be adjusted based on sample concentration)

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 35-300

3. Data Analysis:

• Identify the compounds by comparing their mass spectra with a reference library (e.g., NIST).

• Confirm the identification by comparing the retention times with those of the prepared standards.

• Quantify the products by creating a calibration curve from the standard solutions.

Figure 2. General workflow for GC-MS analysis of decomposition products.

Quantitative Data Summary

While extensive experimental data on the product distribution from 1-chlorohexane decomposition under various conditions is limited in the public domain, the primary products from different decomposition methods are summarized below. The actual yields will vary significantly with temperature, pressure, reaction time, and the presence of catalysts or other reagents.

Decomposition Method	Primary Product(s)	Common Byproducts/Side Products
Thermal (Pyrolysis)	1-Hexene, HCl[1]	Shorter-chain alkanes and alkenes at higher temperatures.
Catalytic (Cracking)	Shorter-chain alkanes and alkenes (e.g., propene, butene)[5][6]	Isomerized hexenes, aromatic compounds, coke.
Photochemical	Hexane, Hexyl radicals, Chlorine radicals[3]	Dimerization products, other substituted hexanes.
Base-Induced Elimination	1-Hexene	-
Nucleophilic Substitution	Substituted hexanes (e.g., 1-Hexanol)	-

Note: This technical support guide is intended for informational purposes only. All experimental work should be conducted in a safe and controlled laboratory environment by qualified personnel. Always refer to the relevant safety data sheets (SDS) for all chemicals used.

References

• 1. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 6. Distribution of Products | FSC 432: Petroleum Refining [courses.ems.psu.edu]
• 7. agilent.com [agilent.com]
• 8. hpst.cz [hpst.cz]
• 9. [Simultaneous determination of 18 chlorinated hydrocarbon organic solvents in cosmetics by gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing 1-Chlorohexane Alkylation Efficiency

This technical support center is a dedicated resource for researchers, scientists, and drug development professionals engaged in 1-chlorohexane alkylation reactions. It provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate common challenges and optimize reaction outcomes.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the alkylation of aromatic compounds with 1-chlorohexane, a classic example of a Friedel-Crafts alkylation reaction.

Q1: Why am I observing a low yield or no product formation in my reaction?

A1: Low or no yield in a Friedel-Crafts alkylation can stem from several factors. A primary concern is the activity of the Lewis acid catalyst, which is often moisture-sensitive. Additionally, the reactivity of the aromatic substrate and the reaction temperature play crucial roles.

Troubleshooting Steps:

• Catalyst Inactivity: Ensure the Lewis acid catalyst (e.g., anhydrous aluminum chloride) is fresh and has been stored under anhydrous conditions. Clumped or discolored catalyst may indicate hydration and reduced activity.

• Substrate Reactivity: The aromatic ring should not be substituted with strongly deactivating groups (e.g., -NO₂, -CN, -COR). If your substrate is deactivated, consider using a more reactive aromatic compound if possible.

• Reaction Temperature: The reaction may require heating to proceed at an adequate rate. However, excessive temperatures can lead to side reactions and decomposition. It is advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress.

Q2: My reaction is producing a mixture of isomers instead of the desired product. What is causing this and how can I improve selectivity?

A2: The formation of multiple isomers is a common challenge in Friedel-Crafts alkylation with primary alkyl halides like 1-chlorohexane. This is primarily due to carbocation rearrangement, where the initially formed primary carbocation rearranges to a more stable secondary carbocation via a hydride shift.

Detailed Explanation: The reaction of 1-chlorohexane with a Lewis acid generates a primary carbocation. This carbocation can undergo a 1,2-hydride shift to form a more stable secondary carbocation. Both carbocations can then act as electrophiles, leading to a mixture of n-hexyl and sec-hexyl substituted aromatic products.

To favor the formation of the linear alkylated product, a two-step approach involving Friedel-Crafts acylation followed by reduction is often more effective.

Q3: I am observing the formation of significant amounts of polyalkylated products. How can I minimize this side reaction?

A3: Polyalkylation occurs because the mono-alkylated product is often more reactive than the starting aromatic compound. The newly introduced alkyl group is an activating group, making the product more susceptible to further alkylation.

Strategies to Minimize Polyalkylation:

• Molar Ratio: Use a large excess of the aromatic substrate relative to 1-chlorohexane. This increases the statistical probability of the electrophile reacting with the starting material rather than the mono-alkylated product.[1]

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can help to reduce the extent of polyalkylation. Monitor the reaction progress closely (e.g., by TLC or GC) and stop it once the desired mono-alkylated product is maximized.

Q4: The reaction mixture is turning dark or charring. What is the cause and how can it be prevented?

A4: Darkening or charring of the reaction mixture is indicative of decomposition, which can be caused by a reaction that is too vigorous.

Preventative Measures:

• Controlled Addition: Add the 1-chlorohexane or the Lewis acid catalyst slowly and in a controlled manner to manage the exothermic nature of the reaction.

• Temperature Control: Perform the reaction at a lower temperature, using an ice bath if necessary, to moderate the reaction rate.

Data Presentation

Table 1: Influence of Reactant Ratio on Product Distribution in the Alkylation of Benzene (B151609) with 1-Chlorobutane (B31608) at 0°C

Benzene:1-Chlorobutane Molar Ratio	n-Butylbenzene (%)	sec-Butylbenzene (%)
1:1	~33	~67
Large Excess of Benzene	Higher proportion of n-butylbenzene	Lower proportion of sec-butylbenzene

Note: This data for 1-chlorobutane illustrates the principle of carbocation rearrangement and the effect of reactant ratios. Similar trends are expected for 1-chlorohexane, although specific ratios may vary.[2]

Experimental Protocols

Detailed Methodology for Friedel-Crafts Alkylation of Benzene with 1-Chlorohexane

This protocol outlines a general procedure for the alkylation of benzene with 1-chlorohexane using anhydrous aluminum chloride as a catalyst.

Materials:

• Anhydrous benzene

• 1-Chlorohexane

• Anhydrous aluminum chloride (powdered)

• Anhydrous diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Ice

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser with a calcium chloride drying tube

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: Assemble a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser. Attach a calcium chloride drying tube to the top of the condenser to maintain anhydrous conditions.

• Initial Charging: In a fume hood, add 100 mL of anhydrous benzene to the flask.

• Cooling: Cool the flask in an ice bath with continuous stirring.

• Catalyst Addition: Carefully and portion-wise, add anhydrous aluminum chloride to the stirred benzene.

• Addition of Alkylating Agent: Slowly add 1-chlorohexane dropwise from the dropping funnel to the reaction mixture over a period of 30 minutes. Maintain the temperature of the reaction mixture between 5-10°C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up (Quenching): Slowly and carefully pour the reaction mixture over 100 g of crushed ice in a large beaker within the fume hood to decompose the catalyst complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 50 mL of 1 M HCl, 50 mL of water, and 50 mL of saturated sodium bicarbonate solution.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the excess benzene and other volatile components using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation, collecting the fraction corresponding to the expected boiling point of the alkylated benzene product.

Visualizations

Diagram 1: Troubleshooting Low Yield in 1-Chlorohexane Alkylation

Caption: A decision tree for troubleshooting low yield.

Diagram 2: Experimental Workflow for 1-Chlorohexane Alkylation

Caption: A typical experimental workflow for the reaction.

Diagram 3: Carbocation Rearrangement in 1-Chlorohexane Alkylation

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 1-Chlorohexane and 1-Bromohexane in Nucleophilic Substitution and Elimination Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry and drug development, a nuanced understanding of alkyl halide reactivity is paramount for predicting reaction outcomes and optimizing synthetic routes. This guide provides an objective comparison of the reactivity of 1-chlorohexane and 1-bromohexane (B126081), two primary alkyl halides, in nucleophilic substitution (SN2) and base-induced elimination (E2) reactions. This analysis is supported by established chemical principles and experimental data to aid researchers in making informed decisions in their synthetic endeavors.

Executive Summary

1-Bromohexane is a more reactive substrate than 1-chlorohexane in both SN2 and E2 reactions. This heightened reactivity is primarily attributed to the superior leaving group ability of the bromide ion (Br⁻) compared to the chloride ion (Cl⁻). The carbon-bromine bond is weaker and more polarizable than the carbon-chlorine bond, facilitating an easier departure of the leaving group and, consequently, a faster reaction rate. While both substrates favor the SN2 pathway with strong, unhindered nucleophiles, the use of a sterically hindered, strong base can promote the E2 pathway.

Data Presentation: Reactivity Comparison

The following table summarizes the relative reactivity of 1-chlorohexane and 1-bromohexane in key reaction types.

Reaction Type	Reagents	1-Chlorohexane Reactivity	1-Bromohexane Reactivity	Key Observations
SN2	Sodium Iodide in Acetone (B3395972)	Slower	Faster	The formation of a precipitate (NaX) is observed more rapidly with 1-bromohexane, indicating a faster reaction rate.
E2	Potassium tert-butoxide in tert-butanol	Slower	Faster	1-bromohexane will undergo elimination at a faster rate to form 1-hexene (B165129).
Substitution vs. Elimination	Sodium Ethoxide in Ethanol	Primarily SN2	Primarily SN2	Both primary halides favor substitution with a strong, unhindered base/nucleophile.

Theoretical Framework

The reactivity of alkyl halides in nucleophilic substitution and elimination reactions is governed by several factors, including the nature of the leaving group, the structure of the alkyl halide, the strength and concentration of the nucleophile or base, and the solvent.

Leaving Group Ability

A good leaving group is a species that can stabilize the negative charge it acquires upon departing from the substrate. For the halogens, the leaving group ability increases down the group in the periodic table (I⁻ > Br⁻ > Cl⁻ > F⁻). This is due to a combination of factors:

• Polarizability: Larger anions like bromide have a more diffuse electron cloud that is more easily distorted, which helps to stabilize the developing negative charge in the transition state.

• Basicity: Weaker bases are better leaving groups. Bromide is a weaker base than chloride, meaning it is more stable as an independent ion in solution.

The greater polarizability and lower basicity of bromide compared to chloride make it a better leaving group, thus accelerating both SN2 and E2 reactions for 1-bromohexane relative to 1-chlorohexane.

Reaction Mechanisms

SN2 (Substitution, Nucleophilic, Bimolecular)

The SN2 reaction is a one-step process where a nucleophile attacks the carbon atom bearing the leaving group from the backside, leading to an inversion of stereochemistry. The rate of an SN2 reaction is dependent on the concentrations of both the alkyl halide and the nucleophile.

Figure 1. SN2 Reaction Pathway.

E2 (Elimination, Bimolecular)

The E2 reaction is also a one-step, concerted process where a strong base removes a proton from a carbon atom adjacent to the carbon bearing the leaving group, simultaneously forming a double bond and expelling the leaving group. The rate of an E2 reaction is dependent on the concentrations of both the alkyl halide and the base.

Figure 2. E2 Reaction Pathway.

Experimental Protocols

The following are generalized experimental protocols for comparing the reactivity of 1-chlorohexane and 1-bromohexane.

Experiment 1: Comparison of SN2 Reactivity using Sodium Iodide in Acetone

Objective: To qualitatively compare the rates of SN2 reaction of 1-chlorohexane and 1-bromohexane.

Materials:

• 1-Chlorohexane

• 1-Bromohexane

• 15% Sodium Iodide (NaI) in acetone solution

• Test tubes

• Water bath

Procedure:

• Place 2 mL of the 15% NaI in acetone solution into two separate, dry test tubes.

• Add 4-5 drops of 1-chlorohexane to the first test tube and 4-5 drops of 1-bromohexane to the second test tube.

• Stopper and shake both test tubes simultaneously.

• Observe the test tubes for the formation of a precipitate (sodium chloride or sodium bromide). Record the time it takes for the precipitate to first appear.

• If no reaction is observed at room temperature after 5 minutes, place the test tubes in a warm water bath (approximately 50°C) and continue to observe for any changes.

Expected Outcome: A precipitate of sodium bromide will form more rapidly in the test tube containing 1-bromohexane than the precipitate of sodium chloride in the test tube containing 1-chlorohexane. This is because bromide is a better leaving group.

Figure 3. Experimental workflow for comparing SN2 reactivity.

Experiment 2: Comparison of E2 Reactivity and Product Distribution

Objective: To compare the rates and products of the E2 reaction of 1-chlorohexane and 1-bromohexane with a strong, sterically hindered base.

Materials:

• 1-Chlorohexane

• 1-Bromohexane

• Potassium tert-butoxide solution in tert-butanol

• Reaction flasks equipped with reflux condensers

• Heating mantles

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Set up two separate reaction flasks, each with a reflux condenser.

• In the first flask, place a known amount of 1-chlorohexane and the potassium tert-butoxide solution.

• In the second flask, place an equimolar amount of 1-bromohexane and the same volume of the potassium tert-butoxide solution.

• Heat both reaction mixtures to reflux for a set period (e.g., 1 hour).

• After the reaction period, cool the mixtures and work up the samples to isolate the organic products.

• Analyze the product mixtures by GC-MS to identify the products and determine their relative amounts.

Expected Outcome: Both reactions will primarily yield 1-hexene. The reaction with 1-bromohexane will proceed to a greater extent of completion in the given time frame, as indicated by a lower amount of remaining starting material and a higher yield of 1-hexene compared to the reaction with 1-chlorohexane.

Conclusion

For researchers engaged in organic synthesis, the choice between 1-chlorohexane and 1-bromohexane as a substrate can significantly impact reaction efficiency. The experimental evidence and theoretical principles consistently demonstrate that 1-bromohexane is the more reactive compound in both SN2 and E2 reactions. This is a direct consequence of the superior leaving group ability of the bromide ion. Therefore, when a higher reaction rate is desired for nucleophilic substitution or elimination reactions involving a primary hexyl halide, 1-bromohexane is the preferred starting material. However, factors such as cost and availability of the starting materials may also influence the final decision in a practical laboratory setting.

SN1 vs. SN2 Reactions: A Comparative Guide for 1-Chlorohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the SN1 and SN2 reaction likelihood for 1-chlorohexane, a primary alkyl halide. The content is supported by established principles of organic chemistry and provides detailed experimental protocols for the kinetic analysis of these reactions.

Executive Summary

1-Chlorohexane, as a primary alkyl halide, overwhelmingly favors the SN2 (Substitution Nucleophilic Bimolecular) reaction pathway over the SN1 (Substitution Nucleophilic Unimolecular) pathway. This preference is dictated by two primary factors: the significant instability of the primary carbocation intermediate required for an SN1 mechanism and the minimal steric hindrance around the alpha-carbon, which allows for efficient backside attack by a nucleophile in an SN2 reaction. While SN1 reactions are theoretically possible, they are generally not observed for primary substrates like 1-chlorohexane under typical laboratory conditions.

Factors Governing SN1 vs. SN2 Pathway for 1-Chlorohexane

The competition between SN1 and SN2 pathways is influenced by several key factors:

• Substrate Structure: 1-chlorohexane is a primary (1°) alkyl halide. The rate of SN2 reactions is highly sensitive to steric hindrance at the reaction center. Primary alkyl halides, with minimal steric bulk, are ideal substrates for SN2 reactions. Conversely, the SN1 mechanism proceeds through a carbocation intermediate. Primary carbocations are highly unstable and their formation is energetically unfavorable, thus disfavoring the SN1 pathway.

• Nucleophile Strength: SN2 reactions are favored by strong, negatively charged nucleophiles.[1] The rate of an SN2 reaction is directly proportional to the concentration of both the substrate and the nucleophile.[2][3][4][5][6] In contrast, the rate-determining step of an SN1 reaction does not involve the nucleophile; therefore, weak nucleophiles (often the solvent itself) are sufficient.

• Solvent Effects: Polar aprotic solvents (e.g., acetone, DMSO, DMF) are ideal for SN2 reactions.[1] These solvents can dissolve the nucleophile but do not solvate it as strongly as protic solvents, leaving the nucleophile more "free" to attack the electrophilic carbon. Polar protic solvents (e.g., water, ethanol) favor SN1 reactions by stabilizing the carbocation intermediate and the leaving group through hydrogen bonding. For SN2 reactions, these protic solvents can form a "cage" around the nucleophile, hindering its reactivity.[1]

• Leaving Group Ability: Both SN1 and SN2 reactions are facilitated by a good leaving group. The chloride ion (Cl⁻) is a reasonably good leaving group.

Quantitative Data Comparison

Factor	Condition Favoring SN2	Expected Outcome for 1-Chlorohexane	Condition Favoring SN1	Expected Outcome for 1-Chlorohexane
Nucleophile	Strong (e.g., I⁻, CN⁻, OH⁻)	High reaction rate	Weak (e.g., H₂O, ROH)	Extremely low to no reaction
Solvent	Polar Aprotic (e.g., Acetone, DMSO)	Enhanced reaction rate	Polar Protic (e.g., H₂O, Ethanol)	Solvolysis, if it occurs, would be exceedingly slow
Temperature	Increased temperature generally increases rate	Faster reaction	Increased temperature can favor elimination (E2) as a side reaction	-
Concentration	Rate is dependent on [1-Chlorohexane] and [Nucleophile]	Second-order kinetics observed	Rate is dependent only on [1-Chlorohexane]	First-order kinetics (hypothetical)

Relative SN2 Reaction Rates of Alkyl Bromides with a Strong Nucleophile

This table, adapted from data for alkyl bromides, illustrates the dramatic effect of substrate structure on SN2 reactivity. 1-Chlorohexane, being a primary halide, would be expected to follow a similar trend.

Alkyl Bromide	Type	Relative Rate
CH₃Br	Methyl	1200
CH₃CH₂Br	Primary	40
CH₃CH₂CH₂Br	Primary	16
(CH₃)₂CHBr	Secondary	1
(CH₃)₃CBr	Tertiary	negligible

Data adapted from established relative rates for SN2 reactions.

Experimental Protocols

To quantitatively assess the SN2 reaction likelihood of 1-chlorohexane, the following experimental protocols can be employed.

Experiment 1: Determination of the SN2 Rate Constant for the Reaction of 1-Chlorohexane with Sodium Iodide in Acetone

Objective: To determine the second-order rate constant for the SN2 reaction of 1-chlorohexane with sodium iodide.

Materials:

• 1-Chlorohexane

• Sodium iodide (NaI)

• Acetone (anhydrous)

• Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Starch indicator solution

• Hydrochloric acid (HCl), dilute

• Thermostatted water bath

• Conical flasks

• Pipettes and burettes

Procedure:

• Prepare solutions of known concentrations of 1-chlorohexane and sodium iodide in anhydrous acetone.

• Equilibrate the reactant solutions to the desired temperature in a thermostatted water bath.

• Initiate the reaction by mixing the 1-chlorohexane and sodium iodide solutions in a conical flask. Start a timer immediately.

• At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a flask containing a known excess of a solution that will react with the remaining iodide (e.g., by adding it to an acidic solution to convert I⁻ to I₂).

• Titrate the amount of unreacted iodide (as I₂) with a standardized solution of sodium thiosulfate using a starch indicator.

• The concentration of 1-chlorohexane at each time point can be calculated from the stoichiometry of the reaction.

• Plot 1/([A]t - [B]t) versus time, where [A] and [B] are the concentrations of the reactants. The slope of the line will be equal to the second-order rate constant, k.

Experiment 2: Monitoring SN2 Reaction Progress using Gas Chromatography (GC)

Objective: To monitor the disappearance of 1-chlorohexane and the appearance of the substitution product over time using gas chromatography.

Materials:

• 1-Chlorohexane

• Selected nucleophile (e.g., sodium azide (B81097) in DMSO)

• Appropriate solvent (e.g., DMSO)

• Internal standard (e.g., a non-reactive alkane)

• Gas chromatograph with a suitable column (e.g., a polar capillary column) and detector (e.g., Flame Ionization Detector - FID)

• Thermostatted reaction vessel

Procedure:

• Prepare a reaction mixture containing 1-chlorohexane, the nucleophile, the solvent, and a known concentration of an internal standard.

• Maintain the reaction at a constant temperature.

• At various time points, withdraw a small sample of the reaction mixture.

• Quench the reaction in the sample (e.g., by rapid cooling or dilution).

• Inject the quenched sample into the gas chromatograph.

• Measure the peak areas of 1-chlorohexane and the product relative to the internal standard.

• Convert the peak area ratios to concentrations using a pre-determined calibration curve.

• Plot the concentration of 1-chlorohexane versus time to determine the reaction rate and order.

Visualizing Reaction Pathways and Workflows

Conclusion

For 1-chlorohexane, the SN2 reaction is the dominant and, for all practical purposes, the only significant nucleophilic substitution pathway. The instability of the primary carbocation intermediate effectively precludes the SN1 mechanism. Researchers and professionals in drug development can confidently predict that reactions involving 1-chlorohexane with strong nucleophiles in polar aprotic solvents will proceed via an SN2 mechanism, leading to a single substitution product with inversion of stereochemistry if a chiral center were present. The provided experimental protocols offer a framework for the quantitative determination of the kinetics of these reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 3. byjus.com [byjus.com]
• 4. Khan Academy [khanacademy.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]

A Spectroscopic Deep Dive: Differentiating 1-Chlorohexane and Its Positional Isomers

In the realm of chemical analysis and drug development, the precise identification of isomeric compounds is paramount. Positional isomers, such as 1-chlorohexane, 2-chlorohexane, and 3-chlorohexane, share the same molecular formula (C₆H₁₃Cl) but differ in the placement of the chlorine atom along the hexane (B92381) chain. This subtle structural variance leads to distinct physical, chemical, and spectroscopic properties. This guide provides an objective comparison of these three isomers using fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), supported by experimental data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The chemical shift (δ) of a nucleus is highly sensitive to its local electronic environment, which is directly influenced by the position of the electronegative chlorine atom.

¹H NMR Spectroscopy Data

The ¹H NMR spectra of the chloroalkane isomers are distinguished by the chemical shift and splitting pattern of the proton(s) on the carbon bearing the chlorine atom (the α-carbon).

Compound	Proton Assignment	Chemical Shift (δ) ppm	Splitting Pattern
1-Chlorohexane	H-1 (-CH₂Cl)	~3.5	Triplet
H-2 (-CH₂-)	~1.8	Multiplet
H-3, H-4, H-5 (-CH₂-)	~1.3-1.4	Multiplet
H-6 (-CH₃)	~0.9	Triplet
2-Chlorohexane	H-2 (-CHCl-)	~4.0	Multiplet
H-1 (-CH₃)	~1.5	Doublet
H-3 (-CH₂-)	~1.7	Multiplet
H-4, H-5 (-CH₂-)	~1.3	Multiplet
H-6 (-CH₃)	~0.9	Triplet
3-Chlorohexane	H-3 (-CHCl-)	~3.9	Multiplet
H-2, H-4 (-CH₂-)	~1.7	Multiplet
H-1, H-6 (-CH₃)	~0.9-1.0	Triplets
H-5 (-CH₂-)	~1.4	Multiplet

¹³C NMR Spectroscopy Data

The effect of the chlorine atom is most pronounced on the α-carbon, which experiences a significant downfield shift. This effect diminishes with increasing distance from the halogen.

Compound	Carbon Assignment	Chemical Shift (δ) ppm
1-Chlorohexane [1][2]	C-1 (-CH₂Cl)	~45
C-2	~33
C-3	~27
C-4	~31
C-5	~22
C-6	~14
2-Chlorohexane [3][4]	C-2 (-CHCl-)	~58
C-1	~25
C-3	~40
C-4	~29
C-5	~22
C-6	~14
3-Chlorohexane [5][6]	C-3 (-CHCl-)	~62
C-2, C-4	~37
C-1, C-6	~11, ~14
C-5	~20

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of its bonds. For alkyl halides, the most characteristic absorption is the C-Cl stretching vibration.

Compound	Vibrational Mode	Frequency (cm⁻¹)
1-Chlorohexane	C-Cl Stretch	~725-650
-CH₂- Wag (-CH₂Cl)	~1300-1150[7]
2-Chlorohexane	C-Cl Stretch	~750-550[8]
3-Chlorohexane	C-Cl Stretch	~750-550

The C-H stretching vibrations for all isomers are typically observed between 3000-2850 cm⁻¹. While the C-Cl stretch is a key indicator, its presence in the fingerprint region (below 1500 cm⁻¹) can sometimes be complex to interpret due to overlapping absorptions.[7] However, the unique pattern in this region can be used to distinguish between the isomers.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. Alkyl chlorides are characterized by the presence of two molecular ion peaks, [M]⁺ and [M+2]⁺, due to the natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).[9]

Compound	Molecular Ion Peaks (m/z)	Key Fragment Ions (m/z)	Fragmentation Pathway
1-Chlorohexane	120, 122	91, 63, 43	α-cleavage (loss of C₅H₁₁), loss of Cl•
2-Chlorohexane	120, 122	105, 77, 63, 43	α-cleavage (loss of CH₃• or C₄H₉•), loss of Cl•
3-Chlorohexane	120, 122	91, 77, 63, 43	α-cleavage (loss of C₂H₅• or C₃H₇•), loss of Cl•

The base peak in the mass spectrum often results from the heterolytic cleavage of the carbon-halogen bond, leading to a stable carbocation.[9] The different substitution patterns of the isomers lead to the formation of different primary, secondary, or tertiary carbocation fragments, influencing the fragmentation pattern.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the chloroalkane isomer in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Instrumentation: Utilize a standard NMR spectrometer (e.g., 300 or 500 MHz).

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • For ¹³C NMR, use a proton-decoupled pulse sequence to obtain a spectrum with single lines for each unique carbon atom.

• Data Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: As chloroalkanes are liquids at room temperature, the spectrum can be obtained neat. Place a drop of the sample between two salt plates (e.g., NaCl or KBr).

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record a background spectrum of the clean salt plates. Then, run the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background.

• Data Analysis: Identify the characteristic absorption bands and compare their frequencies with known correlation charts.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) for separation and direct injection.

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole).

• Detection: The abundance of each ion is measured by a detector, generating the mass spectrum.

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for the spectroscopic comparison and differentiation of 1-chlorohexane and its isomers.

References

• 1. spectrabase.com [spectrabase.com]
• 2. 1-Chlorohexane(544-10-5) 13C NMR [m.chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. spectrabase.com [spectrabase.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 3-CHLOROHEXANE(2346-81-8) 13C NMR spectrum [chemicalbook.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. 2-Chlorohexane | 638-28-8 | Benchchem [benchchem.com]
• 9. jove.com [jove.com]

A Comparative Guide to Purity Analysis of 1-Chlorohexane: NMR vs. GC

For researchers, scientists, and drug development professionals, the accurate determination of purity for starting materials and intermediates like 1-chlorohexane is a critical checkpoint in the synthetic workflow. The presence of impurities, even in trace amounts, can significantly impact reaction yields, catalyst performance, and the safety profile of the final product. This guide provides an in-depth comparison of two powerful analytical techniques for assessing the purity of 1-chlorohexane: Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography (GC).

This objective comparison is supported by detailed experimental protocols and a summary of expected quantitative performance, enabling an informed decision on the most suitable method for specific analytical needs.

Executive Summary of Purity Analysis Methods

Both qNMR and GC are robust methods for the purity determination of volatile organic compounds such as 1-chlorohexane. While GC is a more traditional and widely used method for this class of compounds, qNMR offers distinct advantages, particularly in terms of being a primary ratio method of measurement.

Feature	Quantitative NMR (qNMR)	Gas Chromatography (GC)
Principle	Signal intensity is directly proportional to the number of nuclei.[1][2]	Separation based on volatility and interaction with a stationary phase, followed by detection.
Quantitation	Absolute quantification using an internal standard without the need for a 1-chlorohexane reference standard.[3][4]	Relative quantification based on area percent, or absolute quantification with a certified reference standard of 1-chlorohexane.
Strengths	- Primary analytical method.[5]- Non-destructive.- Provides structural information of impurities.- High precision and accuracy.[5]	- High sensitivity for volatile compounds.- Excellent separation of closely related impurities.- Widely available and cost-effective.
Limitations	- Lower sensitivity compared to GC-FID/MS.- Potential for signal overlap in complex mixtures.- Requires a relatively larger amount of sample.	- Thermally labile compounds may degrade.- Requires a reference standard for absolute quantification.
Typical Purity	>99% (Hypothetical, based on technique's high accuracy)	≥98.0% (as per typical supplier specifications).[6]

Quantitative Data Comparison

The following table summarizes hypothetical yet realistic quantitative data for the purity analysis of a single batch of 1-chlorohexane using both qNMR and GC. This data is based on the typical performance characteristics of each technique as described in the literature.

Parameter	qNMR	GC-FID
Purity (mass %)	99.2%	99.1%
Relative Standard Deviation (RSD)	0.15%	0.30%
Limit of Detection (LOD)	~0.05%	~0.001%
Limit of Quantitation (LOQ)	~0.15%	~0.005%
Identified Impurities	Hexanol (0.3%), Dichloromethane (0.1%), Unidentified Alkane (0.4%)	Hexanol (0.35%), 2-Chlorohexane (0.2%), Unidentified Impurity 1 (0.25%), Unidentified Impurity 2 (0.1%)

Experimental Protocols

Detailed methodologies for both qNMR and GC analysis of 1-chlorohexane are provided below.

Quantitative ¹H NMR Spectroscopy Protocol

1. Sample Preparation:

• Accurately weigh approximately 20 mg of 1-chlorohexane into a clean, dry vial.

• Accurately weigh approximately 10 mg of a suitable internal standard (e.g., maleic acid, 1,4-dinitrobenzene) into the same vial. The internal standard should have a known purity, be stable, and have signals that do not overlap with the analyte signals.

• Dissolve the mixture in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) that completely dissolves both the sample and the internal standard.[7]

• Vortex the vial to ensure a homogenous solution and transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher NMR spectrometer.

• Pulse Sequence: A standard 90° pulse sequence.

• Relaxation Delay (d1): A long relaxation delay of at least 5 times the longest T₁ of both the analyte and internal standard is crucial for accurate quantification. A typical starting point is 30 seconds.

• Number of Scans (ns): Sufficient scans to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.[8]

• Acquisition Time (aq): At least 3 seconds to ensure good digital resolution.

• Temperature: Maintain a constant and controlled temperature (e.g., 298 K).

3. Data Processing and Purity Calculation:

• Apply a line broadening of 0.3 Hz to the FID before Fourier transformation.

• Manually phase the spectrum and perform a baseline correction.

• Integrate a well-resolved signal of 1-chlorohexane (e.g., the triplet at ~3.5 ppm corresponding to the -CH₂Cl protons) and a known signal from the internal standard.

• Calculate the purity of 1-chlorohexane using the following formula:

Gas Chromatography (GC) Protocol

1. Sample Preparation:

• Prepare a stock solution of 1-chlorohexane in a suitable volatile solvent (e.g., dichloromethane, hexane) at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to prepare calibration standards if absolute quantification is desired.

2. GC Instrument Conditions:

• Gas Chromatograph: A GC system equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating alkyl halides. [9]* Injector: Split/splitless inlet at 250°C with a split ratio of 50:1.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 200°C at a rate of 10°C/min.

  • Hold: Hold at 200°C for 5 minutes.

• Detector:

  • FID: 280°C.

  • MS: Transfer line at 280°C, ion source at 230°C, and mass range of m/z 35-300.

3. Data Analysis:

• Identify the peak corresponding to 1-chlorohexane based on its retention time.

• For purity determination by area percent, calculate the percentage of the 1-chlorohexane peak area relative to the total area of all peaks in the chromatogram.

• For quantitative analysis, generate a calibration curve from the analysis of the prepared standards and determine the concentration of 1-chlorohexane in the sample.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the purity analysis process for both qNMR and GC.

Caption: Workflow for purity analysis of 1-chlorohexane by qNMR.

Caption: Workflow for purity analysis of 1-chlorohexane by GC.

Conclusion

Both qNMR and GC are highly effective for the purity assessment of 1-chlorohexane.

• Gas Chromatography is a sensitive, high-resolution technique that is ideally suited for the routine quality control of volatile compounds and for the detection of trace-level impurities. Its widespread availability and lower operational cost make it a practical choice for many laboratories.

• Quantitative NMR , on the other hand, stands out as a primary ratio method that provides a direct measure of purity without the need for a specific reference standard of the analyte. [10]This, coupled with its ability to provide structural information about unknown impurities, makes it an invaluable tool for method validation, certification of reference materials, and in-depth analysis during process development.

The choice between these two powerful techniques will ultimately depend on the specific requirements of the analysis, including the desired level of accuracy, the need for structural elucidation of impurities, and the availability of instrumentation and reference standards. For routine quality control where impurities are known, GC is often sufficient. For applications requiring the highest accuracy and for the characterization of new batches or synthesis routes, qNMR provides a more comprehensive and definitive analysis.

References

• 1. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 4. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. 1-Chlorohexane CAS 544-10-5 | 818497 [merckmillipore.com]
• 7. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. ijpsr.com [ijpsr.com]
• 10. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of Solvents for 1-Chlorohexane Reactions: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of solvent is a critical parameter that can dictate the outcome of a chemical reaction. This guide provides a comparative analysis of various solvents for reactions involving 1-chlorohexane, focusing on nucleophilic substitution and elimination pathways. The information presented herein is supported by established chemical principles and collated experimental data to aid in solvent selection and reaction optimization.

1-Chlorohexane, a primary alkyl halide, is a versatile substrate that primarily undergoes bimolecular nucleophilic substitution (S(_N)2) reactions. However, under certain conditions, unimolecular nucleolecular substitution (S(_N)1) and elimination (E2) reactions can also occur. The solvent plays a pivotal role in determining which of these pathways is favored and influences reaction rates and product yields.

Data Presentation: Solvent Effects on 1-Chlorohexane Reactions

The following tables summarize the expected outcomes for reactions of 1-chlorohexane with different nucleophiles in a variety of commonly used solvents. The quantitative data is a synthesis of literature values for similar alkyl halides and established principles of solvent effects.

Reaction	Nucleophile	Solvent	Predominant Mechanism	Relative Rate	Expected Major Product(s)	Typical Yield (%)
Substitution
1-Chlorohexane + NaN₃	Azide (B81097) (N₃⁻)	Ethanol (B145695) (Polar Protic)	S(_N)2	Low	1-Azidohexane	40-60
1-Chlorohexane + NaN₃	Azide (N₃⁻)	DMF (Polar Aprotic)	S(_N)2	High	1-Azidohexane	>90
1-Chlorohexane + NaOH	Hydroxide (B78521) (OH⁻)	50% Ethanol/Water	S(_N)2	Moderate	1-Hexanol	60-80
1-Chlorohexane + NaCN	Cyanide (CN⁻)	DMSO (Polar Aprotic)	S(_N)2	High	1-Cyanohexane	>90
Solvolysis
1-Chlorohexane in 80% Ethanol/Water	Water/Ethanol	80% Ethanol/Water	S(_N)1/S(_N)2 Borderline	Very Low	1-Hexanol, 1-Ethoxyhexane	<10
Elimination
1-Chlorohexane + KOtBu	t-Butoxide (tBuO⁻)	THF (Polar Aprotic)	E2	High	1-Hexene	>80

Understanding the Reaction Mechanisms

The choice of solvent directly influences the stability of reactants, transition states, and intermediates, thereby dictating the predominant reaction mechanism.

S(_N)2 Mechanism

The S(_N)2 (bimolecular nucleophilic substitution) reaction is a one-step process where the nucleophile attacks the carbon atom bearing the leaving group from the backside, leading to an inversion of stereochemistry. The rate of this reaction is dependent on the concentration of both the alkyl halide and the nucleophile.

• Polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and acetone (B3395972) are ideal for S(_N)2 reactions.[1] These solvents can solvate the cation of the nucleophilic salt but leave the anion (the nucleophile) relatively "naked" and highly reactive.[1]

• Polar protic solvents like water, ethanol, and methanol (B129727) hinder S(_N)2 reactions. They form hydrogen bonds with the nucleophile, creating a solvent cage that lowers its energy and nucleophilicity.

Figure 1: S(_N)2 Reaction Pathway

S(_N)1 Mechanism

The S(_N)1 (unimolecular nucleophilic substitution) reaction is a two-step process. The first and rate-determining step is the spontaneous dissociation of the leaving group to form a carbocation intermediate. The second step is the rapid attack of the nucleophile on the carbocation.

• Polar protic solvents are excellent for S(_N)1 reactions because they can stabilize both the carbocation intermediate through ion-dipole interactions and the leaving group anion through hydrogen bonding. However, for a primary alkyl halide like 1-chlorohexane, the formation of a primary carbocation is highly unfavorable, making the S(_N)1 pathway very slow.

Figure 2: S(_N)1 Reaction Pathway

E2 Mechanism

The E2 (bimolecular elimination) reaction is a one-step process where a strong, sterically hindered base removes a proton from a carbon adjacent to the leaving group, leading to the formation of a double bond.

• Polar aprotic solvents are often used for E2 reactions. The use of a strong, bulky base like potassium tert-butoxide (KOtBu) favors elimination over substitution.

Figure 3: E2 Reaction Pathway

Experimental Protocols

The following are generalized experimental protocols for key reactions of 1-chlorohexane. Safety Note: 1-chlorohexane and many of the solvents and reagents used are flammable and/or toxic. All procedures should be carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: S(_N)2 Reaction of 1-Chlorohexane with Sodium Azide in DMF

Objective: To synthesize 1-azidohexane.

Materials:

• 1-Chlorohexane

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve sodium azide (1.2 equivalents) in anhydrous DMF.

• Add 1-chlorohexane (1.0 equivalent) to the stirred solution.

• Heat the reaction mixture to 60-70°C and maintain for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain crude 1-azidohexane.

• Purify the product by vacuum distillation.

Protocol 2: S(_N)2 Reaction of 1-Chlorohexane with Sodium Hydroxide in Aqueous Ethanol

Objective: To synthesize 1-hexanol.

Materials:

• 1-Chlorohexane

• Sodium hydroxide (NaOH)

• Ethanol

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Prepare a 50% aqueous ethanol solution.

• In a round-bottom flask, dissolve sodium hydroxide (1.5 equivalents) in the 50% aqueous ethanol.

• Add 1-chlorohexane (1.0 equivalent) to the solution.

• Heat the mixture to reflux (approximately 80-90°C) for 2-3 hours.[2]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and perform a workup similar to Protocol 1 to isolate 1-hexanol.

Protocol 3: E2 Reaction of 1-Chlorohexane with Potassium tert-Butoxide in THF

Objective: To synthesize 1-hexene.

Materials:

• 1-Chlorohexane

• Potassium tert-butoxide (KOtBu)

• Tetrahydrofuran (THF), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve potassium tert-butoxide (1.5 equivalents) in anhydrous THF.

• Cool the solution in an ice bath.

• Slowly add 1-chlorohexane (1.0 equivalent) to the cooled, stirred solution.

• Allow the reaction to stir at room temperature for 1-2 hours.

• Monitor the reaction by gas chromatography (GC) or TLC (of a quenched aliquot).

• Upon completion, quench the reaction by slowly adding water.

• Perform a workup similar to Protocol 1 to isolate 1-hexene. Due to its volatility, distillation should be performed carefully.

Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate solvent for a reaction involving 1-chlorohexane.

Figure 4: Solvent Selection Workflow

References

• 1. youtube.com [youtube.com]
• 2. chemguide.co.uk [chemguide.co.uk]

A Comparative Guide to 1-Chlorohexane and Other Alkyl Halides in Synthesis

For researchers, scientists, and professionals in drug development, the choice of an appropriate alkyl halide is a critical decision in the synthesis of organic molecules. This guide provides an objective comparison of 1-chlorohexane with other primary alkyl halides, specifically 1-bromohexane (B126081) and 1-iodohexane (B118524), focusing on their performance in common synthetic reactions. The information presented is supported by established principles in organic chemistry and illustrative experimental data.

Physical and Chemical Properties

The selection of an alkyl halide is often influenced by its physical properties, which can affect reaction setup and purification processes. A summary of key physical properties for hexyl halides is presented below.

Property	1-Chlorohexane	1-Bromohexane	1-Iodohexane
CAS Number	544-10-5[1][2][3][4][5][6]	629-04-9	629-06-1
Molecular Formula	C6H13Cl[3][7][8][9]	C6H13Br	C6H13I
Molecular Weight	120.62 g/mol [2][3][5][7]	165.07 g/mol	212.07 g/mol
Boiling Point	133-135 °C[3][5][7]	154-158 °C	179-180 °C
Density	0.88 g/cm³[3][5][7]	1.17 g/cm³	1.44 g/cm³
Solubility in water	Sparingly soluble[4][7]	Insoluble	Insoluble

Reactivity in Nucleophilic Substitution (SN2) Reactions

Primary alkyl halides are excellent substrates for bimolecular nucleophilic substitution (SN2) reactions. The reactivity of the alkyl halide is significantly influenced by the nature of the halogen, which acts as the leaving group. The general order of reactivity for alkyl halides in SN2 reactions is R-I > R-Br > R-Cl > R-F.[10] This trend is attributed to the bond strength between the carbon and the halogen and the stability of the resulting halide anion. The C-I bond is the weakest and iodide is the most stable anion, making it the best leaving group.

While 1-chlorohexane is a versatile and cost-effective reagent, its reactivity in SN2 reactions is lower than that of its bromo and iodo counterparts. This can be advantageous when a less reactive substrate is desired to control selectivity in the presence of multiple electrophilic sites. However, for reactions requiring higher efficiency and faster reaction times, 1-bromohexane or 1-iodohexane are generally preferred.

Experimental Data Summary: Relative SN2 Reaction Rates

Alkyl Halide	Relative Rate (with a common nucleophile)
1-Iodohexane	Fastest
1-Bromohexane	Intermediate
1-Chlorohexane	Slowest

Grignard Reagent Formation

Grignard reagents are powerful nucleophiles widely used for the formation of carbon-carbon bonds.[11][12][13] They are typically prepared by the reaction of an alkyl halide with magnesium metal in an ethereal solvent.[11][14][15] The ease of Grignard reagent formation also follows the trend of C-X bond strength, with alkyl iodides and bromides being more reactive than alkyl chlorides.[11]

The formation of a Grignard reagent from 1-chlorohexane can be more challenging and may require activation of the magnesium or harsher reaction conditions. 1-Bromohexane and 1-iodohexane are generally the substrates of choice for the reliable and efficient synthesis of hexylmagnesium halides.

Experimental Protocols

General Protocol for a Comparative SN2 Reaction

This protocol provides a framework for comparing the reactivity of 1-chlorohexane, 1-bromohexane, and 1-iodohexane in an SN2 reaction with sodium iodide in acetone (B3395972) (Finkelstein reaction).[16]

Materials:

• 1-Chlorohexane

• 1-Bromohexane

• 1-Iodohexane

• Sodium iodide

• Acetone (anhydrous)

• Test tubes

• Water bath

Procedure:

• Prepare a 15% (w/v) solution of sodium iodide in anhydrous acetone.

• To three separate, dry test tubes, add 2 mL of the sodium iodide solution.

• To the first test tube, add 5 drops of 1-chlorohexane. To the second, add 5 drops of 1-bromohexane, and to the third, add 5 drops of 1-iodohexane.

• Stopper and shake each test tube to ensure mixing.

• Observe the test tubes for the formation of a precipitate (sodium chloride or sodium bromide). Note the time it takes for the precipitate to appear.

• If no reaction is observed at room temperature, gently warm the test tubes in a water bath (around 50 °C) and continue to observe for any changes.

Expected Observations: The reaction with 1-iodohexane will not show a precipitate as the halide is the same. The reaction with 1-bromohexane is expected to form a precipitate of sodium bromide relatively quickly. The reaction with 1-chlorohexane will be the slowest, and the formation of a sodium chloride precipitate may require heating.

Visualizing Reaction Mechanisms and Workflows

To further illustrate the concepts discussed, the following diagrams were generated using the DOT language.

Caption: SN2 reaction mechanism illustrating backside attack and inversion of stereochemistry.

Caption: A general experimental workflow for a nucleophilic substitution reaction.

Conclusion

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Page loading... [guidechem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. ez.restek.com [ez.restek.com]
• 7. 1-Chlorohexane - Wikipedia [en.wikipedia.org]
• 8. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. web.mnstate.edu [web.mnstate.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. leah4sci.com [leah4sci.com]
• 15. Grignard reagent - Wikipedia [en.wikipedia.org]
• 16. cactus.utahtech.edu [cactus.utahtech.edu]

Validating the Structure of 1-Chlorohexane Synthesis Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1-chlorohexane, a key intermediate in the production of various pharmaceuticals and specialty chemicals, can be achieved through several synthetic routes. The choice of method often depends on factors such as desired purity, yield, and reaction conditions. This guide provides an objective comparison of three common methods for synthesizing 1-chlorohexane from 1-hexanol (B41254), supported by experimental data to aid in the selection of the most appropriate method and to provide a framework for validating the structure of the resulting products.

Comparison of Synthesis Methods for 1-Chlorohexane

The performance of three primary methods for the synthesis of 1-chlorohexane from 1-hexanol are compared below: reaction with thionyl chloride (SOCl₂), reaction with concentrated hydrochloric acid (HCl) using a phase-transfer catalyst, and the Appel reaction.

Parameter	Thionyl Chloride Method	Concentrated HCl with Phase-Transfer Catalyst	Appel Reaction
Typical Yield	~55-65%[1]	Up to 95%[2]	High (typically >80%)
Purity of Crude Product	High	Moderate to High	High
Primary Byproducts	SO₂ (gas), HCl (gas)[1]	Di-n-hexyl ether	Triphenylphosphine (B44618) oxide
Reaction Conditions	Reflux, 1 hour[1]	105°C, 30-45 hours[2]	Mild (0°C to room temperature)
Reagent Cost & Handling	Thionyl chloride is corrosive and moisture-sensitive.	HCl is corrosive. Phase-transfer catalysts can be expensive.	Triphenylphosphine is a stable solid. Carbon tetrachloride is a regulated substance.
Purification Strategy	Simple workup involving washing and drying.[1] Gaseous byproducts are easily removed.	Separation from the aqueous phase and catalyst. Distillation may be required to remove di-n-hexyl ether.	Removal of triphenylphosphine oxide by filtration or chromatography.

Experimental Protocols

Detailed methodologies for the synthesis and structural validation of 1-chlorohexane are provided below.

Synthesis of 1-Chlorohexane

Method 1: Reaction with Thionyl Chloride

This protocol is adapted from a standard laboratory procedure.[1]

• Apparatus Setup: A 500 mL three-necked round-bottom flask is equipped with a reflux condenser, an addition funnel, and a magnetic stirrer. The setup is placed in a heating mantle.

• Reagent Addition: 22 mL of thionyl chloride is added to the round-bottom flask. 12.5 mL of 1-hexanol is added to the addition funnel.

• Reaction: The 1-hexanol is added dropwise to the stirred thionyl chloride. The addition is exothermic and should be done slowly.

• Reflux: Once the addition is complete, the mixture is heated to reflux and maintained for 1 hour.

• Workup and Purification:

  • The reaction mixture is cooled to room temperature.

  • The crude product is transferred to a separatory funnel and washed successively with distilled water, 10% sodium carbonate solution, and again with distilled water.

  • The organic layer is dried over anhydrous sodium sulfate.

  • The drying agent is removed by filtration to yield 1-chlorohexane. Further purification can be achieved by distillation.

Method 2: Reaction with Concentrated HCl and a Phase-Transfer Catalyst

This protocol is based on a patented procedure.[2]

• Reaction Setup: In a reaction vessel equipped with a stirrer and condenser, combine 1-hexanol, an excess of concentrated hydrochloric acid (e.g., 10 molar equivalents), and a catalytic amount of a phase-transfer catalyst such as hexabutylphosphonium bromide.

• Heating: The mixture is heated to 105°C with vigorous stirring.

• Reaction Time: The reaction is maintained at this temperature for 30 to 45 hours.

• Workup and Purification:

  • After cooling, the organic layer is separated from the aqueous layer.

  • The organic layer is washed with water and then with a dilute solution of sodium bicarbonate to neutralize any remaining acid.

  • The product is dried over a suitable drying agent (e.g., anhydrous magnesium sulfate).

  • If significant amounts of di-n-hexyl ether are present, fractional distillation is required for purification.

Method 3: The Appel Reaction

This is a general procedure for the Appel reaction.

• Apparatus Setup: A dry, three-necked flask is equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.

• Reagent Preparation: In the flask, dissolve triphenylphosphine (1.2 equivalents) in a dry, inert solvent such as dichloromethane (B109758) or acetonitrile.

• Reaction Initiation: Cool the solution to 0°C in an ice bath. Add carbon tetrachloride (1.2 equivalents) to the solution.

• Substrate Addition: Slowly add 1-hexanol (1 equivalent) to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Workup and Purification:

  • Upon completion, the reaction mixture is concentrated under reduced pressure.

  • The resulting residue is triturated with a non-polar solvent (e.g., pentane (B18724) or hexane) to precipitate the triphenylphosphine oxide byproduct.

  • The solid is removed by filtration.

  • The filtrate is concentrated to yield the crude 1-chlorohexane, which can be further purified by distillation.

Structural Validation Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Sample Preparation: Dilute a small aliquot of the crude or purified product in a suitable volatile solvent (e.g., dichloromethane or hexane) to a concentration of approximately 10-100 µg/mL.

• Instrument Parameters (Typical):

  • GC Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) at 70 eV.

  • Mass Range: 40-400 amu.

• Data Analysis: Identify the peaks in the chromatogram by comparing their mass spectra with a reference library (e.g., NIST). The retention time of 1-chlorohexane should be confirmed with a standard. Quantify the relative amounts of product and byproducts by integrating the peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire the spectrum on a 300 MHz or higher field spectrometer.

  • Expected Chemical Shifts for 1-Chlorohexane:

    • ~3.5 ppm (triplet, 2H, -CH₂Cl)

    • ~1.8 ppm (quintet, 2H, -CH₂CH₂Cl)

    • ~1.3-1.4 ppm (multiplet, 6H, -(CH₂)₃CH₃)

    • ~0.9 ppm (triplet, 3H, -CH₃)

• ¹³C NMR Spectroscopy:

  • Acquire the spectrum on a 75 MHz or higher field spectrometer.

  • Expected Chemical Shifts for 1-Chlorohexane:

    • ~45.1 ppm (-CH₂Cl)

    • ~32.5 ppm (-CH₂CH₂Cl)

    • ~31.3 ppm

    • ~26.5 ppm

    • ~22.5 ppm

    • ~14.0 ppm (-CH₃)

Byproduct Characterization

A key aspect of validating the structure of the synthesis product is the identification of potential byproducts.

Di-n-hexyl ether (from HCl method):

• ¹H NMR:

  • ~3.4 ppm (triplet, 4H, 2 x -OCH₂-)

  • ~1.6 ppm (quintet, 4H, 2 x -OCH₂CH₂-)

  • ~1.3 ppm (multiplet, 12H, 2 x -(CH₂)₃CH₃)

  • ~0.9 ppm (triplet, 6H, 2 x -CH₃)

• ¹³C NMR:

  • ~71.0 ppm (-OCH₂-)

  • ~31.8 ppm

  • ~29.5 ppm

  • ~25.8 ppm

  • ~22.7 ppm

  • ~14.1 ppm (-CH₃)

• GC-MS: The mass spectrum of di-n-hexyl ether will show a molecular ion peak (m/z 186) and characteristic fragmentation patterns for ethers, including alpha-cleavage.

Triphenylphosphine oxide (from Appel reaction):

• This is a solid and can be identified by its melting point (~156-158°C) and NMR spectrum. It is typically removed during workup and is not an impurity in the final distilled product.

Visualizing the Workflow and Logic

The following diagrams illustrate the overall workflow for the synthesis and validation of 1-chlorohexane, as well as the logical relationship between the different synthesis methods and their outcomes.

Caption: Experimental workflow for the synthesis and validation of 1-chlorohexane.

Caption: Logical comparison of 1-chlorohexane synthesis methods.

References

• 1. researchgate.net [researchgate.net]
• 2. SU1060101A3 - Process for producing 1-chlorohexane - Google Patents [patents.google.com]

An Economic Comparison of 1-Chlorohexane Synthesis Routes: A Guide for Researchers and Drug Development Professionals

Introduction

1-Chlorohexane is a versatile building block in organic synthesis, finding applications in the pharmaceutical and fragrance industries. Its production is achievable through several synthetic pathways, each with distinct economic and environmental implications. This guide provides an objective comparison of the most common synthesis routes to 1-chlorohexane, focusing on key economic indicators to aid researchers, scientists, and drug development professionals in selecting the most suitable method for their needs. The primary routes analyzed are the chlorination of 1-hexanol (B41254) using thionyl chloride (SOCl₂), the reaction of 1-hexanol with concentrated hydrochloric acid (HCl), and the free-radical chlorination of n-hexane.

Executive Summary of Economic Viability

The economic feasibility of each synthesis route is dependent on a variety of factors, including the cost of raw materials, reaction yield and time, energy consumption, and purification costs. A summary of these quantitative aspects is presented below.

Parameter	Route 1: 1-Hexanol + SOCl₂	Route 2: 1-Hexanol + conc. HCl	Route 3: Free-Radical Chlorination of n-Hexane
Yield	High (typically >80%)	Moderate to High (76% with HMPT, up to 95% with phase-transfer catalyst)[1][2]	Very Low (poor selectivity)
Starting Material Cost	High (Thionyl chloride is relatively expensive)	Moderate (Concentrated HCl is inexpensive)	Low (n-Hexane is a commodity chemical)
Reaction Time	Relatively Short (e.g., 1 hour reflux)[3]	Variable (45 mins with HMPT, 30-45 hours with phase-transfer catalyst)[1][2]	Not a primary factor due to low yield
Energy Consumption	Moderate (Heating for reflux and distillation)	Moderate to High (Heating for extended periods, especially with catalyst)	High (Requires initiation energy, e.g., UV light)
Purification Costs	Moderate (Distillation required to remove excess SOCl₂ and byproducts)	Moderate to High (Separation from aqueous phase and catalyst, followed by distillation)	Very High (Complex mixture of chlorinated hexanes requires extensive fractional distillation)
Byproducts	SO₂ (gas), HCl (gas)	Water	HCl (gas), various chlorinated hexane (B92381) isomers

Logical Flow of Economic Comparison

The following diagram illustrates the decision-making process for selecting a 1-chlorohexane synthesis route based on economic factors.

Caption: Economic evaluation workflow for 1-chlorohexane synthesis routes.

Detailed Experimental Protocols

Route 1: Chlorination of 1-Hexanol with Thionyl Chloride

This method is a common laboratory and industrial-scale procedure for the synthesis of primary alkyl chlorides. The reaction proceeds with the formation of gaseous byproducts, which drives the reaction to completion.

Experimental Workflow:

Caption: Workflow for 1-chlorohexane synthesis via the thionyl chloride route.

• Procedure: To a stirred solution of 1-hexanol (1.0 eq), thionyl chloride (1.1-1.5 eq) is added cautiously at a controlled temperature (typically 0-10 °C) due to the exothermic nature of the reaction.[3] The reaction mixture is then heated to reflux for approximately 1 hour to ensure complete conversion.[3]

• Work-up and Purification: After cooling, the excess thionyl chloride and the product are typically removed by distillation. The crude 1-chlorohexane is then washed successively with water, a dilute sodium carbonate solution to neutralize any remaining acid, and finally with water again. The organic layer is dried over a suitable drying agent (e.g., anhydrous sodium sulfate) and purified by fractional distillation to yield pure 1-chlorohexane. The gaseous byproducts, sulfur dioxide and hydrogen chloride, must be scrubbed from the off-gas stream.[4]

Route 2: Chlorination of 1-Hexanol with Concentrated Hydrochloric Acid

This route offers a more atom-economical approach as the only byproduct is water. However, the reaction is generally slower than with thionyl chloride and may require a catalyst to achieve reasonable reaction rates and yields.

• Procedure (with HMPT): A mixture of 1-hexanol and a solution of hydrogen chloride in hexamethylphosphoramide (B148902) (HMPT) is heated. For example, a 76% yield can be achieved after 45 minutes at 70-85 °C.[1]

• Procedure (with Phase-Transfer Catalyst): The reaction of 1-hexanol with an excess of concentrated hydrochloric acid in the presence of a phosphonium (B103445) salt as a phase-transfer catalyst can lead to high conversions (87-95%) at 105 °C, but requires significantly longer reaction times (30-45 hours).[2]

• Work-up and Purification: The organic layer containing 1-chlorohexane is separated from the aqueous phase. It is then washed with water and a neutralizing agent, dried, and purified by distillation. If a catalyst is used, its removal from the product stream is an additional consideration.

Route 3: Free-Radical Chlorination of n-Hexane

This method involves the reaction of n-hexane with chlorine gas, typically initiated by UV light. While the starting materials are inexpensive, the lack of selectivity makes this route economically unviable for the specific production of 1-chlorohexane.

• Procedure: n-Hexane is treated with chlorine gas under UV irradiation. The reaction is a chain reaction involving the formation of chlorine radicals.

• Product Distribution: The chlorination of n-hexane results in a mixture of all possible monochlorinated isomers (1-chlorohexane, 2-chlorohexane, and 3-chlorohexane), as well as dichlorinated and polychlorinated products. The distribution is influenced by the number of hydrogen atoms at each position and their relative reactivity (tertiary > secondary > primary). This leads to a very low yield of the desired 1-chlorohexane.

• Purification: The separation of 1-chlorohexane from the complex mixture of isomers and other byproducts is extremely difficult and energy-intensive, typically requiring highly efficient fractional distillation columns. This complex purification process is the primary reason for the economic inviability of this route.

Concluding Remarks

For the selective synthesis of 1-chlorohexane, the choice between the thionyl chloride and hydrochloric acid routes depends on a trade-off between raw material costs, reaction time, and capital investment for handling specific reagents and byproducts. The thionyl chloride route offers faster reaction times and high yields but involves a more expensive and hazardous reagent. The hydrochloric acid route is more atom-economical and uses a cheaper chlorinating agent, but may require longer reaction times or the use of a catalyst, which adds to the cost and complexity of the process. The free-radical chlorination of n-hexane is not a recommended route for the specific synthesis of 1-chlorohexane due to its inherent lack of selectivity and the subsequent prohibitive purification costs.

For industrial-scale production, a thorough techno-economic analysis, considering local raw material prices, energy costs, and environmental regulations, is essential to determine the most profitable synthesis strategy.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. SU1060101A3 - Process for producing 1-chlorohexane - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. readchemistry.com [readchemistry.com]

A Comparative Environmental Impact Assessment of 1-Chlorohexane and Other Common Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in chemical synthesis and drug development, with significant implications for process efficiency, safety, and environmental impact. As the chemical industry increasingly embraces the principles of green chemistry, a thorough understanding of the environmental footprint of common solvents is paramount. This guide provides an objective comparison of the environmental impact of 1-chlorohexane against a selection of frequently used laboratory solvents. The data presented herein is intended to empower researchers to make informed decisions that align with sustainability goals without compromising scientific outcomes.

Quantitative Environmental Impact Data

The following tables summarize key environmental indicators for 1-chlorohexane and a range of alternative solvents. These metrics provide a basis for comparing their potential toxicity to aquatic life, their persistence in the environment, and their contribution to global warming.

Table 1: Aquatic Toxicity Data

Solvent	Fish (LC50, 96h, mg/L)	Invertebrate (Daphnia magna, EC50, 48h, mg/L)
1-Chlorohexane	No data available	203 (5 min EC50), 256 (30 min EC50)[1]
n-Hexane	2.1 - 2.5	2.1
Acetone	>100	13,299
Toluene	7.63	6.0[2]
Dichloromethane	193	220
Ethyl Acetate	230	717
Ethanol (B145695)	13,000	12,340[3]
Isopropanol	9,640	>10,000

Table 2: Biodegradability and Global Warming Potential (GWP)

Solvent	Ready Biodegradability (% Degradation in 28 days, OECD 301D)	Global Warming Potential (GWP, 100-year)
1-Chlorohexane	No data available	No data available
n-Hexane	Readily biodegradable	3.06 (indirect)[4]
Acetone	Readily biodegradable	0.5
Toluene	Not readily biodegradable	No data available
Dichloromethane	Readily biodegradable	9[5]
Ethyl Acetate	Readily biodegradable	No data available
Ethanol	Readily biodegradable	-253 to 19 g CO2 eq./L (feedstock dependent)[6]
Isopropanol	Readily biodegradable	No data available

Experimental Protocols

The data presented in the tables above are derived from standardized ecotoxicological and environmental fate studies. The following are detailed methodologies for the key experiments cited.

OECD 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour period.

• Test Organism: A standardized fish species, such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss), is used.

• Test Conditions: Fish are exposed to a range of concentrations of the test substance in water under controlled laboratory conditions, including temperature, pH, and light cycle. A control group is maintained in water without the test substance.

• Procedure:

  • A series of test solutions of different concentrations are prepared.

  • Fish are introduced into the test and control vessels.

  • Observations of mortality and any sublethal effects are made at 24, 48, 72, and 96 hours.

  • The concentration of the test substance in the water is measured at the beginning and end of the test to ensure exposure concentrations are maintained.

• Endpoint: The LC50 value and its 95% confidence limits are calculated for the 96-hour exposure period using statistical methods.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test evaluates the acute toxicity of a substance to the aquatic invertebrate Daphnia magna. The endpoint is the effective concentration that causes immobilization in 50% of the daphnids (EC50).

• Test Organism: Young daphnids (Daphnia magna), less than 24 hours old, are used for the test.

• Test Conditions: The daphnids are exposed to a range of concentrations of the test substance in a defined aqueous medium for 48 hours under controlled temperature and light conditions.

• Procedure:

  • Test solutions of varying concentrations are prepared.

  • Daphnids are placed in the test and control vessels.

  • The number of immobilized daphnids (those that are unable to swim) is recorded at 24 and 48 hours.

• Endpoint: The EC50 value at 48 hours, along with its confidence limits, is determined using statistical analysis.

OECD 301D: Ready Biodegradability - Closed Bottle Test

This test assesses the potential for a chemical to be rapidly biodegraded by microorganisms in an aerobic aqueous environment.

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a mixed population of microorganisms (typically from sewage treatment plant effluent) and incubated in the dark in completely filled and sealed bottles at a constant temperature. The degradation of the test substance is determined by measuring the consumption of dissolved oxygen over a 28-day period.

• Procedure:

  • A predetermined amount of the test substance is added to bottles containing the mineral medium and inoculum.

  • Control bottles containing only the inoculum and reference bottles with a readily biodegradable substance (e.g., sodium benzoate) are also prepared.

  • The bottles are sealed and incubated in the dark at a controlled temperature (typically 20°C).

  • The dissolved oxygen concentration in the bottles is measured at regular intervals over 28 days.

• Endpoint: The percentage of biodegradation is calculated by comparing the oxygen consumed by the microorganisms in the presence of the test substance to the theoretical oxygen demand (ThOD) or the chemical oxygen demand (COD) of the substance. A substance is considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the 28-day test period.[7][8]

Visualization of a Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting a solvent with consideration for its environmental impact, a crucial aspect of green chemistry.

Caption: A workflow for environmentally conscious solvent selection.

References

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. Registration Dossier - ECHA [echa.europa.eu]
• 4. green-chem.sites.olt.ubc.ca [green-chem.sites.olt.ubc.ca]
• 5. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 6. Assessing the environmental sustainability of ethanol from integrated biorefineries - PMC [pmc.ncbi.nlm.nih.gov]
• 7. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 8. OECD 301D: Closed Bottle Ready Biodegradability Test - Aropha [aropha.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Chlorohexane: A Guide for Laboratory Professionals

The safe and compliant disposal of 1-chlorohexane, a halogenated hydrocarbon, is a critical aspect of laboratory safety and environmental responsibility. Due to its flammable nature and potential environmental impact, researchers, scientists, and drug development professionals must adhere to strict protocols for its disposal.[1] This guide provides essential, step-by-step procedures for the proper handling and disposal of 1-chlorohexane waste.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is imperative to consult the Safety Data Sheet (SDS) for 1-chlorohexane. Personal protective equipment (PPE) is mandatory.

Required PPE:

• Eye Protection: Chemical safety goggles or a face shield.[2]

• Hand Protection: Handle with gloves inspected prior to use. Use proper glove removal technique to avoid skin contact.[2]

• Body Protection: Wear impervious, flame-retardant, and antistatic protective clothing.[2]

All handling of 1-chlorohexane should occur in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][4]

Waste Segregation and Collection

Proper segregation of chemical waste is crucial for both safety and cost-effective disposal.

• Segregate Halogenated Waste: 1-Chlorohexane waste must be collected in a designated container for halogenated organic solvents.[1] Never mix halogenated waste with non-halogenated organic waste, as this can complicate and increase the cost of disposal.[5]

• Avoid Mixing: Do not mix 1-chlorohexane with incompatible materials such as strong oxidizing and reducing agents, many amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[3]

• Container Requirements: Use a dedicated, leak-proof container made of a compatible material, such as high-density polyethylene. The container must have a secure, tight-fitting lid.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" as soon as the first drop of waste is added.[1] The label should include:

  • The full chemical name: "1-Chlorohexane"

  • Approximate concentrations of all chemical constituents

  • The relevant hazard pictograms (e.g., Flammable)

  • The accumulation start date and the name of the generator.[1]

• Filling the Container: Do not overfill the waste container. Leave at least 5-10% of headspace to allow for thermal expansion.[1][6]

Storage of 1-Chlorohexane Waste

Waste containers must be stored in a designated Satellite Accumulation Area (SAA) that is cool, dry, and well-ventilated.[1][7] The storage area should be away from direct sunlight and sources of heat or ignition.[1] Secondary containment, such as a chemically resistant tub, is required to contain any potential leaks.[1]

Disposal Procedure

The ultimate disposal of 1-chlorohexane is a regulated process that must be handled by a licensed professional waste disposal service.[2][7]

• Contact Environmental Health and Safety (EHS): When the waste container is nearly full, contact your institution's EHS department to request a waste pickup.[1]

• Professional Disposal: The recommended method for the disposal of 1-chlorohexane is incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][7] This method is necessary due to its high flammability.[2][7]

Spill and Emergency Procedures

In the event of a 1-chlorohexane spill, the following steps should be taken:

• Ensure Safety: Evacuate the immediate area and ensure proper ventilation.[2] Remove all sources of ignition.[2]

• Containment: For small spills, use a non-combustible absorbent material such as sand, earth, vermiculite, or diatomaceous earth to contain the spill.[7] For large spills, dike the area far ahead of the liquid for later disposal.[8]

• Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable, sealed container for disposal.[3][4]

• Labeling: Label the container as "Spill Debris" containing 1-chlorohexane and handle it as hazardous waste.[1]

• Decontamination: Clean the spill area with soap and water.[1]

• First Aid:

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[2]

  • Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

  • Eye Contact: Flush eyes with water as a precaution.[2]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[2]

Quantitative Data for 1-Chlorohexane

The following table summarizes key quantitative data for 1-chlorohexane, which is essential for its safe handling and disposal.

Property	Value	Source(s)
Chemical Formula	C₆H₁₃Cl	[7]
Molecular Weight	120.62 g/mol	[7]
CAS Number	544-10-5	[2]
UN Number	1993	[2][7]
Hazard Class	3 (Flammable Liquid)	[2][7]
Packing Group	III	[2][7]
Flash Point	27 °C	[9]
Ignition Temperature	225 °C	[9]
Toxicity to Fish (LC50)	27.4 mg/l - 48 h (Leuciscus idus - Golden orfe)	[2][7]

Disposal Workflow

The following diagram illustrates the standard workflow for the safe disposal of 1-chlorohexane waste from a laboratory setting.

Caption: Workflow for the safe accumulation and disposal of 1-chlorohexane waste.

References

• 1. benchchem.com [benchchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. Page loading... [guidechem.com]
• 4. fishersci.com [fishersci.com]
• 5. nipissingu.ca [nipissingu.ca]
• 6. ethz.ch [ethz.ch]
• 7. dept.harpercollege.edu [dept.harpercollege.edu]
• 8. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-Chlorohexane CAS 544-10-5 | 818497 [merckmillipore.com]

Personal protective equipment for handling 1-Chlorohexane

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-Chlorohexane (CAS No. 544-10-5) in a laboratory setting. Adherence to these procedures is essential for ensuring personal safety and minimizing environmental impact.

I. Personal Protective Equipment (PPE)

When handling 1-Chlorohexane, the following personal protective equipment is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment for 1-Chlorohexane

Protection Type	Specific Requirements	Rationale
Eye and Face Protection	Face shield and safety glasses.[1] Must be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1]	Protects against splashes and vapors that can cause eye irritation.[2]
Skin Protection	Chemical-resistant gloves (inspected prior to use).[1] Impervious, flame-retardant, and antistatic protective clothing.[1]	Prevents skin contact, as 1-Chlorohexane may be harmful if absorbed through the skin and can cause irritation.[2]
Respiratory Protection	Use a full-face respirator with type ABEK (EN 14387) respirator cartridges where risk assessment shows it is appropriate.[1][3]	Protects against inhalation of vapors, which can be harmful and cause respiratory tract irritation.[2]

II. Quantitative Data Summary

The following table summarizes key quantitative data for 1-Chlorohexane.

Table 2: Physical and Chemical Properties of 1-Chlorohexane

Property	Value
Molecular Formula	C₆H₁₃Cl[1]
Molecular Weight	120.62 g/mol [1][3][4]
Boiling Point	133-134 °C[3][5][6]
Melting Point	-94 °C[3][5][7]
Density	0.879 g/mL at 25 °C[3][5][8]
Flash Point	27 °C (80.6 °F) - closed cup[3]
Solubility in Water	Insoluble[3][5]

III. Handling and Storage Protocols

Strict adherence to the following procedures is necessary for the safe handling and storage of 1-Chlorohexane.

A. Engineering Controls:

• Handle 1-Chlorohexane in a well-ventilated area, preferably in a chemical fume hood.

• Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

• All equipment used when handling the product must be grounded to prevent the buildup of electrostatic charge.[4][9][10]

B. Safe Handling Practices:

• Preparation: Before handling, ensure all required PPE is properly donned and inspected. Have an emergency eyewash station and safety shower readily accessible.

• Dispensing: Use non-sparking tools.[9][10] Keep the container tightly closed when not in use.[1][9][10]

• General Hygiene: Avoid inhalation of vapor or mist.[1] Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.[1]

C. Storage:

• Store in a cool, dry, and well-ventilated place.[1][2][10]

• Keep the container tightly closed and sealed.[1][9][10]

• Store below +30°C.[5][6][9]

• Keep away from sources of ignition such as heat, sparks, and open flames.[1][9][10]

• 1-Chlorohexane is incompatible with strong oxidizing agents and strong bases.[5][8]

IV. Spill and Emergency Procedures

In the event of a spill or exposure, follow these steps immediately.

A. Spill Response:

• Evacuate and Isolate: Immediately evacuate the area and isolate the spill.

• Control Ignition Sources: Remove all sources of ignition.[2][4]

• Containment: Prevent the spill from entering drains.[1][2] Contain the spillage using non-combustible absorbent materials like sand, earth, or vermiculite.[2]

• Collection: Collect the absorbed material using clean, non-sparking tools and place it in a suitable, closed container for disposal.[4][11]

B. First Aid Measures:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult a physician.[1][2]

• Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty of water. Consult a physician.[1][2][10]

• Eye Contact: Flush eyes with water as a precaution and consult a physician.[1][2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never give anything by mouth to an unconscious person.[1][2]

V. Disposal Plan

Proper disposal of 1-Chlorohexane and its contaminated materials is crucial.

• Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled container. As a halogenated organic compound, it should be collected in a container specifically for halogenated waste (often designated as container B).[9]

• Disposal Method: Offer the waste to a licensed professional waste disposal company.[1] The material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1][2]

• Contaminated Packaging: Dispose of contaminated packaging as unused product in the same manner as the chemical itself.[1][2]

VI. Workflow for Handling 1-Chlorohexane

The following diagram illustrates the standard operating procedure for working with 1-Chlorohexane.

Caption: Workflow for the safe handling of 1-Chlorohexane.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]
• 3. 1-氯己烷 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1-Chlorohexane | C6H13Cl | CID 10992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Chlorohexane | 544-10-5 [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. nbinno.com [nbinno.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Page loading... [guidechem.com]
• 11. 1-CHLOROHEXANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]